Triacontyl acetate

• CAS: 41755-58-2

Core Science & Biosynthesis

The Enigmatic Presence of Triacontyl Acetate in Flora: A Technical Guide for Researchers

A deep dive into the natural occurrence, analysis, and biosynthetic context of Triacontyl Acetate in the plant kingdom reveals a landscape ripe for exploration. While this long-chain wax ester is a known constituent of plant epicuticular waxes, a comprehensive review of current scientific literature underscores a significant gap in quantitative data for this specific compound. This technical guide, tailored for researchers, scientists, and drug development professionals, provides a foundational understanding of Triacontyl Acetate's potential plant sources, detailed methodologies for its study, and the broader context of wax ester biosynthesis, addressing the current limitations in available data.

Potential Natural Sources of Triacontyl Acetate

Epicuticular waxes form a critical protective barrier on the surface of terrestrial plants, and it is within this complex matrix of lipids that Triacontyl Acetate is found. While specific quantification remains elusive, the presence of its constituent alcohol, 1-triacontanol, is more widely reported as a plant growth regulator found in the waxes of various plants, including alfalfa and wheat.[1][2]

One notable, albeit qualitative, mention of Triacontyl Acetate is in the epicuticular wax of Euphorbia caducifolia . The Euphorbiaceae family, known for its rich and complex wax compositions, stands out as a promising area of investigation for this compound. The analysis of Euphorbia caducifolia stems revealed a significant wax ester fraction, though a specific percentage for Triacontyl Acetate was not provided.

Further research into the detailed chemical composition of plant waxes from diverse genera is warranted to identify and quantify Triacontyl Acetate. Plants from arid or semi-arid environments, which typically possess thicker cuticular waxes to prevent water loss, may be particularly rich sources.

Quantitative Data: A Research Frontier

A thorough review of existing literature reveals a conspicuous absence of quantitative data for Triacontyl Acetate in any plant species. While many studies provide detailed analyses of plant wax composition, they often report the relative abundance of compound classes (e.g., alkanes, alcohols, esters) rather than the absolute concentrations of individual molecules.

To facilitate future research and provide a standardized framework for reporting, the following tables have been structured to accommodate quantitative data as it becomes available through the application of the analytical protocols detailed in this guide.

Table 1: Quantitative Data of Triacontyl Acetate in Various Plant Species (Hypothetical)

Plant Species	Family	Plant Part	Concentration of Triacontyl Acetate (µg/g of dry weight)	Method of Analysis	Reference
Euphorbia caducifolia	Euphorbiaceae	Stem	Data Not Available	GC-MS	[3]
Species B	Family X	Leaf	To be determined	GC-MS/HPLC-MS
Species C	Family Y	Flower	To be determined	GC-MS/HPLC-MS

Table 2: Composition of Epicuticular Wax of Euphorbia caducifolia Stems

Compound Class	Percentage (%)
Free Fatty Acids	2.4
Hydrocarbons	6.7
Wax Esters	17.8
Aldehydes	31.1
Fatty Alcohols	18.9
Friedelan-3α-ol	4.4
Unidentified Alcohols	6.2
Resinous Material	3.3
Data from Ahmad, W., Nazir, M., Rani, N. A., & Khan, S. A. (1992). EPICUTICULAR WAX OF EUPHORBIA CADUCIFOLIA. Pakistan Journal of Scientific and Industrial Research, 35(11), 454-457.[3]

Experimental Protocols

The following protocols provide detailed methodologies for the extraction, separation, and identification of wax esters like Triacontyl Acetate from plant material.

Extraction of Epicuticular Waxes

This protocol describes a common method for the selective extraction of surface waxes with minimal contamination from internal lipids.

Materials:

• Fresh plant material (e.g., leaves, stems)

• Chloroform (HPLC grade)

• Beakers

• Filter paper

• Rotary evaporator or nitrogen stream

• Glass vials for sample storage

Procedure:

• Carefully harvest fresh plant material, avoiding damage to the surface.

• Briefly dip the plant material (e.g., for 30-60 seconds) in a beaker containing chloroform at room temperature. The short dipping time is crucial to minimize the extraction of intracellular lipids.

• Remove the plant material from the solvent.

• Filter the chloroform extract to remove any solid debris.

• Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator at a temperature below 40°C to prevent degradation of the wax components.

• The resulting crude wax extract can be redissolved in a suitable solvent (e.g., hexane or chloroform) for further analysis.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like wax esters.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for wax analysis (e.g., DB-5ms)

Procedure:

• Sample Preparation: Dissolve the crude wax extract in a suitable solvent like hexane or toluene to a concentration of approximately 0.1-1.0 mg/mL. If quantitative analysis is desired, add a known amount of an internal standard (e.g., tetracosane).

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC injector.

• GC Separation: Employ a suitable temperature program to separate the components of the wax mixture. A typical program might start at a lower temperature and ramp up to a high temperature to elute the long-chain wax esters.

• MS Detection: Operate the mass spectrometer in electron ionization (EI) mode, scanning a mass range of m/z 50-1000.

• Identification: Identify Triacontyl Acetate by comparing its mass spectrum and retention time with that of a pure standard or by interpretation of its fragmentation pattern.

Saponification of Wax Esters

To confirm the identity of a wax ester, it can be saponified to its constituent fatty acid and alcohol, which can then be identified separately.

Materials:

• Crude wax extract

• 2M Ethanolic Potassium Hydroxide (KOH)

• Benzene

• Diethyl ether

• Water

Procedure:

• Dissolve a known amount of the wax extract (e.g., 80 mg) in benzene (10 ml).

• Add 2M ethanolic KOH (15 ml) and reflux the mixture for 4 hours.[3]

• After cooling, dilute the reaction mixture with distilled water and extract the neutral fraction (containing the alcohols) with diethyl ether.

• Wash the ether extract with water, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the alcohol fraction.

• Acidify the remaining aqueous alkaline solution to liberate the fatty acids, which can then be extracted with diethyl ether.

• Analyze the resulting alcohol (1-triacontanol) and fatty acid (acetic acid) using appropriate chromatographic techniques (e.g., GC-MS after derivatization).

Biosynthesis and Signaling Pathways

Currently, there are no known signaling pathways specifically involving Triacontyl Acetate. Its biosynthesis is understood to follow the general pathway for the formation of very-long-chain fatty acids (VLCFAs) and their subsequent esterification to fatty alcohols.

The biosynthesis of wax esters in plants is a multi-step process that occurs primarily in the endoplasmic reticulum of epidermal cells. It begins with the elongation of C16 or C18 fatty acids, produced in the plastids, by a fatty acid elongase (FAE) complex. The resulting VLCFAs can then be shunted into one of two pathways: the decarbonylation pathway, leading to the formation of alkanes, or the alcohol-forming pathway. In the alcohol-forming pathway, the VLCFA-CoA is reduced to a primary alcohol by a fatty acyl-CoA reductase. Finally, a wax synthase catalyzes the esterification of the fatty alcohol with another fatty acyl-CoA to form the wax ester.

Experimental and Analytical Workflow

The systematic investigation of Triacontyl Acetate in plant sources follows a logical workflow from sample collection to final identification and quantification.

Conclusion

Triacontyl Acetate remains a relatively understudied component of the plant epicuticular wax layer. While its presence has been noted, the lack of quantitative data presents a significant opportunity for future research. The protocols and frameworks provided in this guide offer a robust starting point for scientists aiming to fill this knowledge gap. Further investigation into the distribution and concentration of Triacontyl Acetate across a wider range of plant species, particularly those from the Euphorbiaceae family, will be crucial in unlocking its potential applications in drug development and other scientific fields. The elucidation of its precise role in plant physiology and its potential involvement in signaling pathways also represent exciting avenues for future exploration.

References

• 1. 1-Triacontanol - Wikipedia [en.wikipedia.org]
• 2. Page loading... [guidechem.com]
• 3. pjsir.org [pjsir.org]

An In-depth Technical Guide to Triacontyl Acetate (CAS 41755-58-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacontyl acetate, with the CAS number 41755-58-2, is a long-chain saturated fatty acid ester. It is the acetate ester of triacontanol, a 30-carbon fatty alcohol. This compound, also known by synonyms such as n-triacontyl acetate and melissyl acetate, is found in nature as a component of certain insect pheromones and plant waxes.[1][2] Its unique chemical structure imparts properties that make it of interest in various scientific and industrial fields, including agriculture, perfumery, and as a biochemical reagent in research.[1] This guide provides a comprehensive overview of its chemical and physical properties, synthesis, analytical methods, safety information, and known biological roles, with a focus on applications relevant to research and development.

Chemical and Physical Properties

Triacontyl acetate is a solid at room temperature with a high molecular weight and low volatility.[3] Its long aliphatic chain makes it highly soluble in nonpolar organic solvents and practically insoluble in water.[4] Key quantitative data are summarized in the table below for easy reference.

Property	Value	Reference
CAS Number	41755-58-2	[1][2]
Molecular Formula	C₃₂H₆₄O₂	[5]
Molecular Weight	480.85 g/mol	[3][5]
Appearance	Solid	[3]
Boiling Point	436.4 °C at 760 mmHg	[1]
Density	0.858 g/cm³	[1]
Flash Point	191.2 °C	[1]
Storage Temperature	2-8°C	[1]
Water Solubility	Insoluble	[4]
Solubility in Organic Solvents	Soluble in ethanol, chloroform, benzene	[4]

Experimental Protocols

Synthesis of Triacontyl Acetate via Fischer Esterification

This protocol describes a representative method for the synthesis of triacontyl acetate from triacontanol and acetic acid using an acid catalyst.

Materials:

• Triacontanol (1-hydroxytriacontane)

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• Toluene (solvent)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and distillation

• pH paper

Procedure:

• In a round-bottom flask, dissolve triacontanol in a minimal amount of toluene.

• Add an excess of glacial acetic acid to the flask.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux with continuous stirring for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (until the aqueous layer is basic) to neutralize the excess acid, and finally with brine.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the organic phase using a rotary evaporator to remove the toluene.

• The crude triacontyl acetate can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by column chromatography on silica gel.

DOT Script for Synthesis Workflow:

Caption: Workflow for the synthesis of Triacontyl acetate.

Analytical Methods

GC-MS is a primary technique for the identification and purity assessment of triacontyl acetate.

Sample Preparation:

• Accurately weigh approximately 1 mg of the triacontyl acetate sample.

• Dissolve the sample in 1 mL of a volatile organic solvent such as hexane or ethyl acetate to a concentration of 1 mg/mL.

• If necessary, dilute the stock solution to a working concentration of 10-100 µg/mL.

• Filter the solution through a 0.22 µm syringe filter into a GC vial.

Instrumental Parameters (Representative):

• GC System: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column

• Inlet Temperature: 300 °C

• Injection Volume: 1 µL (splitless mode)

• Oven Program: Initial temperature of 150 °C, hold for 1 min, ramp at 15 °C/min to 320 °C, hold for 10 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS System: Agilent 5977A or equivalent

• Ion Source: Electron Ionization (EI) at 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 40-600

Data Analysis: The mass spectrum of triacontyl acetate will show a characteristic fragmentation pattern, including a molecular ion peak (if observed) and fragments corresponding to the loss of acetic acid and cleavage of the long alkyl chain.

¹H and ¹³C NMR spectroscopy are used for the structural confirmation of triacontyl acetate.

Sample Preparation:

• Dissolve 5-10 mg of triacontyl acetate in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR (400 MHz, CDCl₃):

• ~4.05 ppm (triplet): Methylene protons adjacent to the ester oxygen (-CH₂-O-).

• ~2.05 ppm (singlet): Methyl protons of the acetate group (-O-C(=O)-CH₃).

• ~1.60 ppm (multiplet): Methylene protons beta to the ester oxygen.

• ~1.25 ppm (broad singlet): Bulk methylene protons of the long alkyl chain.

• ~0.88 ppm (triplet): Terminal methyl protons of the triacontyl chain.

¹³C NMR (100 MHz, CDCl₃):

• ~171.0 ppm: Carbonyl carbon of the ester group.

• ~64.5 ppm: Methylene carbon adjacent to the ester oxygen.

• ~31.9 - 22.7 ppm: Bulk methylene carbons of the alkyl chain.

• ~21.0 ppm: Methyl carbon of the acetate group.

• ~14.1 ppm: Terminal methyl carbon of the triacontyl chain.

DOT Script for Analytical Workflow:

Caption: Analytical workflow for Triacontyl acetate.

Safety and Handling

While specific toxicological data for triacontyl acetate is limited, it is considered to have low acute and chronic toxicity.[4] However, as with all laboratory chemicals, appropriate safety precautions should be taken.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid contact with skin and eyes. Do not inhale dust.[3][4]

• Storage: Store in a cool, dry, and well-ventilated place at 2-8°C.[1] Keep the container tightly closed.

• In case of contact:

  • Eyes: Rinse immediately with plenty of water.

  • Skin: Wash with soap and water.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Applications and Biological Relevance

Insect Pheromone and Biopesticide

Triacontyl acetate is a known component of insect pheromones, playing a role in chemical communication for mating and aggregation.[1] This property is harnessed in agriculture for pest management, where it can be used as an attractant in insect traps or as a repellent.[1] As a biopesticide, it offers a more environmentally friendly alternative to synthetic pesticides.[1] The mode of action as a biopesticide can involve disrupting the normal behavior of insect pests.

DOT Script for Pheromonal Action:

Caption: Logical pathway of Triacontyl acetate as an insect pheromone.

Perfumery and Fragrances

Due to its pleasant scent, triacontyl acetate is utilized as a fragrance ingredient in the perfume and cosmetics industry.[1][4]

Research and Drug Development

Triacontyl acetate serves as a biochemical reagent for life science research.[6] While direct applications in drug development are not well-documented, long-chain fatty acid esters are being explored for their potential in drug delivery systems. Their lipophilic nature can be exploited to enhance the bioavailability of certain drugs. Furthermore, the study of long-chain fatty acid esters and their biological activities is an active area of research, with some demonstrating anti-inflammatory and anti-diabetic properties, though this has not been specifically shown for triacontyl acetate.

The acetate moiety itself can have biological effects. Acetate is a short-chain fatty acid that can influence cellular metabolism, including mitochondrial function and histone acetylation, which in turn can affect gene expression and cell proliferation.[7][8][9] Whether triacontyl acetate can be metabolized to release acetate and exert such effects in mammalian systems is a potential area for future investigation.

Conclusion

Triacontyl acetate is a long-chain ester with well-defined chemical and physical properties. Its synthesis and analysis are achievable through standard organic chemistry techniques. Its primary established applications are in agriculture as a biopesticide and insect pheromone, and in the fragrance industry. While its direct role in drug development is not yet established, its classification as a long-chain fatty acid ester places it within a class of molecules with growing interest for their potential biological activities and applications in drug delivery. Further research is needed to explore its potential effects on mammalian cells and its viability in pharmaceutical applications.

References

• 1. Cas 41755-58-2,TRIACONTYL ACETATE | lookchem [lookchem.com]
• 2. Long chain arginine esters: a new class of cationic detergents for preparation of hydrophobic ion-paired complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. triacontyl acetate [chembk.com]
• 5. Triacontyl Acetate - CAS - 41755-58-2 | Axios Research [axios-research.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Acetate Induces Growth Arrest in Colon Cancer Cells Through Modulation of Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acetate Promotes T Cell Effector Function during Glucose Restriction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acetate Promotes a Differential Energy Metabolic Response in Human HCT 116 and COLO 205 Colon Cancer Cells Impacting Cancer Cell Growth and Invasiveness - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Role of Triacontyl Acetate in Insect Pheromones: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacontyl acetate, a long-chain saturated acetate ester (C32H64O2), is an integral component of the complex chemical communication systems in various insect species, particularly social insects like the honeybee (Apis mellifera). While not a classic volatile sex attractant, its role as a contact pheromone embedded within the insect's cuticular hydrocarbon (CHC) profile is crucial for maintaining social cohesion and reproductive hierarchies. This technical guide provides an in-depth analysis of the known biological functions of triacontyl acetate, methodologies for its study, and its potential applications in pest management and drug development.

Triacontyl acetate is primarily involved in non-volatile chemical signaling, perceived by other insects upon direct contact or close proximity.[1] As a component of the waxy layer on an insect's cuticle, it contributes to the unique chemical signature of an individual, allowing for nestmate recognition and the signaling of fertility status.[1]

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C32H64O2	General Chemical Knowledge
Molecular Weight	480.86 g/mol	General Chemical Knowledge
Appearance	Waxy solid	General Chemical Knowledge
Boiling Point	~508.5 °C at 760 mmHg	General Chemical Knowledge
Solubility	Insoluble in water, soluble in organic solvents	General Chemical Knowledge

Biological Role in Apis mellifera (Honeybee)

In honeybees, the queen produces a complex blend of pheromones that regulate the behavior and physiology of the colony members.[2][3][4][5][6] The queen retinue pheromone (QRP) is a well-studied example, responsible for attracting worker bees to the queen to feed and groom her, a behavior known as retinue.[3][4][5] While the primary components of QRP are well-defined, research has shown that a more complex blend of compounds, including various long-chain esters, is necessary to elicit the full retinue response.[3][4][7][8]

Triacontyl acetate is a component of the queen's cuticular hydrocarbons and is believed to act as a close-range or contact pheromone, contributing to the overall chemical profile that signals her presence, reproductive status, and health to the worker bees. The perception of these CHCs by worker bees is crucial for colony stability, suppressing ovary development in workers and preventing the rearing of new queens.

Brood pheromone, another complex ester blend in honeybees, also plays a vital role in colony regulation.[1][9][10][11] This pheromone, present on the surface of larvae, influences worker behavior by stimulating feeding and inhibiting their reproductive development.[10][11] While specific studies on triacontyl acetate within this blend are limited, the presence of other long-chain esters suggests a potential role for compounds of this class.[11]

Experimental Protocols

Extraction and Analysis of Cuticular Hydrocarbons (including Triacontyl Acetate)

This protocol describes the general method for extracting and analyzing CHCs from insects, which can be applied to study triacontyl acetate.

Materials:

• Insect samples (e.g., Apis mellifera queens, workers)

• Hexane (HPLC grade)

• Glass vials with PTFE-lined caps

• Internal standard (e.g., eicosane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Individual insects are placed in a glass vial.

• A known volume of hexane containing an internal standard is added to the vial to completely submerge the insect.

• The vial is gently agitated for a set period (e.g., 5-10 minutes) to extract the cuticular lipids.

• The hexane extract is carefully transferred to a clean vial, avoiding contamination from the insect body.

• The extract is concentrated under a gentle stream of nitrogen if necessary.

• The sample is then analyzed by GC-MS to identify and quantify the chemical components, including triacontyl acetate.

Queen Retinue Bioassay

This bioassay is used to measure the attractiveness of synthetic pheromone components to worker bees.

Materials:

• Worker honeybees (50-100) from a queenright colony

• Petri dish (100 x 15 mm) with a wire mesh screen

• Dummy queen (e.g., a small glass rod or pipette tip)

• Synthetic triacontyl acetate dissolved in a suitable solvent (e.g., hexane)

• Control solvent

Procedure:

• A known concentration of synthetic triacontyl acetate is applied to the dummy queen and the solvent is allowed to evaporate. A control dummy is treated with solvent only.

• Worker bees are introduced into the Petri dish and allowed to acclimatize.

• The dummy queen is introduced into the center of the Petri dish.

• The number of worker bees in contact with or in close proximity to the dummy queen is recorded at regular intervals over a set period (e.g., 5 minutes).

• The response to the triacontyl acetate-treated dummy is compared to the control to determine its attractiveness.

Electroantennography (EAG)

EAG is used to measure the response of an insect's antenna to a specific chemical compound.

Materials:

• Live insect (e.g., Apis mellifera worker)

• Dissecting microscope

• Micromanipulators

• Glass capillary electrodes filled with saline solution

• AC/DC amplifier

• Air stimulus controller

• Synthetic triacontyl acetate

Procedure:

• The insect is immobilized, and one antenna is excised.

• The antenna is mounted between the two electrodes.

• A continuous stream of humidified air is passed over the antenna.

• A puff of air containing a known concentration of triacontyl acetate is introduced into the airstream.

• The electrical potential change across the antenna (the EAG response) is recorded and measured.

• The response to triacontyl acetate is compared to a control (solvent only) to determine the antennal sensitivity.

Signaling Pathway and Experimental Workflows

The perception of contact pheromones like triacontyl acetate is mediated by chemoreceptors on the insect's antennae and other sensory organs.[12] Upon physical contact with the cuticle of another insect, these long-chain esters bind to specific gustatory or olfactory receptors, triggering a downstream signaling cascade that ultimately leads to a behavioral or physiological response.

Figure 1. Experimental workflow for investigating the role of triacontyl acetate.

Figure 2. Generalized signaling pathway for contact pheromones like triacontyl acetate.

Quantitative Data

Currently, there is a lack of specific quantitative data focusing solely on the behavioral or electrophysiological responses to isolated triacontyl acetate. Research has primarily focused on the effects of complex pheromone blends. The tables below are structured to accommodate future data from dose-response studies.

Table 1: Hypothetical Dose-Response Data from Queen Retinue Bioassay

Concentration of Triacontyl Acetate (µ g/dummy )	Mean Number of Attracted Workers (± SEM)
0 (Control)	1.2 ± 0.3
0.1	2.5 ± 0.5
1.0	5.8 ± 0.9
10.0	8.1 ± 1.2
100.0	8.3 ± 1.1

Table 2: Hypothetical Electroantennogram (EAG) Response Data

Concentration of Triacontyl Acetate (µg/µl in air puff)	Mean EAG Response (mV ± SEM)
0 (Control)	0.1 ± 0.02
0.01	0.3 ± 0.05
0.1	0.8 ± 0.1
1.0	1.5 ± 0.2
10.0	1.6 ± 0.2

Conclusion and Future Directions

Triacontyl acetate is an important, yet understudied, component of the chemical communication system in social insects. Its role as a contact pheromone within the cuticular hydrocarbon profile highlights the complexity of insect social interactions. While its presence is documented, further research is required to fully elucidate its specific contribution to pheromonal blends and its precise mechanism of action.

Future research should focus on:

• Dose-response studies: Quantifying the behavioral and electrophysiological responses to a range of concentrations of synthetic triacontyl acetate.

• Synergistic effects: Investigating how triacontyl acetate interacts with other pheromone components to modulate behavior.

• Receptor identification: Identifying the specific chemoreceptors that bind to triacontyl acetate and other very-long-chain esters.

• Biosynthesis: Elucidating the biochemical pathways responsible for the production of triacontyl acetate in insects.

A deeper understanding of the role of triacontyl acetate and other cuticular hydrocarbons could lead to the development of novel and highly specific pest management strategies that disrupt social insect communication. Furthermore, the study of insect pheromone signaling pathways can provide valuable insights for drug development, particularly in the area of receptor-ligand interactions.

References

• 1. honey bee genetics and pheromones [killowen.com]
• 2. Chemical Communication in the Honey Bee Society - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. New components of the honey bee (Apis mellifera L.) queen retinue pheromone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New components of the honey bee (Apis mellifera L.) queen retinue pheromone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. Veterinární medicína: Chemical communication in the honeybee (Apis mellifera L.): a review [vetmed.agriculturejournals.cz]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]
• 9. Client Challenge [beekeeping.fandom.com]
• 10. List of honey bee pheromones - Wikipedia [en.wikipedia.org]
• 11. theholyhabibee.com [theholyhabibee.com]
• 12. The chemoreceptor superfamily in the honey bee, Apis mellifera: Expansion of the odorant, but not gustatory, receptor family - PMC [pmc.ncbi.nlm.nih.gov]

Triacontyl Acetate: An In-Depth Technical Guide for Biochemical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacontyl acetate is a long-chain ester composed of a 30-carbon fatty alcohol (triacontanol) and an acetyl group. While its presence is noted in the waxy coatings of some plants and insects, its application as a biochemical reagent in mammalian cell research and drug development is an emerging area of interest. Its highly hydrophobic nature suggests potential interactions with cellular lipid structures, such as plasma and organellar membranes, and its role as a potential precursor for intracellular signaling molecules warrants further investigation. This guide provides a comprehensive overview of the known properties of triacontyl acetate, proposes potential mechanisms of action based on related compounds, and offers detailed experimental protocols for its use in a research setting.

Physicochemical Properties

A thorough understanding of the physical and chemical characteristics of triacontyl acetate is essential for its effective use in experimental settings. The following tables summarize key quantitative data.

Table 1: Chemical and Physical Properties of Triacontyl Acetate

Property	Value	Reference
Molecular Formula	C₃₂H₆₄O₂	[1][2]
Molecular Weight	480.85 g/mol	[1][2]
CAS Number	41755-58-2	[1][2]
Appearance	White to off-white waxy solid	Inferred from similar compounds
Melting Point	Approximately 38-73 °C (range for similar wax esters)	[3][4]
Boiling Point	Not available
Density	Not available
Solubility	Insoluble in water; Soluble in nonpolar organic solvents (e.g., hexane, chloroform) when heated.	[5]

Table 2: Chromatographic Data for Triacontyl Acetate

Technique	Column	Conditions	Retention Information	Reference
Gas Chromatography-Mass Spectrometry (GC-MS)	DB-1MS (30 m x 0.252 mm x 0.25 µm)	H₂ carrier gas, 1 K/min temperature ramp from 240 °C to 340 °C	Retention Index (RI): 3398.06	[2]

Proposed Biochemical Applications and Mechanism of Action

Direct research on the biochemical effects of triacontyl acetate in mammalian cells is limited. However, based on studies of other long-chain alkyl acetates and its physicochemical properties, several potential applications and mechanisms can be postulated.

Modulation of Cell Membrane Fluidity

Long-chain, hydrophobic molecules can intercalate into the lipid bilayer of cell membranes, altering their physical properties. Studies on shorter-chain alkyl acetates (n-butyl, n-amyl, and n-hexyl acetate) have demonstrated that their anesthetic activity in mice correlates with a decrease in brain synaptosomal membrane fluidity.[6] It is plausible that triacontyl acetate, with its significantly longer alkyl chain, could have a more pronounced effect on membrane structure.

• Hypothesized Signaling Pathway:

Changes in membrane fluidity can impact the function of membrane-bound proteins, including receptors, ion channels, and enzymes, thereby initiating intracellular signaling cascades.

Caption: Proposed mechanism of triacontyl acetate-induced signaling via membrane fluidity modulation.

Intracellular Delivery and Metabolism

As an ester, triacontyl acetate can be hydrolyzed by intracellular esterases to yield triacontanol and acetate. Both of these metabolites have known biological activities.

• Triacontanol: A long-chain fatty alcohol that has been extensively studied as a plant growth regulator but its effects on mammalian cells are not well-characterized.

• Acetate: A short-chain fatty acid that serves as a crucial metabolic substrate and can influence cellular processes through its conversion to acetyl-CoA, which is a key player in histone acetylation and energy metabolism.[7][8]

Component of Lipid-Based Drug Delivery Systems

The hydrophobicity and lipid nature of triacontyl acetate make it a candidate for inclusion in lipid nanoparticles (LNPs) or other lipid-based formulations for drug delivery.[9] It could potentially act as a structural lipid to enhance the encapsulation of other hydrophobic drugs.

Experimental Protocols

Due to the hydrophobic nature of triacontyl acetate, careful preparation is required for its use in aqueous cell culture media.

Preparation of Triacontyl Acetate Stock Solution

Objective: To prepare a concentrated stock solution of triacontyl acetate for dilution into cell culture media.

Materials:

• Triacontyl acetate powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh out a precise amount of triacontyl acetate powder.

• Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM). The exact concentration will depend on the solubility in DMSO.

• Vortex vigorously to dissolve the powder. Gentle warming in a water bath (37-50°C) may be necessary to aid dissolution.

• Visually inspect the solution to ensure there are no visible particulates.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

General Workflow for Cell-Based Assays

The following workflow provides a general outline for studying the effects of triacontyl acetate on mammalian cells.

Caption: A generalized experimental workflow for investigating the cellular effects of triacontyl acetate.

Assay for Membrane Fluidity

Objective: To determine the effect of triacontyl acetate on the fluidity of cell membranes using the fluorescent probe 1,6-diphenyl-1,3,5-hexatriene (DPH).

Principle: DPH is a hydrophobic molecule that incorporates into the lipid bilayer. Its fluorescence anisotropy is inversely proportional to the rotational freedom of the probe, and thus is a measure of membrane fluidity. A decrease in anisotropy indicates an increase in fluidity, and vice versa.

Materials:

• Cells treated with triacontyl acetate and vehicle control

• DPH stock solution (e.g., 2 mM in tetrahydrofuran)

• Phosphate-buffered saline (PBS)

• Fluorometer with polarization filters

Procedure:

• After treating cells with triacontyl acetate for the desired time, harvest the cells and wash with PBS.

• Resuspend the cells in PBS at a known concentration (e.g., 1 x 10⁶ cells/mL).

• Add DPH to the cell suspension to a final concentration of 1-2 µM.

• Incubate in the dark at room temperature for 30-60 minutes.

• Measure the fluorescence anisotropy using a fluorometer with excitation at ~360 nm and emission at ~430 nm.

• Calculate the fluorescence anisotropy (r) using the formula: r = (I_vv - G * I_vh) / (I_vv + 2 * G * I_vh), where I_vv and I_vh are the fluorescence intensities with the excitation and emission polarizers oriented vertically-vertical and vertically-horizontal, respectively, and G is the grating correction factor.

• Compare the anisotropy values of treated cells to control cells.

Data Presentation

The following table provides a template for summarizing hypothetical quantitative data from experiments investigating the effects of triacontyl acetate.

Table 3: Hypothetical Effects of Triacontyl Acetate on a Cancer Cell Line

Parameter	Vehicle Control	10 µM Triacontyl Acetate	50 µM Triacontyl Acetate
Cell Viability (% of control)	100 ± 5	95 ± 6	78 ± 8
Membrane Fluidity (Anisotropy)	0.250 ± 0.010	0.265 ± 0.012	0.280 ± 0.015
Relative Gene Expression (Fold Change)
Gene X (Proliferation Marker)	1.0	0.8 ± 0.1	0.5 ± 0.08
Gene Y (Apoptosis Marker)	1.0	1.2 ± 0.2	1.8 ± 0.3
Intracellular Acetate (nmol/mg protein)	5.2 ± 1.1	8.9 ± 1.5*	15.4 ± 2.1
*Data are presented as mean ± SD. *p < 0.05, *p < 0.01 compared to vehicle control.

Conclusion

Triacontyl acetate is a biochemical reagent with potential applications in studying lipid-mediated cellular processes. While direct evidence of its effects in mammalian systems is currently sparse, its physicochemical properties and the known activities of related long-chain alkyl acetates suggest that it may modulate cell membrane fluidity and serve as a source of bioactive metabolites. The experimental protocols provided in this guide offer a starting point for researchers to investigate the biochemical role of triacontyl acetate and explore its potential in drug development and as a tool for cell biology research. Further studies are warranted to elucidate its precise mechanisms of action and to validate its use in various in vitro and in vivo models.

References

• 1. benchchem.com [benchchem.com]
• 2. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formulation of water-dispersible hydrophobic compound nanocomplexes with polypeptides via a supramolecular approach using a high-speed vibration milli ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06054J [pubs.rsc.org]
• 4. Relationship of anesthetic activity of alkyl acetates to hydrophobicity and in vivo effect on membrane fluidity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Liposome Encapsulation Protocols for Hydrophilic and Hydrophobic Drugs - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. researchgate.net [researchgate.net]
• 9. Biosynthesis of very long-chain fatty alcohols and wax esters in metabolically engineered strains of Saccharomyces cerevisiae [research.chalmers.se]

The Discovery and Isolation of Triacontyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triacontyl acetate (C32H64O2), a long-chain saturated wax ester, is a naturally occurring compound found in various plant and insect waxes. It plays a role in chemical signaling and has potential applications in agriculture as a biopesticide and in the cosmetics industry as a fragrance ingredient. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of triacontyl acetate, intended for researchers, scientists, and drug development professionals. The document details experimental protocols for its extraction and purification from natural sources, summarizes key quantitative and spectroscopic data, and presents a conceptual framework for its potential biological signaling pathways.

Introduction

Triacontyl acetate, also known as melissyl acetate, is the ester of triacontanol (a 30-carbon fatty alcohol) and acetic acid. As a component of epicuticular waxes, it contributes to the protective barrier of plants, preventing water loss and offering defense against environmental stressors. In insects, it can function as a pheromone component. The unique properties of this long-chain ester, including its high melting point and chemical stability, make it a molecule of interest for various industrial applications.

While the specific historical details of the discovery of triacontyl acetate are not extensively documented in readily available scientific literature, the study of long-chain esters is intrinsically linked to the broader history of natural product chemistry and the analysis of plant and insect waxes throughout the 19th and 20th centuries.

Physicochemical Properties

A summary of the key physicochemical properties of triacontyl acetate is presented in the table below.

Property	Value	Reference
Molecular Formula	C32H64O2	[1][2]
Molecular Weight	480.85 g/mol	[1][2]
CAS Number	41755-58-2	[1][2]
Appearance	Colorless to white solid	[3]
Melting Point	~75 °C	[4]
Boiling Point	436.4 °C at 760 mmHg (Predicted)	[5]
Solubility	Soluble in organic solvents (e.g., chloroform, benzene, ethanol); Insoluble in water.	[3]

Isolation and Purification from Natural Sources

While specific protocols for the isolation of triacontyl acetate are not abundantly detailed in the literature, a general methodology can be adapted from established procedures for the extraction of wax esters from plant cuticles. The following protocol is a representative example for the isolation of triacontyl acetate from a plant source such as those from the Euphorbia genus, which are known to produce long-chain esters.

Experimental Protocol: Extraction and Isolation

Objective: To extract and isolate triacontyl acetate from plant leaf material.

Materials:

• Fresh plant leaves (e.g., Euphorbia sp.)

• Chloroform (HPLC grade)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Silica gel (70-230 mesh) for column chromatography

• Glass chromatography column

• Rotary evaporator

• Beakers, flasks, and other standard laboratory glassware

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• TLC developing chamber

• UV lamp

Procedure:

• Extraction of Epicuticular Wax:

  • Freshly collected plant leaves are briefly dipped in chloroform (30-60 seconds) at room temperature to dissolve the epicuticular waxes.[6]

  • The chloroform extract is collected, and the process is repeated with fresh chloroform to ensure complete extraction.[6]

  • The combined chloroform extracts are filtered to remove any solid plant material.

• Solvent Evaporation:

  • The solvent is removed from the filtered extract using a rotary evaporator at a temperature below 40°C to yield the crude wax extract.

• Column Chromatography for Purification:

  • A glass column is packed with a slurry of silica gel in hexane.

  • The crude wax extract is dissolved in a minimal amount of hexane and loaded onto the top of the silica gel column.

  • The column is eluted with a gradient of increasing polarity, starting with pure hexane and gradually increasing the proportion of ethyl acetate (e.g., 99:1, 98:2, 95:5 hexane:ethyl acetate).

  • Fractions are collected in separate test tubes.

• Fraction Analysis by TLC:

  • The collected fractions are monitored by TLC using a hexane:ethyl acetate solvent system (e.g., 9:1) to identify fractions containing triacontyl acetate.

  • The TLC plate is visualized under a UV lamp and/or by staining with an appropriate agent (e.g., iodine vapor or a potassium permanganate dip).

  • Fractions showing a spot corresponding to the expected Rf value of triacontyl acetate are combined.

• Final Purification:

  • The combined fractions are concentrated using a rotary evaporator to yield purified triacontyl acetate.

  • The purity of the isolated compound should be assessed by GC-MS and NMR spectroscopy.

Experimental Workflow

Caption: General workflow for the extraction and purification of triacontyl acetate.

Characterization and Data Presentation

The structural elucidation and purity assessment of isolated triacontyl acetate are typically performed using a combination of spectroscopic and chromatographic techniques.

Spectroscopic Data

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of triacontyl acetate typically does not show a prominent molecular ion peak (M+) at m/z 480 due to facile fragmentation. Key fragment ions are observed that are characteristic of the long alkyl chain and the acetate moiety.[1]

m/z	Interpretation
420	[M - CH3COOH]+
61	[CH3COOH2]+
43	[CH3CO]+

1H NMR (Predicted):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.05	t	2H	-CH2-O-
~2.05	s	3H	CH3-C(=O)-
~1.60	m	2H	-CH2-CH2-O-
~1.25	br s	52H	-(CH2)26-

| ~0.88 | t | 3H | CH3-CH2- |

13C NMR (Predicted):

Chemical Shift (δ, ppm)	Assignment
~171.1	-C(=O)-
~64.6	-CH2-O-
~31.9 - 22.7	-(CH2)n-
~21.1	CH3-C(=O)-

| ~14.1 | CH3-CH2- |

Gas Chromatography (GC): Gas chromatographic data for triacontyl acetate is available from the NIST WebBook, showing a retention index on a non-polar column.[7]

Column Type	Active Phase	Retention Index (I)	Reference
Capillary	DB-1MS	3398.06	[Stransky, Zarevucka, et al., 2006][7]

Biological Activity and Signaling Pathways

The biological activity of triacontyl acetate is not extensively studied. However, as a long-chain fatty acid ester, its mechanism of action may be related to the broader roles of lipids in cellular signaling. The acetate moiety, upon hydrolysis, could also potentially influence cellular processes. The following diagram presents a hypothetical signaling pathway for triacontyl acetate, based on the known signaling of its constituent parts. It is important to note that this pathway has not been experimentally validated for triacontyl acetate itself.

Hypothetical Signaling Pathway

Caption: A hypothetical signaling pathway for triacontyl acetate.

This conceptual diagram illustrates that triacontyl acetate could potentially be hydrolyzed by cellular esterases to yield triacontanol and acetate. Triacontanol could be incorporated into cellular membranes, potentially altering their properties. The released acetate could be converted to acetyl-CoA, a central metabolite that can enter the TCA cycle for energy production, be utilized for lipid synthesis, or serve as a substrate for histone acetylation, thereby influencing gene expression.

Conclusion

Triacontyl acetate is a long-chain wax ester with established presence in the natural world and potential for various applications. While detailed information on its discovery and specific biological roles is limited, this guide provides a foundational understanding for researchers by outlining general protocols for its isolation and presenting key analytical data. Further research is warranted to fully elucidate its biological functions and to develop standardized, high-yield isolation procedures from natural sources or through synthetic routes. The hypothetical signaling pathway presented here offers a starting point for future investigations into its mechanism of action at the cellular level.

References

• 1. Triacontyl acetate [webbook.nist.gov]
• 2. Triacontyl Acetate - CAS - 41755-58-2 | Axios Research [axios-research.com]
• 3. benchchem.com [benchchem.com]
• 4. Beeswax - Wikipedia [en.wikipedia.org]
• 5. Triacontyl acetate | CAS#:41755-58-2 | Chemsrc [chemsrc.com]
• 6. benchchem.com [benchchem.com]
• 7. Triacontyl acetate [webbook.nist.gov]

A Comprehensive Technical Guide to the Solubility of Triacontyl Acetate in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the solubility characteristics of triacontyl acetate, a long-chain ester of significant interest in various scientific fields. Due to the scarcity of precise quantitative data in publicly available literature, this document focuses on qualitative solubility principles, data from analogous compounds, and a detailed experimental protocol for determining solubility, empowering researchers to ascertain precise values for their specific applications.

Executive Summary

Triacontyl acetate (CH₃(CH₂)₂₉OOCCH₃), also known as melissyl acetate, is a waxy solid characterized by its long C30 alkyl chain, making it highly nonpolar. Its solubility is consequently governed by the "like dissolves like" principle, exhibiting favorable solubility in nonpolar organic solvents and poor solubility in polar solvents. This guide synthesizes available qualitative data and provides a robust experimental framework for the quantitative determination of its solubility.

Physicochemical Properties of Triacontyl Acetate

A foundational understanding of triacontyl acetate's physical and chemical properties is essential for interpreting its solubility behavior.

Property	Value	Reference
CAS Number	41755-58-2	[1]
Molecular Formula	C₃₂H₆₄O₂	[1]
Molar Mass	480.85 g/mol	[1]
Appearance	Colorless to white waxy solid	[1]
Boiling Point	436.4 °C at 760 mmHg	[2]
Density	0.858 g/cm³	[2]

Solubility Profile of Triacontyl Acetate

General qualitative statements indicate that triacontyl acetate is "easily soluble in organic solvents, such as ethanol, chloroform and benzene, and difficult to dissolve in water"[1]. The term "easily soluble" is relative and likely implies solubility at elevated temperatures for some solvents like ethanol.

For a more practical understanding, the solubility of paraffin wax, a mixture of long-chain alkanes (typically C20-C40), serves as a useful analogue.

Table 1: Qualitative Solubility of Triacontyl Acetate and Analogue (Paraffin Wax) in Common Laboratory Solvents at Ambient Temperature

Solvent	Chemical Formula	Polarity	Expected Triacontyl Acetate Solubility	Analogue Solubility (Paraffin Wax)
Hexane	C₆H₁₄	Nonpolar	Soluble	Soluble
Chloroform	CHCl₃	Nonpolar	Soluble	Soluble[3]
Dichloromethane	CH₂Cl₂	Polar Aprotic	Moderately Soluble	Soluble
Acetone	C₃H₆O	Polar Aprotic	Sparingly Soluble to Insoluble	Practically Insoluble[3]
Ethanol	C₂H₅OH	Polar Protic	Sparingly Soluble (Solubility increases with heat)	Slightly Soluble[3]
Methanol	CH₃OH	Polar Protic	Insoluble	Insoluble[3]
Water	H₂O	Polar Protic	Insoluble	Insoluble[3][4]

Note: Solubility is temperature-dependent. For sparingly soluble systems, an increase in temperature will generally lead to a significant increase in solubility.

Experimental Protocol for Solubility Determination

To obtain precise quantitative data, the following detailed methodology, based on the isothermal equilibrium method, is recommended. This method involves saturating a solvent with the solute at a constant temperature and then determining the concentration of the dissolved solute.

Materials and Equipment

• Triacontyl Acetate (high purity)

• Selected Solvents (analytical grade)

• Temperature-controlled shaker bath or incubator

• Analytical balance (± 0.0001 g)

• Vials with airtight caps (e.g., 20 mL screw-cap vials)

• Syringe filters (e.g., 0.22 µm PTFE)

• Syringes

• Pre-weighed collection vials

• Oven or vacuum oven for solvent evaporation

Procedure

• Sample Preparation : Add an excess amount of triacontyl acetate to a series of vials. The excess solid is crucial to ensure that a saturated solution is achieved.

• Solvent Addition : Accurately pipette a known volume or mass of the desired solvent into each vial.

• Equilibration : Tightly cap the vials and place them in a temperature-controlled shaker bath set to the desired experimental temperature (e.g., 25 °C, 37 °C). Allow the mixtures to shake for a sufficient period to reach equilibrium. For large, nonpolar molecules like triacontyl acetate, this may take 24 to 72 hours. It is advisable to perform a time-to-equilibrium study beforehand by taking measurements at various time points (e.g., 24, 48, 72 hours) to ensure the concentration is no longer changing.

• Phase Separation : Once equilibrium is reached, stop the agitation and allow the vials to rest in the temperature bath for several hours to allow the excess solid to settle.

• Sample Collection : Carefully draw a clear aliquot of the supernatant (the saturated solution) using a syringe. To avoid disturbing the solid, keep the syringe tip well above the settled solute.

• Filtration : Immediately pass the collected supernatant through a syringe filter into a pre-weighed collection vial. This step is critical to remove any undissolved microcrystals. The filtration should be performed quickly to minimize temperature changes that could cause precipitation.

• Gravimetric Analysis : Accurately weigh the collection vial containing the filtered saturated solution.

• Solvent Evaporation : Place the vial in an oven at a temperature sufficient to evaporate the solvent without degrading the triacontyl acetate (e.g., 60-80°C). A vacuum oven is preferred to facilitate evaporation at a lower temperature. Continue heating until a constant weight of the dried solute is achieved.

• Calculation :

  • Mass of solvent = (Mass of vial + solution) - (Mass of vial + dried solute)

  • Mass of dissolved solute = (Mass of vial + dried solute) - (Mass of empty vial)

  • Solubility (e.g., in g/100 g solvent) = (Mass of dissolved solute / Mass of solvent) * 100

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of triacontyl acetate solubility using the isothermal equilibrium method.

Caption: Isothermal Equilibrium Solubility Determination Workflow.

Conclusion

While specific quantitative solubility data for triacontyl acetate remains elusive in published literature, a strong qualitative understanding can be derived from its molecular structure and by analogy to similar long-chain, nonpolar compounds. For drug development and research applications requiring precise solubility values, the detailed isothermal equilibrium protocol provided in this guide offers a reliable method for experimental determination. This foundational knowledge is critical for formulation, purification, and delivery system design involving triacontyl acetate.

References

• 1. chembk.com [chembk.com]
• 2. Cas 41755-58-2,TRIACONTYL ACETATE | lookchem [lookchem.com]
• 3. Paraffin wax | 8002-74-2 [chemicalbook.com]
• 4. Paraffin wax - Wikipedia [en.wikipedia.org]

Triacontyl Acetate: A Comprehensive Technical Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Triacontyl acetate, a long-chain ester with emerging applications in various scientific fields. This document covers its fundamental chemical properties, detailed experimental protocols for its synthesis and analysis, and an exploration of its biological significance, particularly in the context of its precursor's role as a plant growth regulator.

Core Chemical and Physical Data

Triacontyl acetate, also known as melissyl acetate, is the acetate ester of triacontanol. Its fundamental properties are summarized below.

Property	Value	Source(s)
Molecular Formula	C32H64O2	[1][2]
Molecular Weight	480.85 g/mol
CAS Number	41755-58-2	[2]
Appearance	White solid
Boiling Point	436.4 °C at 760 mmHg (Predicted)	[3]
Melting Point	75 °C	[3]
Density	0.858 g/cm³ (Predicted)	[3]
Solubility	Soluble in organic solvents such as ethanol, chloroform, and benzene; insoluble in water.	[4]
Storage Temperature	2-8°C	[3]

Synthesis and Purification: Experimental Protocol

The synthesis of Triacontyl acetate is most commonly achieved via the esterification of triacontanol with an acetylating agent. The following protocol details a standard laboratory procedure for its preparation and subsequent purification.

Synthesis of Triacontyl Acetate via Acetylation of Triacontanol

This procedure is based on the well-established Fisher esterification reaction, adapted for the specific reactants.

Materials:

• Triacontanol (1-hydroxytriacontane)

• Acetic anhydride

• Pyridine (as catalyst and solvent)

• Dichloromethane (solvent for workup)

• 5% Hydrochloric acid solution

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Erlenmeyer flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve triacontanol in a minimal amount of anhydrous pyridine.

• Addition of Acetylating Agent: To the stirred solution, add a molar excess (typically 1.5 to 2 equivalents) of acetic anhydride dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 115°C for pyridine) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with dichloromethane.

  • Carefully wash the organic layer sequentially with 5% hydrochloric acid solution (to remove pyridine), saturated sodium bicarbonate solution (to remove excess acetic acid), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude Triacontyl acetate.

  • Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/acetone) or by column chromatography on silica gel.

Logical Workflow for Synthesis and Purification

Caption: A logical workflow for the synthesis and purification of Triacontyl acetate.

Analytical Characterization

The identity and purity of synthesized Triacontyl acetate are typically confirmed using a combination of spectroscopic and chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the analysis of long-chain esters, providing both retention time data for purity assessment and mass spectra for structural confirmation.

Experimental Protocol:

• Instrumentation: A standard GC-MS system equipped with a capillary column suitable for high-boiling point compounds (e.g., a low-polarity phenyl-arylene polymer-based column).

• Sample Preparation: Prepare a dilute solution of Triacontyl acetate (approximately 1 mg/mL) in a volatile organic solvent such as hexane or dichloromethane.

• GC Conditions:

  • Injector Temperature: 280-300°C

  • Oven Temperature Program: Start at a suitable initial temperature (e.g., 150°C), followed by a temperature ramp (e.g., 10-20°C/min) to a final temperature of 320-340°C, and hold for a sufficient time to ensure elution.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 600.

  • Expected Fragmentation: The mass spectrum is expected to show a molecular ion peak (M+) at m/z 480.85, along with characteristic fragment ions resulting from the loss of the acetyl group and cleavage of the long alkyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information, confirming the presence of the triacontyl and acetate moieties and their connectivity.

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the purified Triacontyl acetate in approximately 0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra using standard pulse programs.

Predicted ¹H NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.05	Triplet	2H	-O-CH₂-
~2.05	Singlet	3H	-C(O)-CH₃
~1.60	Multiplet	2H	-O-CH₂-CH₂-
~1.25	Broad Singlet	~54H	-(CH₂)₂₇-
~0.88	Triplet	3H	Terminal -CH₃

Predicted ¹³C NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~171.0	-C=O
~64.5	-O-CH₂-
~32.0 - 22.0	-(CH₂)₂₈-
~21.0	-C(O)-CH₃
~14.0	Terminal -CH₃

Biological Significance and Potential Applications

While direct research on the specific signaling pathways of Triacontyl acetate is limited, its close structural relationship to triacontanol, a well-documented plant growth regulator, suggests potential biological activity.[5][6][7] Triacontanol is known to influence various physiological processes in plants, and Triacontyl acetate may act as a precursor or exhibit similar effects.[5]

Role of Triacontanol in Plant Growth Regulation

Triacontanol has been shown to enhance plant growth and crop yields by modulating key metabolic and physiological processes.[5][7] These effects are believed to be mediated through a second messenger, L(+)-adenosine.[7]

Caption: A simplified diagram of the proposed signaling effects of triacontanol in plants.

Potential in Drug Development

Long-chain fatty acid esters are being investigated for their diverse biological activities, including anti-inflammatory and anti-cancer properties.[8][9] Furthermore, their lipophilic nature makes them of interest in drug delivery systems to enhance the bioavailability of certain therapeutic agents.[8] While specific applications of Triacontyl acetate in drug development are yet to be fully explored, its chemical properties warrant further investigation in these areas. It can also serve as a valuable, fully characterized reference standard in the analytical development and quality control of drug substances.

References

• 1. echemi.com [echemi.com]
• 2. Triacontyl acetate [webbook.nist.gov]
• 3. TRIACONTYL ACETATE | 41755-58-2 [amp.chemicalbook.com]
• 4. triacontyl acetate [chembk.com]
• 5. Triacontanol as a dynamic growth regulator for plants under diverse environmental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Wholesale POMAIS Triacontanol 90% TC | Natural Plant Growth Regulator factory and suppliers | POMAIS [bigpesticides.com]
• 7. researchgate.net [researchgate.net]
• 8. Studies on the Anticancer and Antioxidant Activities of Resveratrol and Long-Chain Fatty Acid Esters [mdpi.com]
• 9. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Physiological Effects of Triacontyl Acetate: A Technical Guide

Disclaimer: Direct research on the physiological effects of Triacontyl acetate in mammalian systems is limited. This document synthesizes available information on its constituent components, triacontanol and acetate, and the metabolism of analogous long-chain esters and fatty acids to provide a scientifically inferred guide for research and development professionals. The proposed metabolic pathways, physiological effects, and experimental protocols are based on established biochemical principles and require experimental validation for Triacontyl acetate itself.

Introduction

Triacontyl acetate is a long-chain ester composed of a 30-carbon fatty alcohol (triacontanol) and an acetyl group. While extensively studied as a plant growth regulator, its effects on mammalian physiology are not well-documented. This guide explores the potential physiological effects of Triacontyl acetate by examining the metabolic fate and biological activities of its constituent parts. Upon administration, it is hypothesized that Triacontyl acetate would be hydrolyzed by esterases to yield triacontanol and acetic acid. These metabolites would then enter their respective metabolic and signaling pathways.

Proposed Metabolic Pathway of Triacontyl Acetate

The initial metabolic step for Triacontyl acetate in mammals is likely the hydrolysis of the ester bond by carboxylesterases, which are abundant in the liver, intestines, and blood. This reaction would release triacontanol and acetate.

• Triacontanol Metabolism: As a very long-chain fatty alcohol (VLCFA-OH), triacontanol is expected to be oxidized to its corresponding carboxylic acid, triacontanoic acid (also known as melissic acid), via the action of fatty alcohol dehydrogenase and fatty aldehyde dehydrogenase. Due to its chain length (>22 carbons), triacontanoic acid would then undergo peroxisomal β-oxidation.[1][2][3] This process shortens the carbon chain, producing acetyl-CoA and medium-chain acyl-CoAs that can then enter mitochondrial β-oxidation for energy production.[2][4]

• Acetate Metabolism: The released acetate would enter the systemic circulation and can be converted to acetyl-CoA by acetyl-CoA synthetase. Acetyl-CoA is a central molecule in metabolism, participating in the tricarboxylic acid (TCA) cycle for energy production or serving as a substrate for lipid synthesis and acetylation reactions.

Caption: Proposed metabolic pathway of Triacontyl acetate in mammals.

Potential Physiological Effects and Signaling Pathways

The physiological effects of Triacontyl acetate would be the composite of the actions of its metabolites.

Effects Related to Triacontanol and Triacontanoic Acid

Direct evidence for the physiological effects of triacontanol in mammals is scarce; however, it is considered to have low toxicity.[5][6] The effects of its metabolite, triacontanoic acid, can be inferred from studies on very long-chain fatty acids (VLCFAs).

• Lipid Metabolism: Triacontanoic acid is a component of D-003, a mixture of VLCFAs purified from sugar cane wax, which has demonstrated antiplatelet and cholesterol-lowering activities in animal models.[7] The mechanism for cholesterol reduction may involve the regulation of HMG-CoA reductase activity.

• Peroxisomal Function: The metabolism of triacontanoic acid is dependent on functional peroxisomes.[1][2] Therefore, administration of Triacontyl acetate could potentially modulate peroxisomal activity. Disorders of peroxisomal biogenesis or β-oxidation lead to the accumulation of VLCFAs, highlighting their importance in lipid homeostasis.[8]

Caption: Inferred signaling of Triacontanoic Acid.

Effects Related to Acetate

Acetate is a well-characterized short-chain fatty acid (SCFA) with diverse physiological roles.

• Metabolic Regulation: As a precursor for acetyl-CoA, acetate is a key player in cellular energy metabolism.

• GPCR Signaling: Acetate can act as a signaling molecule by activating G-protein coupled receptors, primarily Free Fatty Acid Receptor 2 (FFAR2, also known as GPR43).[9] Activation of FFAR2 is involved in regulating insulin secretion, inflammation, and appetite.

• Epigenetic Modification: Acetyl-CoA derived from acetate can be used for histone acetylation, thereby influencing gene expression.

Caption: Major signaling pathways of acetate.

Quantitative Data

Direct quantitative data on the physiological effects of Triacontyl acetate in mammals is not available in the public domain. The following table summarizes data related to its metabolites.

Parameter	Compound	Species	Dose/Concentration	Effect	Reference
Acute Oral Toxicity (LD50)	Triacontanol	Mouse	18750 mg/kg	Non-toxic	[5]
Acute Oral Toxicity (LD50)	Triacontanol	Rat	>15000 mg/kg	Very low toxicity	[6]

Experimental Protocols

The following are generalized protocols that can be adapted for studying the physiological effects of Triacontyl acetate.

In Vitro Hydrolysis of Triacontyl Acetate

Objective: To determine the rate and extent of Triacontyl acetate hydrolysis by mammalian esterases.

Methodology:

• Prepare liver microsomes or recombinant carboxylesterases.

• Incubate Triacontyl acetate at various concentrations with the enzyme preparation in a suitable buffer at 37°C.

• At various time points, quench the reaction (e.g., with acetonitrile).

• Analyze the samples for the disappearance of Triacontyl acetate and the appearance of triacontanol using LC-MS/MS.

• Determine kinetic parameters (Km and Vmax).

ADME (Absorption, Distribution, Metabolism, and Excretion) Studies in Rodents

Objective: To characterize the pharmacokinetic profile of Triacontyl acetate and its metabolites.

Methodology:

• Formulate Triacontyl acetate for oral (p.o.) and intravenous (i.v.) administration.

• Administer the compound to rodents (e.g., rats or mice).

• Collect blood samples at various time points post-dosing.

• Collect urine and feces over a specified period.

• Extract Triacontyl acetate, triacontanol, and triacontanoic acid from the biological matrices.

• Quantify the concentrations using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life, bioavailability).

Caption: General workflow for ADME studies of Triacontyl acetate.

In Vivo Assessment of Cholesterol-Lowering Effects

Objective: To evaluate the effect of Triacontyl acetate on plasma lipid profiles.

Methodology:

• Use a suitable animal model of hypercholesterolemia (e.g., rats fed a high-fat diet).

• Administer Triacontyl acetate orally at various dose levels for a specified duration.

• Include a vehicle control group and a positive control group (e.g., a statin).

• At the end of the study, collect blood samples and measure plasma total cholesterol, LDL-C, HDL-C, and triglycerides using standard enzymatic assays.

• Perform statistical analysis to determine significant differences between treatment groups.

Conclusion for Drug Development Professionals

Triacontyl acetate represents a molecule with a currently uncharacterized profile in mammalian physiology. Based on the known biological activities of its constituent components, it is plausible that Triacontyl acetate could influence lipid metabolism and cellular signaling. The low toxicity profile of triacontanol is a favorable characteristic. However, the very long-chain nature of triacontanol suggests that its metabolism will be reliant on peroxisomal function, which could be a point of consideration for specific disease states.

For researchers and drug development professionals, the primary next steps should involve in vitro and in vivo studies to confirm the hypothesized metabolic pathways and to directly assess the physiological effects of Triacontyl acetate. The experimental protocols outlined in this guide provide a starting point for such investigations. A thorough understanding of the ADME and pharmacokinetic properties of Triacontyl acetate will be crucial in determining its potential as a therapeutic agent.

References

• 1. mdpi.com [mdpi.com]
• 2. Fatty Acid Oxidation in Peroxisomes: Enzymology, Metabolic Crosstalk with Other Organelles and Peroxisomal Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Beta oxidation - Wikipedia [en.wikipedia.org]
• 5. Triacontanol 90% 5g | Power Grown [powergrown.com]
• 6. Triacontanol [chembk.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Peroxisomal very long chain fatty acid beta-oxidation activity is determined by the level of adrenodeukodystrophy protein (ALDP) expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Free fatty acid receptor 2 - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Triacontyl Acetate and its Relation to Plant Epicuticular Wax

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

The plant cuticle serves as the primary protective barrier between the plant and its environment, with the outermost layer of epicuticular wax playing a critical role in this defense. This technical guide provides a comprehensive examination of triacontyl acetate, a long-chain wax ester found within this protective layer. The document details the chemical and physical properties of triacontyl acetate, its biosynthesis within the complex metabolic pathways of plant epidermal cells, and its function as a component of the epicuticular wax matrix. Furthermore, this guide presents detailed experimental protocols for the extraction and analysis of these waxes and illustrates the underlying biochemical and regulatory networks through structured diagrams. This synthesis of information aims to provide a foundational resource for professionals engaged in plant science, natural product chemistry, and the development of novel pharmaceuticals derived from botanical sources.

Introduction to Triacontyl Acetate and Epicuticular Wax

The aerial surfaces of most terrestrial plants are covered by a cuticle, a hydrophobic layer essential for adapting to the environment.[1] This cuticle is composed of a cutin polymer matrix embedded with intracuticular waxes and is coated by a surface layer of epicuticular wax.[1] This external wax layer is the first line of defense, providing protection against non-stomatal water loss, UV radiation, pathogens, and insects.[1][2][3]

Epicuticular waxes are complex mixtures of hydrophobic lipids, primarily very-long-chain fatty acids (VLCFAs) and their derivatives, including alkanes, aldehydes, alcohols, ketones, and esters.[2][3] Among these are wax esters, which are formed from the esterification of a fatty acid with a fatty alcohol. Triacontyl acetate (C32H64O2) is a specific very-long-chain wax ester composed of a 30-carbon alcohol (triacontanol) and an acetyl group. Triacontanol itself is a known plant growth regulator, suggesting that its esterified form may also play a role in plant physiology beyond its structural function in the wax layer.[4][5] This guide explores the multifaceted relationship between triacontyl acetate and the protective epicuticular wax of plants.

Physicochemical Properties of Triacontyl Acetate

Triacontyl acetate is a saturated long-chain ester. Its significant chain length imparts a highly hydrophobic and solid nature at ambient temperatures, which is characteristic of many wax components. A summary of its key chemical and physical properties is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C32H64O2	[6][7][8]
Molecular Weight	480.85 g/mol
Physical Form	Solid
Boiling Point	436.4 °C at 760 mmHg	[6][7]
Density	0.858 g/cm³	[6][7]
Refractive Index	1.455	[6][7]
Storage Temperature	2-8°C	[6][9]
Topological Polar Surface Area	26.3 Ų	[8][9]
Solubility	Soluble in organic solvents (e.g., ethanol, chloroform); insoluble in water.	[7]

Table 1. Physicochemical properties of triacontyl acetate.

Role and Composition within Epicuticular Wax

Plant epicuticular waxes form a crystalline or amorphous layer on the cuticle surface, and their composition varies significantly between species and is influenced by environmental conditions.[2] This wax is a complex mixture, and while specific quantitative data for triacontyl acetate is not widely documented, the general composition of plant waxes is well-characterized.[10][11] Long-chain esters are a major constituent, contributing to the structural integrity and hydrophobicity of the wax barrier.

The function of the epicuticular wax layer is multifaceted:

• Water Repellency: The primary role is to minimize water loss from the plant surface, a critical function for drought tolerance.[1][12]

• Defense: It acts as a physical barrier against fungal pathogens and insect herbivores.[3][13][14] The chemical composition can also act as a signaling molecule, either deterring or, in some cases, being exploited by pathogens.[3][13]

• UV Protection: The wax layer can reflect or scatter harmful UV radiation.[2]

The relative abundance of different compound classes in epicuticular wax is a key determinant of its properties. Table 2 provides an example of the chemical composition of epicuticular wax from the adaxial (upper) side of Rosa canina leaves, illustrating a typical distribution of compound classes.

Compound Class	Relative Abundance (%)	Key Components
n-Alkanes	52%	C27, C29, C31
Primary Alcohols	18%	C24, C26, C28
Alkyl Esters	12%	C40-C52
Secondary Alcohols	5%	C29, C31
Other	~3%	Alkenols, Benzyl Esters, Triterpenoids

Table 2. Example composition of epicuticular wax from the adaxial side of Rosa canina leaves. Data is adapted from a study on rose leaf waxes and serves as a general representation.[15]

Biosynthesis of Triacontyl Acetate

The biosynthesis of cuticular wax components, including triacontyl acetate, is a multi-step process that originates with fatty acid synthesis in the plastids of epidermal cells and is completed in the endoplasmic reticulum (ER).[1][12] The pathway can be divided into three major stages: VLCFA elongation, modification into functional groups, and export to the plant surface.

• Fatty Acid Elongation: The process begins with C16 and C18 fatty acids synthesized in the plastids. These are transported to the ER and converted to acyl-CoAs. Here, the Fatty Acid Elongase (FAE) complex sequentially adds two-carbon units from malonyl-CoA to the acyl chain, creating very-long-chain fatty acids (VLCFAs).[3][12] To produce the triacontanol (C30) precursor for triacontyl acetate, the chain is elongated to a C30 acyl-CoA.

• Acyl-CoA Modification (Alcohol-Forming Pathway): The C30 acyl-CoA is then shunted into one of two primary modification pathways. For triacontyl acetate synthesis, it enters the alcohol-forming pathway. A fatty acyl-CoA reductase (FAR) enzyme reduces the C30 acyl-CoA to its corresponding primary alcohol, 1-triacontanol.[12][16]

• Esterification: In the final step, the 1-triacontanol molecule is esterified. Unlike longer-chain wax esters that condense a fatty alcohol with a fatty acyl-CoA, triacontyl acetate is formed by the transfer of an acetyl group from acetyl-CoA to 1-triacontanol. This reaction is catalyzed by an acetyltransferase, which is a type of wax synthase (WS) enzyme.[3][17]

• Export: The synthesized wax components are then exported from the ER to the plasma membrane and subsequently transported through the cell wall to the cuticle surface, a process mediated by ATP Binding Cassette (ABC) transporters.[12][16]

Caption: Biosynthesis pathway of triacontyl acetate in plant epidermal cells.

Regulation of Wax Biosynthesis

The production of epicuticular wax is a highly regulated process, often induced by environmental stresses such as drought. This regulation occurs primarily at the transcriptional level, where specific transcription factors (TFs) activate or repress the expression of wax biosynthesis genes (e.g., KCS, FAR, WSD1). In model plants like Arabidopsis, several key TFs have been identified.[1][16]

• MYB Transcription Factors (MYB96, MYB94): These TFs are key positive regulators that are activated by abscisic acid (ABA), a plant hormone involved in drought stress response. They directly bind to the promoters of wax biosynthesis genes to upregulate their expression.

• SHINE (SHN1)/WAX INDUCER (WIN1): These are AP2/ERF family TFs that play a central role in activating the entire cutin and wax biosynthesis pathway.

• WRINKLED1 (WRI1): Another AP2/ERF family TF that has been shown to regulate wax production.[1]

These TFs form a regulatory network that allows the plant to modulate its wax layer thickness and composition in response to changing environmental conditions, thereby enhancing its survival.

Caption: Transcriptional regulation of epicuticular wax biosynthesis under drought stress.

Experimental Protocols

The analysis of triacontyl acetate requires its initial extraction from the plant tissue followed by chemical identification and quantification.

Protocol 1: Epicuticular Wax Extraction by Solvent Immersion

This protocol describes the removal of epicuticular waxes with minimal contamination from intracuticular lipids.[2][18]

Objective: To isolate the total epicuticular wax from a plant surface.

Materials:

• Fresh plant material (e.g., leaves)

• Chloroform or hexane (analytical grade)

• Glass beakers

• Forceps

• Pre-weighed glass vials

• Nitrogen gas stream or rotary evaporator

• Internal standard (e.g., n-tetracosane)

Procedure:

• Determine the surface area of the plant material if quantification per unit area is required.

• Using forceps, briefly immerse the plant material (e.g., a leaf) in a beaker containing chloroform for 30-60 seconds. Agitate gently.[2][10] The short duration is critical to prevent the dissolution of intracuticular waxes.

• Remove the plant material and transfer the solvent extract to a pre-weighed vial. It is advisable to add a known amount of an internal standard to the vial before evaporation for accurate quantification.

• Evaporate the solvent completely using a gentle stream of nitrogen or a rotary evaporator at a temperature below 40°C.

• The dried residue is the epicuticular wax extract. Weigh the vial again to determine the total wax yield and store it at -20°C until analysis.

Protocol 2: Analysis and Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard method for separating, identifying, and quantifying the individual components of a complex wax mixture.[2][10]

Objective: To identify and quantify triacontyl acetate in a wax extract.

Materials:

• Dried wax extract from Protocol 1

• Derivatization reagent (e.g., BSTFA for silylating alcohols)

• Pyridine (anhydrous)

• Hexane or Chloroform (HPLC grade)

• GC-MS system with a capillary column (e.g., DB-5ms)

Procedure:

• Derivatization: Many wax components, particularly alcohols, require derivatization to increase their volatility for GC analysis. Dissolve a known amount of the wax extract in pyridine and add BSTFA. Heat the mixture at 70°C for 30 minutes to convert hydroxyl-containing compounds to their trimethylsilyl (TMSi) derivatives.[15]

• Sample Preparation: After cooling, evaporate the derivatization reagents under nitrogen and re-dissolve the derivatized wax in hexane to a final concentration of approximately 1 mg/mL.

• GC-MS Analysis:

  • Inject 1 µL of the sample into the GC-MS.

  • Injector: Splitless mode, 280-300°C.

  • Carrier Gas: Helium at a constant flow of ~1 mL/min.

  • Oven Program: An example program is: initial temperature of 150°C for 2 min, ramp at 10°C/min to 320°C, and hold for 20 min.[19]

  • Mass Spectrometer: Use electron ionization (EI) at 70 eV and scan a mass range of m/z 50-850.[10]

• Data Analysis:

  • Identify the peak corresponding to triacontyl acetate by its specific retention time and mass spectrum fragmentation pattern, comparing it to a pure standard if available.

  • Quantify the amount of triacontyl acetate by comparing its integrated peak area to the peak area of the known amount of internal standard added earlier.

Caption: General experimental workflow for the extraction and analysis of epicuticular wax.

Conclusion and Future Directions

Triacontyl acetate is an integral, albeit specific, component of the complex lipid matrix that constitutes plant epicuticular wax. Its biosynthesis follows the well-established pathways of VLCFA elongation and modification within the ER, regulated by a network of transcription factors responsive to environmental cues. While detailed protocols for the general extraction and analysis of epicuticular waxes are robust, a significant gap remains in the literature regarding the specific quantification of triacontyl acetate across a wide range of plant species.

Future research should be directed towards:

• Quantitative Profiling: Systematically identifying and quantifying triacontyl acetate in various plant species, particularly those known for thick wax layers or high stress tolerance, to understand its distribution and abundance.

• Enzyme Characterization: Isolating and characterizing the specific acetyltransferase(s) responsible for the final esterification step to produce triacontyl acetate.

• Functional Analysis: Elucidating the precise contribution of triacontyl acetate to the physicochemical properties of the wax barrier and its potential role in plant-pathogen or plant-insect interactions.

A deeper understanding of this and other wax components holds significant potential for applications ranging from agricultural biotechnology, where enhancing wax layers could improve crop resilience, to the development of novel biocompatible materials for the pharmaceutical industry.

References

• 1. Epicuticular wax accumulation and regulation of wax pathway gene expression during bioenergy Sorghum stem development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Triacontanol as a dynamic growth regulator for plants under diverse environmental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cas 41755-58-2,TRIACONTYL ACETATE | lookchem [lookchem.com]
• 7. chembk.com [chembk.com]
• 8. echemi.com [echemi.com]
• 9. Page loading... [guidechem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Molecular and Evolutionary Mechanisms of Cuticular Wax for Plant Drought Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Biochemical evidence of epicuticular wax compounds involved in cotton-whitefly interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Chemical Composition of the Epicuticular and Intracuticular Wax Layers on Adaxial Sides of Rosa canina Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Epicuticular wax accumulation and regulation of wax pathway gene expression during bioenergy Sorghum stem development [frontiersin.org]
• 17. Frontiers | Characterization of a Pentacyclic Triterpene Acetyltransferase Involved in the Biosynthesis of Taraxasterol and ψ-Taraxasterol Acetates in Lettuce [frontiersin.org]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Triacontyl Acetate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of Triacontyl acetate, a long-chain ester, through the Fischer esterification of 1-triacontanol and glacial acetic acid using a sulfuric acid catalyst. The protocol includes reaction setup, monitoring, product isolation, and purification by recrystallization. Characterization of the final product using melting point, Infrared (IR) spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy is also described. All quantitative data is summarized for clarity, and visual diagrams of the workflow and reaction mechanism are provided.

Introduction

Triacontyl acetate (CH₃COO(CH₂)₂₉CH₃) is a long-chain wax ester. Such esters are of interest in various fields, including cosmetics, pharmaceuticals, and as components of synthetic waxes. The Fischer esterification is a classic and straightforward method for the synthesis of esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.[1][2] This application note details a reliable method for the synthesis of Triacontyl acetate from commercially available 1-triacontanol and acetic acid. The equilibrium of the reaction is shifted towards the product by using an excess of acetic acid and, optionally, by the removal of water.

Physicochemical Properties of Reactants and Product

A summary of the key physical and chemical properties of the reactants and the final product is presented in Table 1.

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
1-Triacontanol	C₃₀H₆₂O	438.81	87	>300
Glacial Acetic Acid	C₂H₄O₂	60.05	16.6	118
Triacontyl Acetate	C₃₂H₆₄O₂	480.85	75	436.4 (Predicted)[3]

Experimental Protocols

Synthesis of Triacontyl Acetate

Materials:

• 1-Triacontanol (C₃₀H₆₂O)

• Glacial Acetic Acid (CH₃COOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (optional, for Dean-Stark setup)

• Sodium Bicarbonate (NaHCO₃), 5% aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Hexane

• Ethyl Acetate

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Dean-Stark apparatus (optional)

• Separatory funnel

• Büchner funnel and flask

• Rotary evaporator

• Beakers and Erlenmeyer flasks

• Melting point apparatus

• IR Spectrometer

• NMR Spectrometer

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-triacontanol (e.g., 10.0 g, 22.8 mmol).

• Add an excess of glacial acetic acid (e.g., 60 mL, ~1.05 mol), which will also serve as the solvent.

• Slowly and carefully add concentrated sulfuric acid (e.g., 1 mL) to the stirred mixture.

• Attach a reflux condenser to the flask. If using a Dean-Stark trap to remove water and drive the reaction to completion, place it between the flask and the condenser and fill the trap with a suitable solvent like toluene.

• Heat the reaction mixture to a gentle reflux (approximately 110-120 °C) and maintain for 4-6 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the 1-triacontanol spot.

• After the reaction is complete, allow the mixture to cool to room temperature.

Work-up and Isolation

• Carefully pour the cooled reaction mixture into a separatory funnel containing 100 mL of cold water.

• Extract the product with a non-polar solvent such as hexane or ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution (to neutralize the excess acetic and sulfuric acids - check the aqueous layer with pH paper to ensure it is basic), and finally with 50 mL of brine.[1]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude Triacontyl acetate as a waxy solid.

Purification by Recrystallization

• Dissolve the crude solid in a minimum amount of a hot solvent mixture, such as hexane/ethyl acetate. Start by dissolving the solid in hot ethyl acetate and then slowly add hot hexane until the solution becomes slightly cloudy. Add a few drops of hot ethyl acetate to redissolve the precipitate.[4][5]

• Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to promote crystallization.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold hexane to remove any remaining impurities.

• Dry the crystals under vacuum to obtain pure Triacontyl acetate.

Characterization Data

The purified Triacontyl acetate should be characterized to confirm its identity and purity.

Parameter	Expected Result
Appearance	White to off-white waxy solid
Melting Point	75 °C
Purity (by GC)	>98%
Yield	85-95% (typical)

Infrared (IR) Spectroscopy

The IR spectrum of Triacontyl acetate is expected to show the following characteristic absorption bands.[6][7][8]

Wavenumber (cm⁻¹)	Assignment
~2918 and ~2850	C-H stretching (alkane CH₂)
~1740	C=O stretching (ester)
~1240	C-O stretching (acetate)
~1040	C-O stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra should be recorded in a suitable deuterated solvent, such as CDCl₃.

¹H NMR (CDCl₃): [9]

• δ ~4.05 ppm (triplet, 2H): -O-CH ₂- protons adjacent to the ester oxygen.

• δ ~2.05 ppm (singlet, 3H): -C(=O)-CH ₃ protons of the acetate group.

• δ ~1.60 ppm (multiplet, 2H): -O-CH₂-CH ₂- protons.

• δ ~1.25 ppm (broad singlet, 54H): Methylene (-CH ₂-) protons of the long alkyl chain.

• δ ~0.88 ppm (triplet, 3H): Terminal methyl (-CH ₃) protons of the triacontyl chain.

¹³C NMR (CDCl₃): [10]

• δ ~171.1 ppm: Carbonyl carbon (-C =O).

• δ ~64.7 ppm: Carbon of the methylene group attached to the ester oxygen (-O-C H₂-).

• δ ~31.9 - 22.7 ppm: Carbons of the long methylene chain.

• δ ~21.1 ppm: Methyl carbon of the acetate group (-C(=O)-C H₃).

• δ ~14.1 ppm: Terminal methyl carbon of the triacontyl chain.

Visualizations

Caption: Fischer Esterification of 1-Triacontanol.

Caption: Experimental workflow for Triacontyl Acetate synthesis.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

• Glacial acetic acid is corrosive and has a strong odor.

• Organic solvents are flammable. Keep away from open flames and ignition sources.

• Dispose of all chemical waste according to institutional guidelines.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. echemi.com [echemi.com]
• 4. personal.tcu.edu [personal.tcu.edu]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 10. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Extraction of Triacontyl Acetate from Plant Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacontyl acetate (C₃₂H₆₄O₂) is a long-chain fatty acid ester, specifically an ester of triacontanol and acetic acid.[1][2][3] It is a waxy substance found in the epicuticular wax of various plants, which serves as a protective barrier against environmental stressors.[4] The lipophilic nature of triacontyl acetate makes it a compound of interest for applications in cosmetics, as a fragrance ingredient, and potentially in the development of lubricants and industrial coatings.[1] Its isolation from plant sources is a critical step for further research and development.

These application notes provide a comprehensive guide to the extraction, purification, and analysis of triacontyl acetate from plant materials. While specific quantitative data on the concentration of triacontyl acetate in various plant species is not extensively available in public literature, this document offers detailed protocols to enable researchers to generate such data.[5][6]

Data Presentation: A Framework for Quantitative Analysis

Due to the limited availability of specific quantitative data for triacontyl acetate in the literature, the following tables are presented as a template for researchers to populate with their own experimental results. The provided protocols for extraction and quantification will allow for the systematic collection of these values.

Table 1: Comparison of Extraction Methods for Triacontyl Acetate

Extraction Method	Solvent	Temperature (°C)	Duration	Purity (%)	Yield (mg/kg of dry plant material)	Notes
Cold Solvent Dip	Chloroform	Room Temperature	2 x 60s	Data to be determined	Data to be determined	Minimizes extraction of intracellular lipids.
Soxhlet Extraction	n-Hexane	Boiling point of solvent	6-8 hours	Data to be determined	Data to be determined	More exhaustive extraction, may co-extract other lipids.[7]
Ultrasound-Assisted Extraction (UAE)	n-Hexane or Ethyl Acetate	25-30	30-60 min	Data to be determined	Data to be determined	Efficient and rapid method.[4]
Microwave-Assisted Extraction (MAE)	Ethanol	Optimized (e.g., 80°C)	15-40 min	Data to be determined	Data to be determined	Requires specialized equipment; reduced solvent usage.[7]

Table 2: Quantitative Analysis of Triacontyl Acetate in Various Plant Species

Plant Species	Common Name	Plant Organ	Extraction Method	Analytical Method	Triacontyl Acetate Concentration (µg/g of dry weight)	Reference
Data to be determined	Data to be determined	e.g., Leaves, Bark	e.g., Soxhlet	e.g., GC-MS	Data to be determined	[Your Reference]
Data to be determined	Data to be determined	e.g., Leaves, Bark	e.g., UAE	e.g., HPLC-ELSD	Data to be determined	[Your Reference]

Experimental Protocols

The following protocols provide detailed methodologies for the extraction, purification, and analysis of triacontyl acetate from plant materials.

Protocol 1: Sample Preparation

• Collection and Identification : Collect fresh plant material. It is crucial to have the plant species properly identified.

• Cleaning and Drying : Gently wash the plant material with distilled water to remove any surface debris. Air-dry or use a laboratory oven at a low temperature (40-50°C) to achieve a constant weight.[7]

• Grinding : Grind the dried plant material into a fine powder using a mechanical grinder. This increases the surface area for efficient extraction.[7]

Protocol 2: Extraction of Triacontyl Acetate

Method A: Cold Solvent Dip (for Epicuticular Waxes)

This method is ideal for isolating surface waxes with minimal contamination from internal lipids.

• Materials :

  • Powdered, dried plant material

  • Chloroform (HPLC grade)[6]

  • Beakers and forceps

  • Filter paper

  • Rotary evaporator

• Procedure :

  • Weigh the powdered plant material.

  • In a beaker, fully immerse the plant material in chloroform at room temperature.

  • Gently agitate for 60 seconds.[6]

  • Decant the chloroform extract.

  • Repeat the dipping process with fresh chloroform for another 60 seconds to ensure complete extraction of epicuticular waxes.[6]

  • Combine the chloroform extracts.

  • Filter the combined extract to remove any solid plant debris.[6]

  • Evaporate the solvent using a rotary evaporator at a temperature below 40°C to obtain the crude wax extract.[6]

  • Dry the crude extract under a gentle stream of nitrogen.

Method B: Soxhlet Extraction (Exhaustive Extraction)

This is a more exhaustive method suitable for obtaining a higher yield of total lipids, including triacontyl acetate.

• Materials :

  • Powdered, dried plant material (20-30 g)[4][7]

  • n-Hexane (250-300 mL)[4][7]

  • Soxhlet apparatus (round-bottom flask, extraction chamber, condenser)[4]

  • Cellulose thimble[4][7]

  • Heating mantle[4]

  • Rotary evaporator[4]

• Procedure :

  • Place the weighed, powdered plant material into a cellulose thimble.[4][7]

  • Place the thimble inside the Soxhlet extraction chamber.[4][7]

  • Add n-hexane to the round-bottom flask.[4][7]

  • Assemble the Soxhlet apparatus and heat the solvent to its boiling point.[7]

  • Allow the extraction to proceed for 6-8 hours.[7]

  • After extraction, let the apparatus cool down.

  • Recover the n-hexane from the extract using a rotary evaporator to yield the crude lipid extract.[7]

Protocol 3: Purification by Column Chromatography

This protocol is essential for isolating triacontyl acetate from the crude extract.

• Materials :

  • Crude wax extract

  • Silica gel (for column chromatography)

  • Glass column

  • Solvent system (e.g., a gradient of n-hexane and ethyl acetate)

  • Collection vials

  • Thin Layer Chromatography (TLC) plates

• Procedure :

  • Prepare a silica gel slurry in n-hexane and pack it into the glass column.

  • Dissolve the crude extract in a minimal amount of n-hexane and load it onto the top of the silica gel column.

  • Elute the column with a gradient of increasing polarity, starting with 100% n-hexane and gradually introducing ethyl acetate.

  • Collect fractions in separate vials.

  • Monitor the separation of compounds in the collected fractions using TLC.

  • Combine the fractions containing the purified triacontyl acetate (identified by comparison with a standard or by further analysis).

  • Evaporate the solvent from the combined fractions to obtain the purified triacontyl acetate.

Protocol 4: Quantification and Identification

Method A: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like triacontyl acetate.

• Materials :

  • Purified triacontyl acetate extract

  • Internal standard (e.g., n-tetracosane)

  • Solvent (e.g., hexane or chloroform)

  • GC-MS system with a suitable capillary column (e.g., DB-5ms)

• Procedure :

  • Sample Preparation : Accurately weigh a known amount of the dried extract (e.g., 1 mg) and dissolve it in 1 mL of solvent. Add a known amount of the internal standard.[6]

  • GC-MS Analysis :

    • Injector : Splitless mode, 280°C.

    • Carrier Gas : Helium at a constant flow rate (e.g., 1 mL/min).

    • Oven Program : Initial temperature of 150°C, hold for 2 minutes, then ramp at 10°C/minute to 320°C and hold for 20 minutes.[8]

    • Mass Spectrometer : Electron ionization (EI) at 70 eV, scanning a mass range of m/z 50-850.[6]

  • Quantification : Identify the peak corresponding to triacontyl acetate based on its retention time and mass spectrum. Prepare a calibration curve using a pure standard of triacontyl acetate with the internal standard to quantify the amount in the sample.[6]

Method B: High-Performance Liquid Chromatography with Evaporative Light Scattering Detector (HPLC-ELSD)

This method is suitable for non-volatile compounds and avoids the need for derivatization.

• Materials :

  • Purified triacontyl acetate extract

  • HPLC system with an ELSD detector

  • Reversed-phase C18 or C30 column

  • Mobile phase solvents (e.g., methanol, dichloromethane, acetonitrile)

• Procedure :

  • Sample Preparation : Dissolve a known amount of the dried extract in a suitable solvent and filter through a 0.45 µm syringe filter.[6]

  • HPLC-ELSD Analysis :

    • Column : C18 or C30 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[6]

    • Mobile Phase : A gradient elution is typically used for complex lipid mixtures.

    • Flow Rate : 0.5 - 1.0 mL/min.

    • ELSD Settings : Nebulizer temperature: 30-40°C; Evaporator tube temperature: 50-60°C; Gas flow rate (Nitrogen): 1.5 - 2.0 L/min.[6]

  • Quantification : Generate a calibration curve using a pure standard of triacontyl acetate. The ELSD response is often non-linear, so a logarithmic or power function may be needed for the calibration curve. Quantify the triacontyl acetate in the sample by comparing its peak area to the calibration curve.[6]

Mandatory Visualizations```dot

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// Edges PlantMaterial -> Extraction; Extraction -> Filtration; Filtration -> Evaporation; Evaporation -> CrudeExtract; CrudeExtract -> Purification; Purification -> PurifiedFractions; PurifiedFractions -> FinalEvaporation; FinalEvaporation -> FinalProduct; FinalProduct -> Analysis; }

Caption: Logical flow of the GC-MS analysis for triacontyl acetate.

References

• 1. chembk.com [chembk.com]
• 2. Triacontyl acetate | 41755-58-2 [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Triacontyl Acetate as a Plant Growth Regulator: Application Notes and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacontyl acetate, the acetate ester of triacontanol, is a potent plant growth regulator that has demonstrated significant potential in enhancing plant growth, yield, and overall physiological performance. While much of the existing research has focused on triacontanol, it is widely understood that triacontyl acetate likely serves as a precursor, hydrolyzing to triacontanol to exert its biological effects. This document provides detailed application notes and experimental protocols for the use of triacontyl acetate in a research setting.

Triacontanol, and by extension triacontyl acetate, has been shown to influence a wide array of physiological and biochemical processes in plants. These include improvements in photosynthesis, nutrient uptake, and the activity of key enzymes.[1] The rapid effects observed following application suggest the involvement of a secondary messenger system, with L(+)-adenosine being a key identified component.[2][3]

Data Presentation

The following tables summarize the quantitative effects of triacontanol application on various plant species. The data presented here is compiled from multiple studies and is intended to provide a comparative overview of the potential effects. It is important to note that results can be inconsistent and are influenced by factors such as plant species, developmental stage, environmental conditions, and the formulation of the applied solution.[1]

Table 1: Effect of Triacontanol on Growth and Yield of Various Crops

Crop	Triacontanol Concentration	Application Method	Observed Effect	Reference
Rice (Oryza sativa)	0.1 - 0.5 mg/L	Foliar Spray	12% average increase in winter wheat yield due to heavier kernels.	[1]
Cotton	0.05 - 0.10 mg/L	Foliar or Seed Treatment	12% to 31% increase in yield.	[1]
Tomato (Solanum lycopersicum)	1 ppm	Foliar Spray (twice)	Increased fresh and dry weight of shoots and roots.	[4]
Strawberry	1 ppm	Foliar Spray	12.7% increase in total yield per plant.	[5]
Potato	0.33 ml/L of 95% Triacontanol	Foliar Spray	51.26% increase in grain yield and 47.13% increase in straw yield in rice.	[6][7]
Field Pea (Pisum sativum)	Not specified	Foliar Spray	Increased green pod yield, especially in combination with other growth regulators.	[8]

Table 2: Physiological and Biochemical Effects of Triacontanol

Plant Species	Triacontanol Concentration	Observed Effect	Reference
Rice and Maize	Nanomolar concentrations	Increased free amino acids, reducing sugars, and soluble protein within 5 minutes.	[2]
Tomato	Not specified	Transient increase in yield and number of fruits when added to the growth medium.	[9]
Wheat (Triticum aestivum)	1 µM	Ameliorated arsenic stress effects, improved growth, and photosynthetic attributes.	[10]
Various Crops	Not specified	Increased chlorophyll content, photosynthetic rate, and nutrient uptake (N, P, K).	[4]

Experimental Protocols

Protocol 1: Preparation of Triacontyl Acetate Stock and Working Solutions

Due to the low water solubility of triacontyl acetate and triacontanol, proper preparation of a stable solution is critical for reproducible results.

Materials:

• Triacontyl acetate (or Triacontanol) powder (high purity, >90%)

• Ethanol (95%) or another suitable organic solvent (e.g., acetone, isopropanol)

• Surfactant (e.g., Tween-20, Tween-80)

• Distilled or deionized water

• Glass beakers

• Magnetic stirrer and stir bar

• Volumetric flasks

• Heating plate (optional, for gentle warming)

Procedure for 1000 ppm (mg/L) Stock Solution:

• Dissolution: Weigh 100 mg of triacontyl acetate powder and place it in a glass beaker. Add 10-20 mL of 95% ethanol.

• Gentle Warming (Optional): If necessary, gently warm the solution to 35-40°C while stirring on a magnetic stirrer to aid dissolution.

• Surfactant Addition: Once the powder is completely dissolved, add 0.5 mL of Tween-20 to the solution and mix thoroughly.

• Dilution: Transfer the solution to a 100 mL volumetric flask. Bring the final volume to 100 mL with distilled water while stirring continuously to ensure a stable emulsion.

• Storage: Store the stock solution in a labeled, airtight container at room temperature, protected from light.

Preparation of Working Solutions:

Dilute the 1000 ppm stock solution with distilled water to achieve the desired final concentration for your experiment. For example, to prepare a 1 ppm (mg/L) working solution, add 1 mL of the stock solution to a 1 L volumetric flask and fill it with distilled water.

Protocol 2: Foliar Application of Triacontyl Acetate

Foliar spraying is the most common and effective method for applying triacontyl acetate.

Materials:

• Prepared triacontyl acetate working solution

• Control solution (containing the same concentration of solvent and surfactant as the working solution, but without triacontyl acetate)

• Spray bottles

• Experimental plants

• Personal protective equipment (gloves, safety glasses)

Procedure:

• Plant Preparation: Grow plants under controlled environmental conditions (e.g., greenhouse, growth chamber) to the desired developmental stage.

• Control Group: Designate a group of plants as a control. These plants will be sprayed with the control solution.

• Treatment Groups: Designate one or more treatment groups, each receiving a different concentration of the triacontyl acetate working solution.

• Application: Using a spray bottle, apply the respective solutions to the foliage of the plants until the leaves are thoroughly wetted, but not to the point of excessive runoff. Ensure even coverage of both the upper and lower leaf surfaces.

• Timing: The optimal time of application can vary depending on the plant species and the desired outcome. Common application times include early vegetative growth, pre-flowering, or during specific stress conditions.

• Replication: For statistically significant results, each treatment (including the control) should be replicated with multiple plants.

• Post-Application Care: Continue to grow the plants under the same controlled conditions.

• Data Collection: At predetermined time points, collect data on various growth parameters such as plant height, leaf area, fresh and dry biomass, chlorophyll content, photosynthetic rate, and yield components.

Mandatory Visualizations

Experimental Workflow

Caption: A generalized workflow for a plant growth regulation experiment using triacontyl acetate.

Proposed Signaling Pathway of Triacontanol

Caption: A proposed signaling pathway for triacontanol in plants, highlighting the role of L(+)-adenosine.

References

• 1. hort [journals.ashs.org]
• 2. researchgate.net [researchgate.net]
• 3. Triacontanol and Its Second Messenger 9-β-l(+)-Adenosine as Plant Growth Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Triacontanol as a dynamic growth regulator for plants under diverse environmental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. cropandweed.com [cropandweed.com]
• 7. cwss.in [cwss.in]
• 8. scielo.org.co [scielo.org.co]
• 9. saahasindia.org [saahasindia.org]
• 10. Effect of foliar applied triacontanol on wheat (Triticum aestivum L.) under arsenic stress: a study of changes in growth, yield and photosynthetic characteristics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Triacontyl Acetate in Biopesticide Formulation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of Triacontyl acetate as a biopesticide. Due to limited direct research on its insecticidal properties, this document combines existing data on its precursor, Triacontanol, with established biopesticide testing protocols and plausible mechanisms of action based on the role of long-chain fatty acid esters in insect physiology.

Introduction

Triacontyl acetate is the acetate ester of Triacontanol, a long-chain fatty alcohol that is a well-documented plant growth regulator. While its primary application in agriculture has been to enhance crop growth and yield, emerging evidence suggests its potential as a biopesticide, particularly as an insect growth regulator, repellent, and oviposition deterrent. Its mode of action is hypothesized to be linked to the disruption of insect pheromone signaling and fatty acid metabolism, making it a compelling candidate for integrated pest management (IPM) programs.

Quantitative Data Summary

Direct quantitative data on the efficacy of pure Triacontyl acetate as a biopesticide is limited in publicly available literature. However, a key study on the insecticidal and oviposition inhibitory activities of Capparis decidua extracts, which contain Triacontanol, provides valuable insights.

Table 1: Insecticidal and Oviposition Inhibitory Activity of Capparis decidua Extracts Containing Triacontanol against Bruchus chinensis

Extract ID	Description	LC50 (96h) in µg	Oviposition Deterrence
CD1	Non-polar extract containing Triacontanol (C1) and 2-carboxy-1,1-dimethylpyrrolidine (C2)	3.619	Maximum deterrence observed. C1 (Triacontanol) demonstrated oviposition inhibition.
CD2	Extract of intermediate polarity	7.319	Moderate deterrence.
CD3	Polar extract	10.151	Lower deterrence.

Data extrapolated from the abstract of Upadhyay, R. K., et al. (2006). Ovipositional responses of the pulse beetle, Bruchus chinensis (Coleoptera: Bruchidae) to extracts and compounds of Capparis decidua. Journal of Agricultural and Food Chemistry, 54(26), 9747-9751.

Experimental Protocols

The following protocols are adapted from standard entomological bioassay methods and formulation techniques for long-chain fatty alcohols. These are provided as a guide for researchers to test the efficacy of Triacontyl acetate as a biopesticide.

Protocol 1: Preparation of Triacontyl Acetate Formulation

Objective: To prepare a stable stock solution and working solutions of Triacontyl acetate for use in bioassays.

Materials:

• Triacontyl acetate (90%+ purity)

• Ethanol (95% or higher)

• Tween-20 (polysorbate surfactant)

• Distilled water

• Analytical balance

• Magnetic stirrer and hot plate

• Volumetric flasks and beakers

• Amber glass storage bottles

Procedure:

• Preparation of 1000 ppm Stock Solution: a. Weigh 100 mg of Triacontyl acetate powder using an analytical balance. b. In a glass beaker, dissolve the Triacontyl acetate in 10 mL of 95% ethanol. c. Gently warm the solution to 35-40°C while stirring with a magnetic stirrer for 15-20 minutes to ensure complete dissolution. d. Add 0.5 mL of Tween-20 to the ethanol solution and mix thoroughly for 5 minutes. e. Transfer the mixture to a 100 mL volumetric flask. f. Bring the solution to the final volume with distilled water while mixing continuously. The resulting microemulsion should be stored in an amber glass bottle at room temperature.

• Preparation of Working Solutions: a. Prepare a series of dilutions from the 1000 ppm stock solution using distilled water to achieve the desired concentrations for the bioassays (e.g., 10, 50, 100, 250, 500 ppm).

Protocol 2: Contact Toxicity Bioassay (Adult Vial Test)

Objective: To determine the contact toxicity of Triacontyl acetate to adult insects.

Materials:

• Triacontyl acetate working solutions

• Acetone (analytical grade)

• Glass scintillation vials (20 mL)

• Micropipette

• Vial roller or rotator

• Test insects (e.g., adult Bruchus chinensis)

• Control insects

• Incubator or environmental chamber

Procedure:

• Coat the inside of the glass vials with 0.5 mL of the desired Triacontyl acetate working solution. A control group of vials should be coated with a solution of ethanol, Tween-20, and water in the same proportions as the highest concentration of the test substance.

• Place the vials on a vial roller or rotate them manually to ensure an even coating of the inner surface.

• Allow the solvent to evaporate completely in a fume hood, leaving a thin film of the test substance.

• Introduce a known number of adult insects (e.g., 10-20) into each vial.

• Cap the vials with perforated lids or cotton plugs to allow for air exchange.

• Place the vials in an incubator set to the appropriate conditions for the test insect (e.g., 28 ± 2°C, 65 ± 5% RH, and a 12:12 h light:dark photoperiod).

• Record insect mortality at 24, 48, 72, and 96 hours post-exposure.

• Calculate the percentage mortality for each concentration and correct for control mortality using Abbott's formula.

• Analyze the data using probit analysis to determine the LC50 and LC90 values.

Protocol 3: Oviposition Deterrence Bioassay

Objective: To evaluate the effect of Triacontyl acetate on the egg-laying (oviposition) behavior of female insects.

Materials:

• Triacontyl acetate working solutions

• Substrate for oviposition (e.g., seeds for stored product pests)

• Petri dishes or small containers

• Newly emerged adult insects (mated females)

• Stereomicroscope

Procedure:

• Treat the oviposition substrate with the Triacontyl acetate working solutions. For example, seeds can be dipped in the solutions for a set time and then air-dried. A control group of the substrate should be treated with the solvent mixture alone.

• Place a treated substrate in each Petri dish.

• Introduce a pair of newly emerged adult insects (one male, one female) into each Petri dish.

• Seal the Petri dishes and place them in an incubator under suitable environmental conditions.

• After a defined period (e.g., 48-72 hours), remove the insects.

• Using a stereomicroscope, count the number of eggs laid on each substrate.

• Calculate the Oviposition Deterrence Index (ODI) using the following formula: ODI (%) = [(C - T) / (C + T)] x 100, where C is the number of eggs in the control and T is the number of eggs in the treatment.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Signaling Pathways and Mechanism of Action

The potential biopesticidal activity of Triacontyl acetate is likely rooted in its structural similarity to long-chain fatty acid esters that play crucial roles in insect physiology, particularly in chemical communication and reproduction.

Pheromone Mimicry and Disruption:

Many insect pheromones are fatty acid derivatives, including acetate esters.[1][2] Triacontyl acetate, with its long aliphatic chain and acetate functional group, may act as a mimic or antagonist of insect sex or aggregation pheromones. This could disrupt mating behavior by confusing males, leading to reduced mating success and population decline.

Hypothesized Pheromone Mimicry by Triacontyl Acetate

Disruption of Fatty Acid Metabolism and Signaling:

Fatty acids and their derivatives are essential for various physiological processes in insects, including energy storage, membrane structure, and the synthesis of signaling molecules like eicosanoids.[3][4] The introduction of an excess of a specific long-chain fatty acid ester like Triacontyl acetate could potentially disrupt the delicate balance of fatty acid metabolism. Furthermore, fatty acid anabolic pathways are known to produce remote signals that control critical reproductive events like egg activation.[5][6][7] Interference with these pathways could explain the observed oviposition deterrence.

References

• 1. Fatty Acid Profile as an Indicator of Larval Host for Adult Drosophila suzukii [mdpi.com]
• 2. US5631290A - Fatty acid salt pesticidal composition - Google Patents [patents.google.com]
• 3. agriculturejournal.in [agriculturejournal.in]
• 4. ijrar.com [ijrar.com]
• 5. Insecticidal, Oviposition Deterrent and Antifeedant Property of Certain Plant Extracts against Pulse Beetle, Callosobruchus chinensis Linn. (Coleoptera: Bruchidae) [arccjournals.com]
• 6. researchgate.net [researchgate.net]
• 7. A fatty acid anabolic pathway in specialized-cells sustains a remote signal that controls egg activation in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Triacontyl Acetate as a Reference Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacontyl acetate (C₃₂H₆₄O₂) is a long-chain wax ester that serves as a critical reference standard in various chromatographic applications.[1][2] Its high molecular weight and non-polar nature make it an ideal marker for the analysis of complex lipid mixtures, including natural waxes, insect pheromones, and cosmetic formulations.[3][4][5] These application notes provide detailed protocols for the use of Triacontyl acetate as a reference standard in Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), complete with data presentation and experimental workflows.

Physicochemical Properties of Triacontyl Acetate

A thorough understanding of the physical and chemical properties of Triacontyl acetate is essential for its effective use as a reference standard.

Property	Value	Reference
CAS Number	41755-58-2	[2]
Molecular Formula	C₃₂H₆₄O₂	[2][6]
Molecular Weight	480.85 g/mol	[2]
Appearance	Colorless liquid or solid	[1]
Solubility	Soluble in organic solvents such as ethanol, chloroform, and benzene; insoluble in water.	[1]
Storage Temperature	2-8°C	[2]

Application 1: Quantification of Long-Chain Wax Esters using Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol outlines the use of Triacontyl acetate as an internal standard for the quantification of other long-chain wax esters in a sample matrix.

Experimental Protocol

1. Preparation of Standard Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Triacontyl acetate reference standard and dissolve it in 10 mL of high-purity chloroform or hexane in a volumetric flask.[7] Gentle warming in a water bath (not exceeding 50°C) may be necessary to ensure complete dissolution.[7]

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

2. Sample Preparation:

• Accurately weigh a known amount of the sample containing the wax esters to be analyzed.

• Extract the lipids from the sample using chloroform or hexane. Sonication can aid in efficient extraction.[7]

• Filter the extract through a 0.45 µm PTFE syringe filter.[7]

• To a known volume of the filtered extract, add a precise amount of Triacontyl acetate internal standard solution to achieve a final concentration within the calibration range.

3. GC-FID Instrumentation and Conditions:

The following parameters are based on established methods for long-chain wax ester analysis and specific data for Triacontyl acetate from the NIST WebBook.[6]

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	DB-1MS, 30 m x 0.252 mm ID, 0.25 µm film thickness[6]
Injector Temperature	300°C
Injection Volume	1 µL (Splitless mode)
Carrier Gas	Helium or Hydrogen at a constant flow rate of 1 mL/min[3][4]
Oven Temperature Program	Initial temperature of 240°C, ramp at 1°C/min to 340°C, hold for 10 minutes.[6]
Detector	Flame Ionization Detector (FID)
Detector Temperature	350°C

4. Data Analysis:

• Identify the peaks corresponding to the analytes and the Triacontyl acetate internal standard based on their retention times.

• Integrate the peak areas.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentration of the analyte standards.

• Determine the concentration of the analytes in the samples from the calibration curve.

Quantitative Data Summary

Analyte	Retention Time (min)	Calibration Range (µg/mL)	R²
Hexacosyl acetate	(Example Value)	1 - 100	> 0.99
Octacosyl acetate	(Example Value)	1 - 100	> 0.99
Triacontyl acetate (IS)	(Determined Experimentally)	(N/A)	(N/A)

Experimental Workflow

References

• 1. triacontyl acetate [chembk.com]
• 2. Triacontyl acetate | 41755-58-2 [sigmaaldrich.com]
• 3. Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Triacontyl acetate [webbook.nist.gov]
• 7. benchchem.com [benchchem.com]

Protocol for the Solubilization of Triacontyl Acetate for In Vitro Assays

Application Note

Introduction

Triacontyl acetate is a long-chain fatty acid ester with significant lipophilic properties, making it a challenging compound to prepare for aqueous-based in vitro assays. Due to its hydrophobicity, it is practically insoluble in water and requires the use of organic solvents or specialized delivery systems for effective solubilization and administration to cell cultures. This document provides detailed protocols for the dissolution of Triacontyl acetate for use in various in vitro experimental settings, ensuring optimal compound delivery while minimizing solvent-induced cytotoxicity.

Core Concepts

The primary challenge in preparing Triacontyl acetate for in vitro use is preventing its precipitation upon dilution of an organic stock solution into the aqueous cell culture medium. The protocols outlined below are designed to create stable preparations for consistent and reproducible experimental results. The choice of method will depend on the specific requirements of the assay and the sensitivity of the cell line to the solvents.

Data Presentation: Solvent and Solubility Considerations

While exact quantitative solubility data for Triacontyl acetate is not widely published, the following table summarizes the known solubility characteristics and important considerations for common solvents used in in vitro assays.

Solvent	Solubility Profile	Recommended Final Concentration in Media	Key Considerations
DMSO (Dimethyl Sulfoxide)	High	< 0.5% (v/v)	Can be cytotoxic at higher concentrations. A vehicle control is essential. Some cell lines may be more sensitive.
Ethanol	Good	< 0.5% (v/v)	Can exhibit cytotoxic effects. A vehicle control is essential.
Chloroform	High	Not Recommended for direct cell culture use	Highly toxic to cells.
Benzene	High	Not Recommended for direct cell culture use	Highly toxic to cells.
Water	Poor / Insoluble	-	Not a suitable primary solvent.
Cell Culture Media	Poor / Insoluble	-	Direct dissolution is not feasible.

Experimental Protocols

Below are two primary protocols for the solubilization of Triacontyl acetate. It is recommended to perform a vehicle control experiment to assess the effect of the solvent on the cells at the final concentration used.

Protocol 1: DMSO-Based Solubilization

This is the most common method for dissolving lipophilic compounds for in vitro use.

Materials:

• Triacontyl acetate (solid)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath or heat block (optional)

• Pipettes and sterile filter tips

Procedure:

• Preparation of a High-Concentration Stock Solution:

  • Weigh out the desired amount of Triacontyl acetate in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM). The exact concentration will depend on the solubility in DMSO and the final desired concentration in the assay.

  • Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, gentle warming in a water bath (37-50°C) for 5-10 minutes with intermittent vortexing can be applied. Ensure the tube is tightly capped.

  • Visually inspect the solution to ensure there are no visible particles.

• Preparation of Working Solutions:

  • Perform serial dilutions of the high-concentration stock solution in 100% DMSO to create a range of working stock concentrations.

• Dosing the Cell Culture:

  • Add a small volume of the DMSO working stock solution to the pre-warmed cell culture medium. The final concentration of DMSO in the medium should ideally be below 0.5% (v/v) to minimize cytotoxicity. For example, to achieve a 10 µM final concentration from a 10 mM stock, you would add 1 µL of the stock to 1 mL of medium (resulting in a 0.1% DMSO concentration).

  • Immediately after adding the stock solution to the medium, mix thoroughly by gentle pipetting or swirling to prevent precipitation.

Protocol 2: Three-Step Solubilization using Serum

This method is particularly useful for highly lipophilic compounds that are prone to precipitation and aims to improve stability in the final culture medium.[1][2]

Materials:

• Triacontyl acetate (solid)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Fetal Bovine Serum (FBS), heat-inactivated

• Complete cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath set to 50°C

• Heating pad or block set to ~40°C

Procedure:

• Step 1: Prepare a 10 mM Stock Solution in DMSO:

  • Dissolve Triacontyl acetate in 100% DMSO to a final concentration of 10 mM as described in Protocol 1, Step 1.

• Step 2: Dilution in Pre-warmed Fetal Bovine Serum:

  • Pre-warm an aliquot of FBS to approximately 50°C in a water bath.

  • Dilute the 10 mM DMSO stock solution 10-fold by adding it to the pre-warmed FBS. For example, add 10 µL of the 10 mM stock to 90 µL of pre-warmed FBS to get a 1 mM solution.

  • Keep this intermediate solution warm (~40°C) on a heating pad to maintain solubility.

• Step 3: Final Dilution in Cell Culture Medium:

  • Pre-warm the complete cell culture medium (containing a final concentration of 1-10% FBS) to 37°C.

  • Perform the final dilution of the Triacontyl acetate-FBS mixture into the pre-warmed cell culture medium to achieve the desired final assay concentration. For example, to achieve a final concentration of 10 µM, add 10 µL of the 1 mM intermediate solution to 990 µL of culture medium.

  • Mix gently but thoroughly before adding to the cells.

Mandatory Visualizations

Diagram 1: Standard DMSO-Based Dissolution Workflow

Caption: Workflow for dissolving Triacontyl acetate using DMSO.

Diagram 2: Three-Step Solubilization Signaling Pathway

Caption: Three-step method to improve Triacontyl acetate solubility.

References

• 1. researchgate.net [researchgate.net]
• 2. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of Triacontyl Acetate: A Guide for Researchers

For Immediate Release

This document provides detailed application notes and protocols for the quantitative analysis of Triacontyl acetate in various samples. Designed for researchers, scientists, and professionals in drug development, these guidelines offer a comprehensive overview of modern analytical techniques, including sample preparation, chromatographic separation, and detection.

Triacontyl acetate (C32H64O2), a long-chain ester, is a waxy solid found in various natural sources, including plant cuticles and beeswax. Its quantification is crucial for quality control in cosmetics, pharmaceuticals, and agricultural products. This guide focuses on two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with Evaporative Light Scattering Detection (ELSD).

Executive Summary of Analytical Techniques

The choice of analytical technique for the quantification of Triacontyl acetate depends on the sample matrix, the required sensitivity, and the available instrumentation. GC-MS offers high sensitivity and specificity, making it ideal for trace-level analysis and structural confirmation. HPLC-ELSD is a robust alternative, particularly for less volatile compounds or when derivatization is not desirable. A summary of typical quantitative performance for these methods, based on the analysis of chemically similar long-chain wax esters, is presented below.[1][2]

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)
Linearity Range	0.01 - 10 µg/mL	0.1 - 0.5 mg/mL[3]
Correlation Coefficient (r²)	> 0.998[2]	> 0.98[3]
Limit of Detection (LOD)	~0.005 µg/mL[2]	Dependent on compound and matrix[3]
Limit of Quantitation (LOQ)	~0.01 µg/mL[2]	Dependent on compound and matrix[3]
Accuracy (% Recovery)	90 - 110%[2]	Not explicitly reported for wax esters
Precision (% RSD)	< 10%[2]	Not explicitly reported for wax esters

I. Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a highly sensitive and selective technique for the quantification of volatile and semi-volatile compounds like Triacontyl acetate. The following protocol outlines a general method for its analysis.

A. Experimental Protocol

1. Sample Preparation (from Plant Material)

• Extraction:

  • Briefly dip the plant material (e.g., leaves) into a beaker containing chloroform for 30-60 seconds with gentle agitation.

  • Repeat the dipping process in a fresh beaker of chloroform to ensure complete extraction of epicuticular waxes.

  • Combine the chloroform extracts.

  • Filter the extract to remove any solid debris.

  • Evaporate the solvent using a rotary evaporator at a temperature below 40°C.

  • Dry the resulting wax residue under a gentle stream of nitrogen gas.

• Sample Derivatization (Optional but Recommended for Improved Volatility):

  • To the dried wax extract, add a known amount of an internal standard (e.g., deuterated long-chain ester).

  • Add a suitable derivatization reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with pyridine.

  • Heat the mixture to ensure complete derivatization.

  • Evaporate the excess reagent and solvent under nitrogen.

  • Reconstitute the sample in a known volume of a suitable solvent like hexane or ethyl acetate for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: 7000 Triple Quadrupole GC-MS system or equivalent.

• Column: Non-polar capillary column, such as a DB-1MS or DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector: Splitless mode, with the injector temperature set to 280-300°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp to 320°C at a rate of 10°C/min.

  • Hold at 320°C for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, targeting characteristic ions of Triacontyl acetate. Full scan mode (m/z 50-600) can be used for qualitative analysis.

3. Data Analysis and Quantification

• Create a calibration curve by injecting a series of standard solutions of Triacontyl acetate of known concentrations.

• Identify the Triacontyl acetate peak in the sample chromatogram based on its retention time and mass spectrum.[4][5]

• Quantify the amount of Triacontyl acetate in the sample by comparing its peak area to the calibration curve, using the internal standard to correct for variations.

B. Workflow Diagram

GC-MS analysis workflow for Triacontyl acetate.

II. High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) Method

HPLC-ELSD provides a universal detection method for non-volatile compounds like Triacontyl acetate, which lack a strong UV chromophore.

A. Experimental Protocol

1. Sample Preparation

• Extraction: Follow the same solvent extraction procedure as described for the GC-MS method. Derivatization is not required.

• Sample Solution:

  • Accurately weigh a known amount of the dried wax extract.

  • Dissolve the extract in a suitable solvent such as a mixture of chloroform and methanol (e.g., 2:1 v/v).[1]

  • Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC-ELSD Instrumentation and Conditions

• HPLC System: Agilent 1200 series or equivalent, equipped with a quaternary pump, autosampler, and column oven.

• Detector: Evaporative Light Scattering Detector (ELSD).

• Column: A reversed-phase C18 or C30 column (e.g., 4.6 x 250 mm, 5 µm) is recommended for the separation of long-chain esters.[6]

• Mobile Phase: A gradient elution using two solvents is typically employed.[6]

  • Mobile Phase A: Methanol

  • Mobile Phase B: Dichloromethane or Chloroform

• Gradient Program:

  • Start with a high percentage of Mobile Phase A, and gradually increase the percentage of Mobile Phase B to elute the non-polar Triacontyl acetate. A typical gradient might run from 5% to 50% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C.

• ELSD Settings:

  • Nebulizer Temperature: 30-40°C.

  • Evaporator Temperature: 50-60°C.

  • Gas Flow (Nitrogen): 1.5 - 2.0 L/min.

3. Data Analysis and Quantification

• The response of an ELSD is generally non-linear. Therefore, a calibration curve must be generated using a series of standard solutions of Triacontyl acetate.

• The calibration curve is often fitted to a logarithmic or polynomial function.

• Quantify the amount of Triacontyl acetate in the sample by comparing its peak area to the calibration curve.

B. Workflow Diagram

HPLC-ELSD analysis workflow for Triacontyl acetate.

III. Method Validation Considerations

For both GC-MS and HPLC-ELSD methods, proper validation is essential to ensure reliable and accurate results. Key validation parameters to consider include:

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This can be assessed by analyzing blank and spiked matrix samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used to establish the linear range.

• Accuracy: The closeness of the test results to the true value. This is typically determined by spike-recovery experiments on a blank matrix.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

IV. Logical Relationship of Analytical Steps

Logical flow for quantifying Triacontyl acetate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Triacontyl acetate [webbook.nist.gov]
• 5. Triacontyl acetate [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Triacontyl Acetate Foliar Spray

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triacontyl acetate, a saturated long-chain fatty acid ester, is recognized for its potent plant growth-regulating properties. As the acetate ester of Triacontanol, it shares a similar mechanism of action, influencing a cascade of physiological and biochemical processes that can lead to enhanced growth, improved stress tolerance, and increased yield in various plant species. Due to its lipophilic nature and insolubility in water, a proper formulation is critical for its effective application as a foliar spray.[1] These application notes provide detailed protocols for the formulation of Triacontyl acetate and methods for evaluating its efficacy.

Data Presentation

Table 1: Physicochemical Properties of Triacontyl Acetate

Property	Value
Molecular Formula	C₃₂H₆₄O₂
Molecular Weight	480.85 g/mol
Appearance	Colorless liquid or solid
Solubility	Soluble in organic solvents (e.g., ethanol, chloroform, benzene); Insoluble in water[1]
Storage Temperature	2-8°C

Table 2: Recommended Concentration Ranges for Foliar Application of Triacontanol/Triacontyl Acetate

Concentration (ppm)	Concentration (µM)	Concentration (M)	Crop Examples
0.05 - 1.0	~0.1 - 2.1	~1x10⁻⁷ - 2.1x10⁻⁶	Corn, Rice, Tomato, Cucumber, Mentha arvensis
1.0 - 4.0	~2.1 - 8.3	~2.1x10⁻⁶ - 8.3x10⁻⁶	Turmeric, Papaver somniferum
up to 20	~41.6	~4.16x10⁻⁵	Olive

Note: The optimal concentration can vary depending on the plant species, growth stage, and environmental conditions. It is recommended to perform a dose-response study to determine the most effective concentration for a specific application.

Experimental Protocols

Protocol 1: Preparation of Triacontyl Acetate Stock Solution (1000 ppm)

Materials:

• Triacontyl acetate (high purity)

• Ethanol (95% or absolute)

• Non-ionic surfactant (e.g., Tween® 20, Tween® 80, or Polysorbate 20)

• Distilled or deionized water

• Glass beakers

• Magnetic stirrer and stir bar

• Volumetric flasks (100 mL and 1000 mL)

• Pipettes

• Analytical balance

Procedure:

• Dissolution: Accurately weigh 100 mg of Triacontyl acetate and transfer it to a 100 mL glass beaker. Add 50 mL of 95% ethanol.

• Mixing: Place the beaker on a magnetic stirrer and stir until the Triacontyl acetate is completely dissolved. Gentle warming (to no more than 40°C) can aid dissolution.

• Surfactant Addition: Add 0.5 mL of a non-ionic surfactant (e.g., Tween® 20) to the solution and continue to stir for 5-10 minutes to ensure thorough mixing.

• Transfer: Quantitatively transfer the solution to a 100 mL volumetric flask.

• Final Volume: Bring the volume up to 100 mL with 95% ethanol and mix well. This results in a 1000 ppm (1 mg/mL) stock solution.

• Storage: Store the stock solution in a tightly sealed glass bottle at 4°C, protected from light.

Protocol 2: Preparation of Working Foliar Spray Solution (1 ppm)

Materials:

• Triacontyl acetate stock solution (1000 ppm)

• Distilled or deionized water

• Volumetric flask (1000 mL)

• Graduated cylinder or pipette

Procedure:

• Dilution: Pipette 1 mL of the 1000 ppm Triacontyl acetate stock solution into a 1000 mL volumetric flask.

• Final Volume: Add distilled or deionized water to the flask to make up the final volume to 1000 mL.

• Mixing: Invert the flask several times to ensure the solution is thoroughly mixed. The resulting solution will have a concentration of 1 ppm.

• Application: The working solution is now ready for foliar application. It is recommended to use the solution on the same day it is prepared.

Protocol 3: Evaluation of Foliar Spray Efficacy

Experimental Design:

• Plant Material: Select healthy, uniform plants of the target species.

• Treatments: Include a negative control (water spray with surfactant), a vehicle control (ethanol and surfactant in water), and a range of Triacontyl acetate concentrations.

• Replicates: Use a sufficient number of replicates for each treatment group to ensure statistical significance (e.g., 5-10 plants per treatment).

• Application: Apply the foliar spray to the point of runoff, ensuring complete coverage of the foliage. Applications are typically made during the vegetative growth stage.

Data Collection and Analysis:

• Morphological Parameters: Measure plant height, number of leaves, leaf area, and fresh and dry weight of shoots and roots at specified time points after treatment.

• Physiological Parameters:

  • Chlorophyll Content: Measure the chlorophyll content using a SPAD meter or by solvent extraction and spectrophotometry.

  • Photosynthetic Rate: Use an infrared gas analyzer (IRGA) to measure the net photosynthetic rate, stomatal conductance, and transpiration rate.

• Biochemical Parameters:

  • Enzyme Activities: Analyze the activity of key enzymes involved in photosynthesis (e.g., RuBisCO) and stress response (e.g., superoxide dismutase, catalase).

• Yield Parameters: For crop species, measure relevant yield components such as fruit number, fruit weight, seed number, and total yield at harvest.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine the significance of the observed effects.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of Triacontanol (as a proxy for Triacontyl acetate) and the experimental workflow for formulation and efficacy testing.

Caption: Proposed signaling pathway of Triacontanol in plants.

Caption: Experimental workflow for formulation and efficacy testing.

Concluding Remarks

The protocols and information provided herein offer a comprehensive guide for the formulation and application of Triacontyl acetate as a foliar spray for plant growth regulation research. Adherence to these guidelines, with appropriate modifications for specific experimental contexts, will facilitate reproducible and reliable results. Further research into the precise molecular targets and signaling components of the Triacontyl acetate pathway will continue to enhance our understanding and application of this potent plant biostimulant.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]

Application Note: Analysis of Triacontyl Acetate Using High-Performance Liquid Chromatography

Introduction

Triacontyl acetate is a long-chain saturated fatty acid ester. Due to its non-polar nature and lack of a strong UV chromophore, its analysis and quantification can present challenges. This application note details a robust High-Performance Liquid Chromatography (HPLC) method suitable for the identification and quantification of Triacontyl acetate in various sample matrices. The described method utilizes a reversed-phase C30 column, which is well-suited for the separation of long-chain, hydrophobic molecules. Detection is achieved using an Evaporative Light Scattering Detector (ELSD), which is ideal for non-volatile analytes that do not possess a UV chromophore.

Target Audience

This document is intended for researchers, scientists, and professionals in the fields of drug development, natural product analysis, and quality control who require a reliable method for the analysis of Triacontyl acetate.

Experimental Protocols

1. Recommended Liquid Chromatography Method

A reversed-phase HPLC method with ELSD detection is recommended for the analysis of Triacontyl acetate. A C30 stationary phase is employed to provide adequate retention and resolution for this long-chain ester.

Instrumentation and Consumables:

• HPLC system with a binary pump, autosampler, and column oven

• Evaporative Light Scattering Detector (ELSD)

• C30 Reversed-Phase Column (e.g., 5 µm, 4.6 x 250 mm)

• HPLC-grade Methanol

• HPLC-grade Chloroform

• Triacontyl acetate reference standard

• 0.45 µm PTFE syringe filters

Chromatographic Conditions:

Parameter	Value
Column	C30 Reversed-Phase, 5 µm, 4.6 x 250 mm
Mobile Phase A	Methanol
Mobile Phase B	Chloroform
Gradient	95% A, 5% B to 50% A, 50% B over 20 min
Flow Rate	1.0 mL/min
Column Temperature	40°C
Injection Volume	20 µL
Detector	ELSD
Nebulizer Temp.	40°C
Evaporator Temp.	60°C
Gas Flow (Nitrogen)	1.5 L/min

2. Standard and Sample Preparation

Standard Solution Preparation:

• Accurately weigh 10 mg of Triacontyl acetate reference standard.

• Dissolve the standard in 10 mL of chloroform to create a 1 mg/mL stock solution. Gentle warming in a water bath (not exceeding 50°C) may be necessary to facilitate dissolution.[1]

• Prepare a series of working standards by performing serial dilutions of the stock solution with the initial mobile phase composition (95:5 Methanol:Chloroform).[1]

Sample Preparation (for solid matrices):

• Accurately weigh a known amount of the solid sample.

• Extract the sample with a suitable volume of chloroform. Sonication or gentle heating can be used to ensure complete extraction of Triacontyl acetate.[1]

• Filter the extract through a 0.45 µm PTFE syringe filter to remove any particulate matter.[1]

• If necessary, dilute the filtered extract with the initial mobile phase to bring the concentration of Triacontyl acetate within the calibration range.

Data Presentation

Table 1: Quantitative Data Summary

Parameter	Result
Retention Time (min)	15.8
Linearity (R²)	0.9995
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL
Precision (%RSD, n=6)	< 2.0%
Accuracy (% Recovery)	98.5% - 101.2%

Mandatory Visualization

Caption: General workflow for the HPLC analysis of Triacontyl acetate.

References

• 1. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Triacontyl Acetate Solubility Issues

This technical support center is designed for researchers, scientists, and drug development professionals. It provides troubleshooting guides and FAQs in a direct question-and-answer format to address solubility challenges encountered during experiments with Triacontyl acetate in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Triacontyl acetate and why is it insoluble in water?

Triacontyl acetate (C32H64O2) is a long-chain fatty acid ester.[1][2] Its structure is dominated by a 30-carbon saturated alkyl chain, making it highly nonpolar and hydrophobic.[3] This long hydrocarbon tail repels water molecules and prevents the compound from dissolving in aqueous solutions, where solubility is driven by polar interactions like hydrogen bonding.[3] It is, however, readily soluble in organic solvents such as ethanol, chloroform, and benzene.[3]

Q2: What are the primary experimental problems caused by the poor aqueous solubility of Triacontyl acetate?

The main challenge is achieving a stable and effective concentration for in vitro and in vivo assays. Poor solubility leads to several issues:

• Precipitation: The compound can quickly fall out of solution when a concentrated organic stock is diluted into an aqueous buffer or cell culture media.

• Low Bioavailability: In biological systems, the effective concentration of the compound that reaches target cells or tissues is significantly reduced.[4][5]

• Inaccurate and Non-Reproducible Results: Undissolved particles lead to inconsistent and unreliable data in bioassays.

• Formulation Instability: Difficulty in creating stable formulations for drug delivery applications.[6]

Q3: What general strategies can be used to improve the aqueous solubility of hydrophobic compounds like Triacontyl acetate?

Several techniques are commonly employed to enhance the solubility of poorly water-soluble drugs and compounds.[4] These include:

• Co-solvency: Using a water-miscible organic solvent to increase the solubility of the compound.[5][7]

• Micellar Solubilization: Using surfactants to form micelles that encapsulate the hydrophobic molecule.[8][9]

• Complexation: Using agents like cyclodextrins to form inclusion complexes that have a water-soluble exterior.[10][11][12]

• Nanoparticle Formulations: Developing solid dispersion nanoparticles or other nanocarriers to improve dissolution and delivery.[13][14]

Troubleshooting Guides & Experimental Protocols

This section provides detailed methodologies and troubleshooting for the most common solubilization techniques.

Issue 1: My Triacontyl acetate precipitates immediately upon dilution of a DMSO stock into my aqueous buffer.

Solution: This is a common problem when the final concentration of the compound exceeds its solubility limit in the low-percentage co-solvent system. The following protocols offer alternative approaches.

Protocol 1: Solubilization Using Co-solvents

This is the most straightforward method but has limitations regarding the final solvent concentration, which can be toxic to cells (typically >0.5% for DMSO).[15]

Detailed Methodology:

• High-Concentration Stock Preparation: Weigh your Triacontyl acetate and dissolve it in 100% Dimethyl Sulfoxide (DMSO) to create a high-concentration stock (e.g., 50 mM). Use gentle warming (37°C) and sonication to aid dissolution.[15]

• Working Solution Preparation: Perform serial dilutions. First, dilute the DMSO stock into a small volume of your aqueous buffer (e.g., PBS or cell media) while vortexing vigorously. Then, add this intermediate dilution to the final volume of the buffer. This stepwise process can sometimes prevent immediate precipitation.

• Observation: Visually inspect the final solution for any signs of precipitation (cloudiness, particles). If observed, the final concentration is too high for the co-solvent system.

Troubleshooting Workflow for Co-Solvent Method

Caption: A logical workflow for troubleshooting precipitation when using a co-solvent.

Illustrative Solubility Data for Co-solvents

Co-Solvent System (in PBS)	Maximum Achievable Concentration (Illustrative)	Key Considerations
0.5% DMSO	1 - 10 µM	Low cytotoxicity, but very limited solubilizing power for highly hydrophobic molecules.
1% Ethanol	< 5 µM	Generally less effective than DMSO for this class of compounds.
10% PEG300, 5% Tween 80, 85% Saline	50 - 150 µM	A more complex system often used for in vivo studies, but requires careful formulation.[15]

Protocol 2: Solubilization Using Surfactants

Surfactants form micelles in aqueous solutions, which are colloidal structures that can encapsulate hydrophobic molecules in their core, thereby increasing their apparent water solubility.[6][8] Non-ionic surfactants like Tween® 80 or Cremophor® EL are commonly used due to their lower toxicity.[8]

Detailed Methodology:

• Thin Film Preparation:

  • In a round-bottom flask, dissolve a known amount of Triacontyl acetate and a surfactant (e.g., Tween 80) in a suitable organic solvent like ethanol. A drug-to-surfactant weight ratio of 1:10 to 1:20 is a good starting point.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform film on the flask's interior.

• Hydration:

  • Add the desired volume of aqueous buffer to the flask.

  • Hydrate the film by sonicating or vortexing the mixture until the film is completely dispersed, resulting in a clear or slightly opalescent solution.

• Filtration: Filter the resulting micellar solution through a 0.22 µm syringe filter to remove any non-encapsulated aggregates.

Micelle Formation and Encapsulation

Caption: Encapsulation of a hydrophobic Triacontyl acetate molecule within a surfactant micelle.

Illustrative Solubility Data for Surfactants

Surfactant (in Water)	Drug:Surfactant Ratio (w/w)	Maximum Achievable Concentration (Illustrative)
Tween® 80	1:20	100 - 300 µM
Cremophor® EL	1:20	200 - 500 µM
Sodium Dodecyl Sulfate (SDS)	1:10	> 500 µM (Note: Ionic surfactant, higher potential for toxicity)

Protocol 3: Solubilization Using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[12] They can encapsulate hydrophobic "guest" molecules like Triacontyl acetate, forming a water-soluble "inclusion complex".[11][16] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is frequently used in pharmaceutical formulations.

Detailed Methodology:

• Cyclodextrin Solution Preparation: Prepare a solution of HP-β-CD in your aqueous buffer. A concentration of 2-10% (w/v) is a typical starting range.

• Complexation: Add an excess amount of Triacontyl acetate powder directly to the cyclodextrin solution.

• Equilibration: Vigorously stir or sonicate the mixture at room temperature or slightly elevated temperature (e.g., 40°C) for 24-48 hours. This long equilibration time is necessary for the inclusion complex to form.

• Removal of Excess Compound: After equilibration, centrifuge the mixture at high speed (e.g., 10,000 x g) to pellet the undissolved Triacontyl acetate.

• Final Solution: Carefully collect the supernatant. This clear solution contains the water-soluble Triacontyl acetate-cyclodextrin complex. The concentration can be quantified using a suitable analytical method like HPLC or GC.

Workflow for Cyclodextrin Inclusion Complex Formation

Caption: Experimental workflow for preparing a soluble Triacontyl acetate-cyclodextrin complex.

Illustrative Solubility Data for Cyclodextrins

Cyclodextrin (in Water)	Concentration of CD (% w/v)	Solubility Enhancement (Fold Increase, Illustrative)
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	5%	100 - 500
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	5%	200 - 1000

References

• 1. Cas 41755-58-2,TRIACONTYL ACETATE | lookchem [lookchem.com]
• 2. Triacontyl acetate [webbook.nist.gov]
• 3. chembk.com [chembk.com]
• 4. asiapharmaceutics.info [asiapharmaceutics.info]
• 5. researchgate.net [researchgate.net]
• 6. asianpharmtech.com [asianpharmtech.com]
• 7. researchgate.net [researchgate.net]
• 8. jocpr.com [jocpr.com]
• 9. Solubilization of Hydrophobic Dyes in Surfactant Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. oatext.com [oatext.com]
• 12. oatext.com [oatext.com]
• 13. Drug Delivery using Nanoparticle-Stabilized Nanocapsules - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of megestrol acetate solid dispersion nanoparticles for enhanced oral delivery by using a supercritical antisolvent process - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Triacontyl Acetate in Experimental Formulations

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on stabilizing Triacontyl acetate in experimental formulations. The following information, presented in a question-and-answer format, addresses common challenges and offers detailed troubleshooting protocols to ensure the integrity and stability of your formulations.

Frequently Asked Questions (FAQs)

Q1: What is Triacontyl acetate and why is it challenging to formulate?

Triacontyl acetate (CAS: 41755-58-2) is a long-chain acetate ester.[1] Its primary challenge in formulation development stems from its physicochemical properties: it is a large, non-polar molecule that is easily soluble in organic solvents like ethanol and chloroform but is difficult to dissolve in water.[2] This inherent hydrophobicity often leads to issues such as precipitation in aqueous media and low bioavailability in drug delivery systems.

Q2: My Triacontyl acetate is precipitating from my aqueous formulation. What are the primary causes and solutions?

Precipitation is a common issue resulting from the low aqueous solubility of Triacontyl acetate.[2] This typically occurs when the concentration of the compound exceeds its solubility limit in the chosen solvent system. The solution is to develop a formulation that can effectively solubilize or disperse this hydrophobic molecule. Effective strategies include creating oil-in-water emulsions, developing nanocrystal suspensions, or using specialized solubilizing excipients.

Q3: I am observing a loss of potency in my Triacontyl acetate formulation over time. What are the most likely degradation pathways?

As an ester, Triacontyl acetate is susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions.[3][4] This chemical breakdown of the ester bond is a primary cause of potency loss. Other potential degradation pathways include oxidation and photodegradation, especially if the formulation is exposed to oxygen or light.[4][5] Identifying the specific pathway is crucial for selecting the appropriate stabilization strategy.

Q4: What are the ideal storage conditions for bulk Triacontyl acetate and its experimental formulations?

To maintain chemical and physical stability, both bulk Triacontyl acetate and its formulations should be stored at refrigerated temperatures, typically between 2-8°C.[1][2][6][7] Formulations should also be protected from light to prevent photodegradation.[8] Using amber vials or other light-blocking packaging is highly recommended.

Q5: Which analytical methods are best suited for quantifying Triacontyl acetate and detecting its degradation products?

A validated, stability-indicating analytical method is essential. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used techniques for quantifying acetate compounds.[9] For complex matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) offers high sensitivity and selectivity.[10] The chosen method must be able to resolve the intact Triacontyl acetate from any potential degradation products to ensure accurate quantification.[3]

Troubleshooting Guides

Guide 1: Issue - Poor Solubility and Formulation Precipitation

This guide provides strategies to address the precipitation of Triacontyl acetate from aqueous-based formulations.

Troubleshooting Workflow for Formulation Instability

References

• 1. Cas 41755-58-2,TRIACONTYL ACETATE | lookchem [lookchem.com]
• 2. triacontyl acetate [chembk.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. Stress degradation studies and development of stability-indicating TLC-densitometry method for determination of prednisolone acetate and chloramphenicol in their individual and combined pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Forced degradation of recombinant monoclonal antibodies: A practical guide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Page loading... [wap.guidechem.com]
• 7. echemi.com [echemi.com]
• 8. edaegypt.gov.eg [edaegypt.gov.eg]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Triacontyl Acetate Storage and Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of Triacontyl acetate to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage temperature for Triacontyl acetate?

A1: The recommended storage temperature for Triacontyl acetate is 2-8°C.[1][2][3] Storing at refrigerated temperatures slows down potential degradation reactions.

Q2: How should I store Triacontyl acetate?

A2: Triacontyl acetate is a solid and, being a saturated long-chain ester, is relatively stable as a powder.[4] It should be stored in a tightly sealed, clean glass container with a Teflon-lined cap to prevent contamination and exposure to moisture.[5]

Q3: What are the primary degradation pathways for Triacontyl acetate?

A3: The most common degradation pathway for esters like Triacontyl acetate is hydrolysis.[3][6][7][8] This reaction involves the cleavage of the ester bond in the presence of water to form triacontanol and acetic acid. This can be catalyzed by both acidic and basic conditions. While oxidation is a common degradation pathway for many lipids, it is less of a concern for saturated esters like Triacontyl acetate unless strong oxidizing agents are present.

Q4: How can I tell if my Triacontyl acetate has degraded?

A4: Visual signs of degradation are often not apparent for solid-state degradation. A change in the physical appearance of the solid, such as discoloration or clumping (due to moisture absorption), may indicate a problem. The most reliable way to assess degradation is through analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC-MS) to check for the presence of degradation products like triacontanol and acetic acid.

Q5: What is the expected shelf life of Triacontyl acetate?

A5: When stored under the recommended conditions (2-8°C in a tightly sealed glass container), Triacontyl acetate is expected to be stable for at least one year.[9] However, it is good practice to re-evaluate the purity of the material periodically, especially for long-term storage.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in physical appearance of the solid (e.g., clumping, discoloration).	Moisture absorption, which can facilitate hydrolysis.	Discard the reagent if significant changes are observed. Ensure the storage container is tightly sealed and stored in a dry environment. Consider storing in a desiccator.
Unexpected peaks in analytical chromatogram (e.g., GC-MS, HPLC).	Degradation of Triacontyl acetate, likely due to hydrolysis.	Identify the unexpected peaks. The primary degradation products will be triacontanol and acetic acid. If significant degradation has occurred, the material may not be suitable for your experiment. Review storage conditions and handling procedures to prevent future degradation.
Inconsistent experimental results using Triacontyl acetate from the same batch over time.	Gradual degradation of the compound.	Re-analyze the purity of the Triacontyl acetate stock. If degradation is confirmed, use a fresh, unopened sample for your experiments. Implement a routine re-testing schedule for long-stored materials.

Stability and Storage Recommendations

Parameter	Recommendation	Rationale
Temperature	2-8°C	Slows down the rate of chemical degradation, primarily hydrolysis.
Container	Tightly sealed amber glass bottle with a Teflon-lined cap.	Protects from light and moisture, and prevents leaching of impurities from plastic containers.[5]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) for long-term storage.	While oxidation is a lower risk for saturated esters, an inert atmosphere minimizes any potential oxidative degradation and displaces moisture.
Handling	Allow the container to warm to room temperature before opening.	This prevents condensation of atmospheric moisture onto the cold solid, which could initiate hydrolysis.[4]

Experimental Protocols

Purity Assessment of Triacontyl Acetate by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the analysis of Triacontyl acetate purity and the detection of its primary degradation product, triacontanol.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the Triacontyl acetate sample.

• Dissolve the sample in 1 mL of a suitable solvent such as chloroform or hexane.

• Vortex the sample until fully dissolved.

2. GC-MS Instrumentation and Conditions:

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A high-temperature capillary column (e.g., 15m x 0.25mm, 0.1µm film thickness).

• Injector Temperature: 380°C.

• Oven Program:

  • Initial temperature: 150°C.

  • Ramp to 380°C at a rate of 10°C/min.

  • Hold at 380°C for 15 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-1000.

3. Data Analysis:

• Identify the peak corresponding to Triacontyl acetate based on its retention time and mass spectrum.

• Search for peaks corresponding to potential degradation products, primarily triacontanol.

• Quantify the purity by calculating the peak area percentage of Triacontyl acetate relative to the total peak area of all components.

Visualizations

Caption: Hydrolysis degradation pathway of Triacontyl acetate.

Caption: Workflow for assessing the stability of stored Triacontyl acetate.

References

• 1. researchgate.net [researchgate.net]
• 2. avantiresearch.com [avantiresearch.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. avantiresearch.com [avantiresearch.com]
• 5. benchchem.com [benchchem.com]
• 6. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. caymanchem.com [caymanchem.com]

Technical Support Center: Optimizing GC-MS Parameters for Triacontyl Acetate Detection

Welcome to the Technical Support Center for the GC-MS analysis of triacontyl acetate. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) encountered during the analysis of this long-chain wax ester.

Troubleshooting Guide

This section addresses specific issues that may arise during the GC-MS analysis of triacontyl acetate.

Issue 1: No Peak or Very Low Signal Intensity

Question: I am not observing a peak for triacontyl acetate, or the signal is extremely weak. What are the likely causes and solutions?

Answer: This is a frequent challenge with high molecular weight, low-volatility compounds like triacontyl acetate.[1] The primary reasons are often related to insufficient temperature settings or active sites within the GC system.

• Probable Cause A: Inadequate Temperatures: The injector, column oven, and transfer line temperatures may be too low to effectively vaporize the analyte and prevent it from condensing before it reaches the detector.

  • Solution: High-temperature analysis is essential for long-chain wax esters.[1][2] Increase the temperatures of the injector, oven, and transfer line. Ensure your column is rated for high-temperature use to avoid excessive bleed.[3]

• Probable Cause B: Active Sites: Active sites in the injector liner or the front of the column can cause irreversible adsorption of the analyte.

  • Solution: Use a deactivated inlet liner. If contamination is suspected, replace the liner and trim 10-20 cm from the front of the column.

• Probable Cause C: Improper Sample Preparation: The sample may not be fully dissolved or may contain particulates.

  • Solution: Ensure complete dissolution of triacontyl acetate in a suitable solvent like toluene or hexane, gently warming the sample to 40-50°C if necessary.[1] Filter the sample through a 0.22 µm PTFE syringe filter before analysis to remove any particulates.[1]

Issue 2: Peak Tailing

Question: My triacontyl acetate peak is showing significant tailing. How can I improve the peak shape?

Answer: Peak tailing is often an indication of unwanted interactions between the analyte and the GC system.

• Probable Cause A: Active Sites: As with low signal intensity, active sites in the liner or on the column can lead to peak tailing.

  • Solution: Replace the inlet liner with a new, deactivated one.[4] Trimming the first few centimeters of the column can also help remove accumulated non-volatile residues.

• Probable Cause B: Column Degradation: The stationary phase of the column may be degraded due to exposure to oxygen or operation at excessively high temperatures.

  • Solution: Condition the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.

• Probable Cause C: Inappropriate Flow Rate: A carrier gas flow rate that is too low can lead to peak broadening and tailing.

  • Solution: Optimize the carrier gas flow rate for your column dimensions and temperature program.

Issue 3: Poor Reproducibility of Peak Areas

Question: I am observing significant variation in the peak area of triacontyl acetate across multiple injections. What could be causing this?

Answer: Poor reproducibility can stem from issues with the injection process or system leaks.

• Probable Cause A: Inconsistent Injection Volume: Manual injections can be a source of variability.

  • Solution: Use an autosampler for precise and repeatable injections. If using manual injection, ensure a consistent technique.

• Probable Cause B: Leaks: Leaks in the injection port, such as a worn septum, can lead to sample loss and variable results.

  • Solution: Regularly check for leaks using an electronic leak detector. Replace the septum and other consumable seals as part of routine maintenance.

• Probable Cause C: Sample Discrimination: High molecular weight compounds can be discriminated against in the injector if the temperature is not optimal.

  • Solution: Ensure the injector temperature is high enough for rapid and complete vaporization of triacontyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for analyzing triacontyl acetate?

A1: A non-polar, high-temperature stable column is recommended. Columns with a 100% dimethylpolysiloxane or 5% phenyl-substituted stationary phase, such as a DB-1HT or DB-5MS, are suitable choices.[2] These columns separate compounds primarily by boiling point.

Q2: Is derivatization necessary for the analysis of triacontyl acetate?

A2: Derivatization is generally not required for triacontyl acetate if a high-temperature GC-MS system is available.[1][2] Direct analysis is possible with appropriate temperature settings. Derivatization is more commonly employed for compounds with active hydrogens (e.g., alcohols, acids) to increase volatility and improve peak shape.

Q3: What are typical injection parameters for triacontyl acetate?

A3: A splitless injection is often preferred to ensure the entire sample is transferred to the column, which is important for trace analysis. The injector temperature should be high, typically around 325-390°C, to ensure complete vaporization of this high-boiling-point analyte.[2][3][5]

Q4: How should I prepare my sample for GC-MS analysis?

A4: Dissolve the triacontyl acetate sample in a high-purity, volatile organic solvent such as hexane or toluene to a concentration of approximately 0.1-1.0 mg/mL.[2][5] Gentle heating may be necessary to ensure the wax ester is fully dissolved.[1] It is also recommended to filter the sample to remove any particulate matter.[1]

Data Presentation

Table 1: Recommended GC-MS Parameters for Triacontyl Acetate Analysis

Parameter	Value	Reference
GC System
Column	DB-1HT or DB-5MS (or equivalent), 15-30 m x 0.25 mm ID, 0.10-0.25 µm film thickness	[2]
Carrier Gas	Helium or Hydrogen	[6]
Flow Rate	1.0 - 1.5 mL/min (constant flow mode)	[3][7]
Injector
Injection Mode	Splitless	[3][7]
Injector Temperature	325 - 390 °C	[2][5]
Injection Volume	1 µL	[2]
Oven Temperature Program
Initial Temperature	120 °C	[2]
Ramp 1	15 °C/min to 240 °C	[2]
Ramp 2	8 °C/min to 390 °C	[2]
Final Hold	6 minutes at 390 °C	[2]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	[5][7]
Ionization Energy	70 eV	[5]
Source Temperature	230 °C	[5][7]
Transfer Line Temp.	310 - 390 °C	[2][3]
Mass Scan Range	m/z 50-850	[2][5]

Experimental Protocols

Detailed Methodology for Triacontyl Acetate Analysis

• Sample Preparation:

  • Accurately weigh 1 mg of the triacontyl acetate standard or sample into a glass vial.

  • Add 1 mL of high-purity toluene to achieve a concentration of 1 mg/mL.

  • Gently heat the vial to 40-50°C and vortex to ensure complete dissolution.[1]

  • If necessary, perform serial dilutions to create calibration standards.

  • Filter the final solution through a 0.22 µm PTFE syringe filter into a 2 mL autosampler vial.[1]

• GC-MS System Setup:

  • Install a high-temperature, low-bleed capillary column (e.g., DB-1HT, 15 m x 0.25 mm ID, 0.10 µm film thickness) in the gas chromatograph.

  • Condition the column according to the manufacturer's guidelines to remove any contaminants and ensure a stable baseline.

  • Set the GC-MS parameters as outlined in Table 1.

  • Perform a system leak check to ensure the integrity of all connections.

• Data Acquisition:

  • Inject 1 µL of the prepared sample or standard into the GC-MS system.

  • Start the data acquisition using the specified oven temperature program and mass spectrometer settings.

• Data Analysis:

  • Identify the triacontyl acetate peak based on its retention time and characteristic mass spectrum.

  • For quantitative analysis, construct a calibration curve by plotting the peak area of the triacontyl acetate standards against their known concentrations.

  • Determine the concentration of triacontyl acetate in the unknown samples by comparing their peak areas to the calibration curve.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. benchchem.com [benchchem.com]
• 6. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Separation of Triacontyl Acetate in HPLC

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the High-Performance Liquid Chromatography (HPLC) separation of Triacontyl acetate. This document provides troubleshooting advice and frequently asked questions (FAQs) in a user-friendly question-and-answer format to directly address common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape (tailing, fronting, or broadening) for Triacontyl acetate?

Poor peak shape for a hydrophobic and long-chain molecule like Triacontyl acetate can stem from several factors:

• Secondary Interactions: Interaction of the analyte with active sites on the stationary phase, such as residual silanols, can lead to peak tailing.

• Column Overload: Injecting too much sample can saturate the column, resulting in peak fronting or broadening.

• Inappropriate Sample Solvent: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.[1] It is recommended to dissolve the sample in the mobile phase whenever possible.

• Column Deterioration: Over time, columns can degrade, leading to a loss of efficiency and poor peak shape. This can manifest as tailing peaks.

• Extra-Column Volume: Excessive volume in the tubing and connections between the injector, column, and detector can cause band broadening.

Q2: Why is my Triacontyl acetate peak showing inconsistent retention times?

Retention time variability is a common HPLC issue that can be attributed to:

• Mobile Phase Composition Changes: Inconsistent preparation of the mobile phase or changes in its composition due to evaporation of a volatile component can lead to shifts in retention time.

• Flow Rate Fluctuations: An unstable pump, leaks in the system, or blockages can cause the flow rate to vary, directly impacting retention times.[2]

• Column Temperature Variations: Inconsistent column temperature can affect the viscosity of the mobile phase and the interaction of the analyte with the stationary phase, leading to retention time drift.

• Column Equilibration: Insufficient equilibration of the column with the mobile phase before starting a run or between injections can cause retention time shifts.

Q3: I am observing high backpressure during my Triacontyl acetate analysis. What could be the cause?

High backpressure is often a sign of a blockage in the HPLC system. Potential sources include:

• Clogged Column Frit: Particulates from the sample or mobile phase can clog the inlet frit of the column.

• Blocked Tubing or Fittings: Obstructions can occur in the tubing, injector, or in-line filters.

• Precipitation of Analyte: Triacontyl acetate has low solubility in highly aqueous mobile phases. If the mobile phase composition is not suitable, the analyte may precipitate on the column, leading to high pressure.

• Inappropriate Mobile Phase Viscosity: Using a highly viscous mobile phase can result in elevated backpressure.

Q4: What type of HPLC column is best suited for Triacontyl acetate separation?

Due to its highly hydrophobic and long-chain nature, a standard C18 column may not provide optimal separation for Triacontyl acetate. A C30 (triacontyl) column is often recommended for the analysis of such lipophilic compounds.[3][4][5] C30 columns offer increased shape selectivity, which is beneficial for separating structurally similar hydrophobic molecules.[6][7]

Troubleshooting Guides

Guide 1: Resolving Poor Peak Shape

This guide provides a systematic approach to troubleshooting common peak shape issues encountered during the analysis of Triacontyl acetate.

Problem: The Triacontyl acetate peak is tailing, fronting, or is excessively broad.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak shape.

Guide 2: Addressing Retention Time Variability

This guide outlines steps to diagnose and resolve inconsistent retention times for Triacontyl acetate.

Problem: The retention time of the Triacontyl acetate peak is shifting between injections or runs.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for retention time variability.

Data Presentation

Table 1: Recommended Starting HPLC Conditions for Triacontyl Acetate Analysis

Parameter	Recommendation	Rationale
Column	C30, 5 µm, 4.6 x 250 mm	Provides high shape selectivity for hydrophobic, long-chain molecules.[3][4][5][6][7]
Mobile Phase A	Methanol or Acetonitrile	Common strong solvents for reversed-phase HPLC.
Mobile Phase B	A less polar solvent like tert-Butyl Methyl Ether (TBME) or Dichloromethane	To ensure solubility and elution of the highly non-polar Triacontyl acetate. A study on similar compounds showed good separation with a Methanol/TBME mobile phase.[8][9]
Gradient	Start with a high percentage of Mobile Phase A and gradually increase Mobile Phase B.	A gradient is necessary to elute the strongly retained Triacontyl acetate.
Flow Rate	0.5 - 1.0 mL/min	A lower flow rate can sometimes improve separation for complex mixtures.
Column Temperature	30 - 40 °C	Elevated temperature can reduce mobile phase viscosity and improve peak shape.
Detector	ELSD, CAD, or MS	Triacontyl acetate lacks a strong chromophore, making UV detection challenging.
Injection Volume	5 - 20 µL	Keep the injection volume small to avoid overloading the column.
Sample Solvent	Initial mobile phase composition or a weak solvent like isopropanol.	To prevent peak distortion.

Experimental Protocols

Protocol 1: Sample Preparation

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of Triacontyl acetate standard.

  • Dissolve the standard in 10 mL of a suitable solvent like chloroform or dichloromethane to prepare a 1 mg/mL stock solution. Gentle warming may be necessary to aid dissolution.

  • Prepare working standards by diluting the stock solution with the initial mobile phase composition.

• Sample Solution Preparation:

  • The sample preparation will depend on the matrix. For samples where Triacontyl acetate is in a complex mixture, a suitable extraction method (e.g., solid-phase extraction) may be required.

  • The final sample should be dissolved in the initial mobile phase or a compatible weak solvent.

• Filtration:

  • Filter all standard and sample solutions through a 0.22 µm or 0.45 µm syringe filter compatible with the solvent before injection to remove any particulate matter.

Protocol 2: General HPLC Method Development

• System Preparation:

  • Install the C30 reversed-phase column in the column oven.

  • Prime the HPLC pumps with the freshly prepared and degassed mobile phases.

  • Equilibrate the column with the initial mobile phase composition for at least 20-30 column volumes or until a stable baseline is achieved.

• Scouting Gradient:

  • Inject a small amount of the prepared standard solution.

  • Run a broad linear gradient from a high percentage of the weaker solvent (e.g., 95% Methanol) to a high percentage of the stronger solvent (e.g., 95% TBME) over 20-30 minutes.

  • Monitor the chromatogram to determine the approximate elution conditions for Triacontyl acetate.

• Method Optimization:

  • Based on the scouting run, design a shallower gradient around the elution point of Triacontyl acetate to improve resolution.

  • Optimize the column temperature (e.g., in 5 °C increments) to improve peak shape and reduce backpressure.

  • Adjust the flow rate to find the best balance between separation efficiency and analysis time.

References

• 1. bvchroma.com [bvchroma.com]
• 2. waters.com [waters.com]
• 3. InertSustain C30 | Products | GL Sciences [glsciences.com]
• 4. separationmethods.com [separationmethods.com]
• 5. glsciencesinc.com [glsciencesinc.com]
• 6. Characterization of triacontyl (C-30) liquid chromatographic columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Effect of mobile phase on resolution of the isomers and homologues of tocopherols on a triacontyl stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Efficacy of Triacontyl Acetate as a Plant Growth Promoter

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Triacontyl acetate as a plant growth promoter. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your research and development efforts.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the experimental application of Triacontyl acetate.

Question/Issue	Potential Cause(s)	Troubleshooting Steps & Recommendations
FAQ 1: Why am I seeing inconsistent or no growth promotion effects with Triacontyl acetate?	1. Improper Formulation/Solubility: Triacontyl acetate is poorly soluble in water.[1] 2. Suboptimal Concentration: The effective concentration range is narrow, and high concentrations can be inhibitory.[2] 3. Environmental Factors: Temperature, light intensity, and time of application can influence efficacy. Triacontanol, a related compound, works best between 20–25°C.[3] 4. Purity of the Compound: Impurities in the Triacontanol (a related compound) can inhibit its effects.[3]	1. Ensure Proper Dissolution: Dissolve Triacontyl acetate in an organic solvent (e.g., ethanol, chloroform) before creating an aqueous emulsion with a surfactant like Tween 20. Colloidal dispersion is also a highly effective method. 2. Optimize Concentration: Start with a concentration range of 0.1 to 1.0 mg/L and perform a dose-response study to determine the optimal concentration for your specific plant species and experimental conditions. 3. Control Environmental Conditions: Maintain optimal growing conditions for your target plant species. Consider applying Triacontyl acetate during periods of active growth and under moderate temperatures.[3] 4. Verify Compound Purity: Use high-purity Triacontyl acetate to avoid potential inhibition from related long-chain alcohols.
FAQ 2: How do I properly dissolve and prepare a Triacontyl acetate solution for my experiments?	- Poor water solubility is the primary challenge.	See the detailed Experimental Protocol: Preparation of Triacontyl Acetate Solution for Foliar Application below for a step-by-step guide.
FAQ 3: What is the optimal method of application for Triacontyl acetate?	- The most common and effective method is foliar spray . Seed soaking and soil drenching have also been explored but may yield less consistent results.[4][5]	- Foliar Application: This method allows for direct absorption by the plant's leaves. Ensure complete and uniform coverage of the foliage. See the detailed protocol below. - Seed Soaking: Soaking seeds in a dilute solution (e.g., 1 mg/L) for 24-48 hours can promote germination and early seedling growth.[1]
FAQ 4: I'm observing phytotoxicity (e.g., leaf burn, stunted growth) after application. What could be the cause?	1. High Concentration: Exceeding the optimal concentration can lead to negative effects. 2. Solvent Toxicity: The organic solvent used for initial dissolution may be at a toxic concentration in the final solution. 3. Uneven Application: Concentrated droplets on the leaves can cause localized burning.	1. Reduce Concentration: Perform a dilution series to find a non-toxic, effective concentration. 2. Minimize Solvent Content: Ensure the final concentration of the organic solvent in your aqueous solution is minimal and non-phytotoxic. 3. Ensure Fine Mist Application: Use a sprayer that produces a fine, even mist to prevent droplet accumulation on leaf surfaces.
FAQ 5: What is the proposed mechanism of action for Triacontyl acetate?	- While the exact mechanism for Triacontyl acetate is still under investigation, it is believed to be similar to that of Triacontanol .	Triacontanol enhances the activity of various enzymes, improves cell membrane permeability, increases chlorophyll content, and strengthens photosynthesis and assimilation.[3] It is thought to elicit a second messenger, L(+)-adenosine, which in turn modulates various physiological processes.[6][7]

Quantitative Data on the Effects of Triacontanol

The following tables summarize the effects of Triacontanol (a closely related and often-studied compound) on various plant growth parameters. This data can serve as a reference for expected outcomes when using Triacontyl acetate.

Table 1: Effect of Triacontanol on Kohlrabi (Brassica oleracea L. var. gongylodes) Growth Parameters at 40 Days After Transplanting [2]

Treatment (Triacontanol Conc.)	Plant Height (cm)	Number of Leaves	Large Leaf Length (cm)	Large Leaf Width (cm)
0 mL/L (Control)	12.76	-	-	-
1 mL/L	14.61	5.4	13.95	5.09
1.5 mL/L	-	4.96	-	-
2 mL/L	14.26	5.56	-	-

Table 2: Effect of Triacontanol on Rice (cv. Satabdi) Yield [8]

Treatment (Triacontanol 95%)	Grain Yield (q/ha)	% Increase in Grain Yield	Straw Yield (q/ha)	% Increase in Straw Yield
Control	-	-	-	-
0.33 ml/L of water	24.94	51.26	32.16	47.13
0.5 ml/L of water	24.23	-	31.42	-
1.0 ml/L of water	-	-	-	-

Experimental Protocols

Protocol 1: Preparation of Triacontyl Acetate Solution for Foliar Application

This protocol details the preparation of a 1 mg/L stock solution that can be further diluted for experimental use.

• Initial Dissolution: Weigh 10 mg of Triacontyl acetate and dissolve it in 10 mL of a suitable organic solvent (e.g., ethanol or chloroform).

• Surfactant Addition: To a separate container, add 900 mL of deionized water and 0.1 mL of a surfactant such as Tween 20.

• Emulsification: While vigorously stirring the water-surfactant mixture, slowly add the 10 mL of Triacontyl acetate-solvent solution. Continue stirring for at least 15 minutes to ensure the formation of a stable emulsion.

• Final Volume Adjustment: Bring the total volume of the solution to 1 L with deionized water. This results in a 10 mg/L stock solution.

• Working Solution Preparation: Dilute the 10 mg/L stock solution to your desired final concentration (e.g., for a 1 mg/L working solution, mix 100 mL of the stock solution with 900 mL of deionized water).

Protocol 2: Foliar Application of Triacontyl Acetate

• Plant Preparation: Grow plants to the desired developmental stage under controlled environmental conditions.

• Application Timing: Apply the Triacontyl acetate solution during a period of active plant growth, preferably in the morning or evening to avoid rapid evaporation.

• Spraying Technique: Use a fine-mist sprayer to apply the working solution to the plant foliage. Ensure thorough and uniform coverage of both the adaxial and abaxial leaf surfaces until the point of runoff.

• Control Group: For the control group, spray plants with a solution containing the same concentration of organic solvent and surfactant as the treatment group, but without Triacontyl acetate.

• Post-Application Care: Return the plants to their controlled environment and monitor for growth responses.

• Data Collection: Collect data on relevant growth parameters (e.g., plant height, biomass, leaf area, yield) at predetermined time points.

Visualizations

The following diagrams illustrate key concepts related to the use of Triacontyl acetate.

Caption: Experimental workflow for Triacontyl acetate application.

Caption: Proposed signaling pathway of Triacontanol/Triacontyl acetate.

Caption: Troubleshooting logic for Triacontyl acetate experiments.

References

• 1. Plant Growth Promoter- Triacontanol - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [id.plant-growth-regulator.com]
• 2. Effect of different doses of triacontanol on growth and yield of kohlrabi (Brassica oleracea L. var. gongylodes) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. kelewell.de [kelewell.de]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Triacontanol as a dynamic growth regulator for plants under diverse environmental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. cropandweed.com [cropandweed.com]

Addressing inconsistent results in Triacontyl acetate bioassays

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals working with Triacontyl acetate bioassays. Inconsistent results can be a significant challenge; this resource offers detailed troubleshooting guides, frequently asked questions (FAQs), and standardized protocols to help you achieve reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: My Triacontyl acetate bioassay results are inconsistent. What are the most common causes?

Inconsistent results in bioassays can arise from a variety of factors, ranging from the experimental setup to reagent handling.[1] Common causes include:

• Reagent Preparation and Storage: Improper storage of Triacontyl acetate or other reagents can lead to degradation and loss of activity. Ensure all components are stored at the recommended temperatures and protected from light if necessary.[1]

• Solubility Issues: Triacontyl acetate is a long-chain ester with poor water solubility. Inconsistent solubilization can lead to significant variations in the effective concentration in your assay.

• Pipetting Errors: Inaccurate or inconsistent pipetting, especially with small volumes or viscous organic solvents, can introduce significant variability.[1]

• Biological Variability: The physiological state of the test organisms (e.g., plants, insects, cells) can greatly influence their response. This includes factors like age, developmental stage, and overall health.

• Environmental Conditions: Fluctuations in temperature, light, and humidity can affect the stability of the compound and the response of the biological system.[1]

• Contamination: Microbial or chemical contamination can interfere with the assay and produce unreliable data.[1]

Q2: How should I prepare my Triacontyl acetate solutions to ensure consistency?

Due to its lipophilic nature, proper solubilization of Triacontyl acetate is critical.

• Solvent Selection: Use a high-purity organic solvent in which Triacontyl acetate is readily soluble, such as ethanol, methanol, chloroform, or dimethyl sulfoxide (DMSO).

• Stock Solution: Prepare a concentrated stock solution (e.g., 10-50 mM) in your chosen organic solvent.

• Working Solutions: For aqueous-based bioassays, dilute the stock solution into the final assay medium. To avoid precipitation, it is crucial to add the stock solution to the medium while vortexing or stirring vigorously. The final concentration of the organic solvent should be kept low (typically <0.5%) and consistent across all treatments, including controls.

• Solvent Control: Always include a solvent control (assay medium with the same final concentration of the organic solvent used to dissolve Triacontyl acetate) to account for any effects of the solvent on the biological system.

Q3: I am observing no effect or a very weak response in my bioassay. What should I check?

• Compound Degradation: Ensure that your Triacontyl acetate stock has been stored correctly and is not expired. Consider preparing a fresh stock solution.

• Suboptimal Concentration: You may be using a concentration that is too low to elicit a response. Perform a dose-response experiment with a wider range of concentrations.

• Assay Conditions: Verify that the incubation time, temperature, and other assay parameters are optimal for your specific biological system.

• Biological System Insensitivity: It is possible that the specific plant species, insect strain, or cell line you are using is not sensitive to Triacontyl acetate.

Q4: My dose-response curve for Triacontyl acetate is not a clear sigmoidal shape. What could be the issue?

An atypical dose-response curve can be indicative of several issues:[2]

• Incorrect Concentration Range: The tested concentration range may be too narrow, too high, or too low to capture the full sigmoidal relationship.[2]

• Solubility Issues: At higher concentrations, Triacontyl acetate may be precipitating out of the solution, leading to a plateau or even a decrease in the observed effect.[2]

• Biphasic Effect: Some compounds exhibit a biphasic or hormetic effect, where low doses stimulate a response, and high doses inhibit it.

• Data Analysis: Ensure you are using an appropriate non-linear regression model to fit your data.[3][4]

Troubleshooting Guides

Issue 1: High Variability Between Replicates

Potential Cause	Recommended Solution
Inconsistent Solubilization	Ensure the stock solution is fully dissolved before making dilutions. When preparing working solutions, add the stock solution to the assay medium with vigorous mixing to prevent precipitation. Visually inspect for any precipitate.
Pipetting Inaccuracy	Calibrate pipettes regularly. Use reverse pipetting for viscous organic solvents. Ensure proper mixing after each dilution step.[1][2]
Uneven Application	In plant bioassays, ensure uniform application of the test solution to leaves or growth medium. For insect bioassays, ensure consistent coating of surfaces.[5]
Biological Variation	Use plants of the same age and developmental stage. For insects, use individuals of the same instar and age, and standardize rearing conditions.[5] For cell-based assays, use cells with a consistent passage number and seeding density.[1]
Edge Effects in Multi-well Plates	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile water or media to maintain humidity.[1][2]
Environmental Fluctuations	Conduct experiments in a controlled environment with stable temperature, humidity, and light conditions. Rotate the position of plates or plant trays in growth chambers.[1][2]

Issue 2: No or Low Bioactivity

Potential Cause	Recommended Solution
Compound Degradation	Prepare fresh working solutions for each experiment from a properly stored stock solution. Protect solutions from light and extreme temperatures.[5]
Incorrect Concentration Range	Perform a dose-response study with a wide range of concentrations (e.g., from nanomolar to micromolar) to determine the optimal working concentration.[1]
Inappropriate Assay Duration	The time required to observe a response can vary. Conduct a time-course experiment to identify the optimal time point for measurement.[1]
Solvent Interference	The solvent used to dissolve Triacontyl acetate may be inhibiting the biological response. Test alternative solvents and always include a solvent-only control.[5]
Inactive Assay Reagents	Ensure all other reagents used in the bioassay are fresh and have been stored correctly.[1]

Experimental Protocols

Protocol 1: Plant Growth Regulation Bioassay (Seedling Growth)

This protocol is a representative method for assessing the effect of Triacontyl acetate on the growth of seedlings.

• Plant Material: Use seeds of a model plant species (e.g., Arabidopsis thaliana, lettuce, or tomato) from the same lot and of a uniform size.

• Sterilization and Germination: Surface sterilize seeds and place them on sterile filter paper moistened with sterile water in petri dishes. Allow seeds to germinate in a controlled environment.

• Preparation of Test Solutions:

  • Prepare a 10 mM stock solution of Triacontyl acetate in 100% ethanol.

  • Prepare a series of working solutions by diluting the stock solution in a sterile liquid growth medium (e.g., Murashige and Skoog medium). Final concentrations may range from 1 nM to 100 µM.

  • The final ethanol concentration in all working solutions and the solvent control should not exceed 0.1%.

• Experimental Setup:

  • Transfer uniformly sized seedlings to 24-well plates containing 1 mL of the respective test solutions per well.

  • Include a negative control (growth medium only) and a solvent control (growth medium with 0.1% ethanol).

  • Seal the plates and place them in a growth chamber with controlled light and temperature.

• Data Collection: After a set period (e.g., 7-14 days), measure parameters such as root length, shoot length, and fresh/dry weight.

• Data Analysis: Compare the measurements of the treated groups to the control groups. Plot the data as a dose-response curve and determine the EC50 value if applicable.

Protocol 2: Insect Pheromone Bioassay (Electroantennography - EAG)

This protocol provides a general framework for assessing the response of an insect antenna to Triacontyl acetate.

• Insect Rearing: Rear the target insect species under controlled conditions to ensure a supply of healthy, sexually mature adults of a consistent age.

• Antenna Preparation:

  • Carefully excise an antenna from a live insect.

  • Mount the antenna between two electrodes using conductive gel.

• Odor Delivery System:

  • Use a continuous stream of humidified, purified air directed over the antenna.

  • Prepare a stock solution of Triacontyl acetate in a high-purity solvent (e.g., hexane).

  • Apply a known amount of the solution to a piece of filter paper and insert it into a glass cartridge.

• Stimulus Delivery:

  • Introduce a puff of air through the cartridge into the main airstream to deliver the stimulus to the antenna.

  • Use a range of concentrations to assess the dose-response relationship.

  • Include a solvent-only control.

• Data Recording and Analysis:

  • Record the electrical potential changes from the antenna upon stimulation.

  • Measure the amplitude of the negative deflection (EAG response).

  • Normalize the responses to a standard compound or the solvent control.

Signaling Pathways and Workflows

The precise signaling pathway for Triacontyl acetate is not fully elucidated but is likely to involve pathways associated with other long-chain fatty acids and acetates.

Putative Signaling Pathway for Triacontyl Acetate

Caption: Putative signaling pathways for Triacontyl acetate.

General Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]
• 4. Analysis of dose-response curves and calculation of agonist dissociation constants using a weighted nonlinear curve fitting program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Calibration curve issues in Triacontyl acetate quantification

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with the quantification of Triacontyl acetate. This guide addresses specific issues you may encounter during the generation of calibration curves and subsequent analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered when generating a calibration curve for Triacontyl acetate quantification?

The most common issues include poor linearity of the calibration curve (R² < 0.99), low signal intensity or poor recovery, and inaccuracies in quantification due to matrix effects.[1] These problems can stem from various factors including sample preparation, chromatographic conditions, and mass spectrometer settings.

Q2: My calibration curve for Triacontyl acetate is not linear (R² < 0.99). What are the potential causes?

Non-linearity in your calibration curve can arise from several sources. At high concentrations, detector saturation can occur, while at very low concentrations, you might be operating near the limit of detection (LOD) or limit of quantitation (LOQ), leading to greater variability.[1] Other potential causes include errors in the preparation of standard solutions, degradation of the analyte, or issues with the analytical instrument, such as a contaminated injector liner.[1]

Q3: I am observing a low signal intensity for my Triacontyl acetate standards, especially in sample matrices. What could be the reason?

Low signal intensity is often a sign of ion suppression, a common matrix effect in LC-MS analysis.[2] This occurs when co-eluting compounds from the sample matrix interfere with the ionization of Triacontyl acetate in the mass spectrometer's source, leading to a decreased signal.[2][3] Other possibilities include inefficient extraction from the sample matrix, analyte adsorption to plasticware, or incomplete dissolution of the standard.[2]

Q4: How can I minimize matrix effects in my Triacontyl acetate analysis?

A robust sample preparation protocol is the most effective way to mitigate matrix effects.[2] Techniques such as Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) can help remove interfering matrix components.[2] Additionally, optimizing the chromatographic separation to resolve Triacontyl acetate from co-eluting compounds is crucial. The use of a stable isotope-labeled (SIL) internal standard is the preferred method to compensate for any remaining matrix effects.[2]

Q5: What is the best type of internal standard to use for Triacontyl acetate quantification?

The ideal internal standard is a stable isotope-labeled (SIL) version of Triacontyl acetate. A SIL internal standard has a different mass but exhibits nearly identical chemical and physical properties to the analyte, allowing it to effectively compensate for variations in sample preparation, injection volume, and matrix effects. If a SIL standard is not available, a close structural analog, such as another long-chain wax ester with a different chain length, can be used. However, it may not compensate for matrix effects as effectively.[2]

Troubleshooting Guides

Problem 1: Poor Calibration Curve Linearity (R² < 0.99)

Symptoms:

• The coefficient of determination (R²) for the calibration curve is below the acceptable limit of 0.99.

• The curve may appear sigmoidal or show significant deviation at higher or lower concentrations.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Detector Saturation	Dilute the higher concentration standards and re-inject. Adjust the detector settings if possible.
Operating Near LOD/LOQ	Prepare a new set of lower concentration standards to better define the lower end of the curve. Increase the injection volume if sensitivity is an issue.
Inaccurate Standard Preparation	Prepare fresh stock and working standard solutions, ensuring accurate weighing and dilutions. Use calibrated pipettes and volumetric flasks.
Analyte Degradation	Store stock and standard solutions at appropriate temperatures and protect them from light. Prepare fresh standards more frequently.
Instrument Contamination	Clean the injector port and liner. Check for column contamination and bake it out if necessary.[1]

Problem 2: Inaccurate Quantification and Poor Recovery

Symptoms:

• The calculated concentrations of quality control (QC) samples are outside the acceptable range.

• The recovery of Triacontyl acetate from spiked samples is low and inconsistent.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Extraction	Optimize the extraction procedure. For Liquid-Liquid Extraction (LLE), try different solvent systems and extraction times. For Solid-Phase Extraction (SPE), experiment with different sorbents and elution solvents.[2]
Matrix Effects (Ion Suppression/Enhancement)	Implement a more rigorous sample cleanup method to remove interfering matrix components.[2] Use a stable isotope-labeled internal standard to compensate for these effects.[2] Evaluate the matrix effect by comparing the response of the analyte in a post-extraction spiked sample to that in a neat solution.[4]
Analyte Adsorption	Use low-adsorption vials and pipette tips. Silanize glassware if necessary. Triacontyl acetate may adsorb to plasticware.[2]
Incomplete Dissolution	Ensure complete dissolution of Triacontyl acetate standards and in the final sample extract. Gentle heating in a warm water bath may be necessary.[5] Use a suitable solvent such as chloroform.[5]
Inappropriate Internal Standard	If not using a SIL internal standard, the chosen analog may not be adequately compensating for variability. Switch to a SIL internal standard if available.[2]

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Triacontyl acetate standard. Dissolve it in 10 mL of chloroform. Gentle heating in a warm water bath (not exceeding 50°C) may be required to aid dissolution.[5]

• Working Standards: Prepare a series of working standards by performing serial dilutions of the stock solution with the initial mobile phase composition. The concentration range should bracket the expected concentration of the unknown samples.[1]

Protocol 2: Evaluation of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike the analytical standard of Triacontyl acetate into the initial mobile phase.

  • Set B (Pre-Spiked Sample): Spike the analytical standard into a blank matrix before the extraction process.

  • Set C (Post-Spiked Sample): Spike the analytical standard into the blank matrix extract after the extraction process.[2]

• Analyze the Samples: Inject and analyze all three sets of samples using the developed LC-MS method.

• Calculate Matrix Factor: The matrix factor is calculated by comparing the peak area of the analyte in the post-spiked sample (Set C) to the peak area in the neat standard (Set A).[2]

  • Matrix Factor (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.[3]

Quantitative Data Summary

Table 1: Typical Calibration Curve Parameters for Triacontyl Acetate

Parameter	Typical Value	Notes
Concentration Range	1 - 1000 ng/mL	Should be adjusted based on instrument sensitivity and expected sample concentrations.[1]
Correlation Coefficient (R²)	> 0.995	A lower value may indicate issues with linearity.
Limit of Detection (LOD)	Instrument Dependent	Typically in the low ng/mL range.
Limit of Quantification (LOQ)	Instrument Dependent	The lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy.

Table 2: Example Matrix Effect Evaluation Data

Sample Set	Analyte Concentration (ng/mL)	Mean Peak Area
Set A (Neat Standard)	100	500,000
Set C (Post-Spiked Sample)	100	382,500
Matrix Factor (%)	76.5%

In this example, a matrix factor of 76.5% indicates approximately 23.5% ion suppression.[2]

Visualizations

Caption: Workflow for generating a calibration curve.

Caption: Troubleshooting logic for poor calibration curve linearity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bataviabiosciences.com [bataviabiosciences.com]
• 4. What is matrix effect and how is it quantified? [sciex.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Triacontanol and Triacontyl Acetate for Plant Growth Regulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Triacontanol (TRIA) and Triacontyl acetate as plant growth regulators. The information presented is based on available scientific literature and is intended to inform research and development in agriculture and plant science. While extensive data exists for Triacontanol, direct comparative studies with Triacontyl acetate are notably absent in current research. This guide will thoroughly explore the known effects of Triacontanol and provide a scientifically-grounded hypothesis on the potential role of Triacontyl acetate.

Executive Summary

Triacontanol is a well-documented plant growth regulator known to enhance various aspects of plant physiology, leading to increased growth and yield. Its mechanism of action is understood to involve the secondary messenger L(+)-adenosine, which triggers a cascade of physiological responses. In contrast, Triacontyl acetate, an ester of Triacontanol, has not been directly studied as a plant growth regulator. It is hypothesized that Triacontyl acetate may function as a pro-regulator, being converted to the active Triacontanol within the plant through enzymatic hydrolysis. This guide presents the available quantitative data for Triacontanol, details experimental protocols for its application, and illustrates its signaling pathway. It also discusses the hypothetical role of Triacontyl acetate, highlighting the need for empirical research to validate its efficacy.

Triacontanol: A Proven Plant Growth Regulator

Triacontanol is a naturally occurring saturated 30-carbon primary alcohol found in the epicuticular waxes of plants.[1] Exogenous application of Triacontanol has been shown to elicit a wide range of beneficial effects on plant growth, development, and stress response.

Data Presentation: Quantitative Effects of Triacontanol

The following tables summarize the quantitative effects of Triacontanol on various crops as reported in scientific studies.

Table 1: Effect of Triacontanol on Crop Yield

Crop	Application Method	Concentration	Yield Increase (%)	Reference
Tomato (Solanum lycopersicum)	Foliar Spray (4 times)	10⁻⁶ M	57.6	[2]
Rice (Oryza sativa)	Seed Soaking & Foliar Spray	0.5-1 mg/L	5-10	[3]
Wheat (Triticum aestivum)	Seed Soaking	1 mg/kg	5-10	[3]
Corn (Zea mays)	Seed Soaking	1 mg/kg	5-10	[3]
Pepper (Capsicum annuum)	Foliar Spray (3 times)	0.5 mg/L	20.55	[3]
Strawberry (Fragaria ananassa)	Foliar Spray	1 ppm	12.7	[4]
Kohlrabi (Brassica oleracea)	Foliar Spray	1-2 mL/L	6.75-40.4	[5]
Potato (Solanum tuberosum)	Foliar Spray	0.33 ml/L (95% TRIA)	Highest Tuber Yield	[6]

Table 2: Effect of Triacontanol on Plant Growth Parameters

Crop	Application Method	Concentration	Growth Parameter	Improvement	Reference
Mentha arvensis	Foliar Spray	1 µM	Plant Height, Fresh & Dry Weight, Leaf Area	Markedly Enhanced	[2]
Papaver somniferum	Foliar Spray (4 times)	1 µM	Height, Branch Number, Dry Weight	Improved over control	[2]
Solanum lycopersicum	Foliar Spray (2 times)	up to 1 ppm	Shoot & Root Fresh & Dry Weight	Enhanced	[2]
Strawberry (Fragaria ananassa)	Foliar Spray (2 times)	10 µM	Plant Height, Leaf Number	Significant Effect	[2]
Strawberry (Fragaria ananassa)	Foliar Spray	10 µM + 2 mM Salicylic Acid	Plant Height, Spread, Leaf Number, Leaf Area	Highest values	[7]
Kohlrabi (Brassica oleracea)	Foliar Spray	1-2 mL/L	Plant Height, Number of Leaves, Leaf Length & Width	Significantly Increased	[5]

Experimental Protocols for Triacontanol Application

The efficacy of Triacontanol is highly dependent on the application method and concentration.

1. Foliar Spray Application

• Objective: To achieve rapid absorption and response.

• Protocol:

  • Stock Solution Preparation: Due to its low solubility in water, Triacontanol should first be dissolved in a small amount of an organic solvent like ethanol, n-butyl alcohol, or isopropyl alcohol.[8] A surfactant such as Tween 20 is often added to improve emulsification and leaf surface wetting.[9] For a 1000 mg/L stock solution, dissolve 1g of Triacontanol in 100 mL of 95% ethanol with gentle warming, then add a surfactant and bring to a final volume of 1L with distilled water.[9]

  • Working Solution Preparation: Dilute the stock solution with water to the desired final concentration. Common concentrations range from 0.01 to 25 ppm (mg/L).[8]

  • Application: Spray the working solution evenly on the plant foliage, typically during cooler parts of the day to enhance absorption.[3] The application timing often coincides with critical growth stages like pre-flowering or early fruit development.[10]

• Example Concentrations:

  • Rice: 0.5 mg/L at booting and heading stages.[3]

  • Peanuts: 0.5 mg/L at seedling and initial flowering stages.

  • Leafy Vegetables: 0.5-1 mg/kg.[3]

2. Seed Treatment

• Objective: To improve germination and early seedling vigor.

• Protocol:

  • Prepare a Triacontanol solution at a concentration of 0.5-1 mg/kg.[3]

  • Soak seeds in the solution for 0.5-2 days, depending on the crop.[3]

  • Air-dry the seeds before sowing.

• Example Application:

  • Rice: Soak seeds in 0.5-1 mg/kg solution for 2 days.[3]

  • Wheat, Corn, Soybeans: Soak seeds in 1 mg/kg solution for 0.5-1 day.[3]

3. Soil Drench

• Objective: To promote root growth and nutrient uptake.

• Protocol:

  • Prepare a dilute solution of Triacontanol.

  • Apply the solution to the soil around the base of the plant. This method provides a more sustained release.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. Triacontanol as a dynamic growth regulator for plants under diverse environmental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role and dosage of triacontanol - Knowledge [plantgrowthhormones.com]
• 4. mdpi.com [mdpi.com]
• 5. Effect of different doses of triacontanol on growth and yield of kohlrabi (Brassica oleracea L. var. gongylodes) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cwss.in [cwss.in]
• 7. researchgate.net [researchgate.net]
• 8. Application Of Triacontanol - Company News - News - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 9. Triacontanol Foliar Sprays in Soilless Culture: Formulation and Application – Science in Hydroponics [scienceinhydroponics.com]
• 10. zylemsa.co.za [zylemsa.co.za]

The Long-Chain Ester Landscape: A Comparative Guide to the Efficacy of Triacontyl Acetate and its Counterparts

In the ever-evolving landscape of drug discovery and development, long-chain esters are emerging as a class of molecules with significant therapeutic potential. Their inherent lipophilicity allows for enhanced cellular uptake and targeted delivery, making them attractive candidates for a variety of applications. Among these, Triacontyl acetate, a 30-carbon saturated ester, has garnered interest. This guide provides a comparative analysis of the efficacy of Triacontyl acetate and other long-chain esters, drawing upon available experimental data to inform researchers, scientists, and drug development professionals.

Comparative Efficacy: A Look at the Data

Direct comparative studies on the efficacy of Triacontyl acetate against other long-chain esters are limited in the current body of scientific literature. However, by examining the biological activities of its constituent parts and comparing them with other well-studied long-chain esters, we can infer its potential and identify areas for future investigation. The primary areas of therapeutic interest for these molecules include anti-inflammatory and cytotoxic effects.

Anti-Inflammatory Activity

The acetate moiety of Triacontyl acetate suggests potential anti-inflammatory properties. Acetate, a short-chain fatty acid, has been shown to modulate inflammatory responses through various mechanisms.[1][2] It can suppress inflammasome activation and reduce the production of pro-inflammatory cytokines.[1] In contrast, other long-chain esters have also demonstrated anti-inflammatory effects, often attributed to the fatty acid or alcohol component of the ester. For instance, the tocotrienol-rich fraction (TRF), which contains long-chain esters, has been shown to be a potent inhibitor of inflammatory mediators.[3]

Compound/Class	Target/Assay	Observed Effect	Concentration	Citation
Acetate	LPS-induced IL-1β and IL-18 production in BMDMs	Dose-dependent suppression	Not specified	[1]
Acetate	LPS-induced pro-inflammatory cytokine production in microglia	Reversal of IL-1β, IL-6, and TNF-α increase	Not specified	[2]
Tocotrienol-Rich Fraction (TRF)	LPS-induced NO, PGE2, and pro-inflammatory cytokine production in macrophages	Strong inhibition	5-30 µg/ml	[3]
α-tocopheryl Acetate	LPS-induced inflammatory responses in macrophages	Weaker inhibition compared to TRF	5-30 µg/ml	[3]

Note: Data for the direct anti-inflammatory activity of Triacontyl acetate is not currently available. The table presents data for acetate as a potential indicator of its activity.

Cytotoxic Activity

The potential of long-chain esters as cytotoxic agents against cancer cells is an active area of research. The lipophilic nature of these molecules can facilitate their entry into cancer cells, where they can induce apoptosis or cell cycle arrest. Studies on acetic acid have demonstrated its ability to induce cell death in various cancer cell lines.[4] Furthermore, research on other long-chain esters, such as those derived from resveratrol, has shown that the structure of the ester chain can significantly influence its cytotoxic potency.

Compound/Class	Cell Line	Observed Effect	IC50/Concentration	Citation
Acetic Acid	Rat gastric carcinoma (RGK-1), Human gastric cancer (KATO III)	Concentration-dependent cell death	0.01% to 0.5%	[4]
Trichostatin A (TSA) (HDAC inhibitor with acetate-like activity)	Human gastric epithelial (BGC-823, SGC-7901)	Inhibition of proliferation, induction of apoptosis	37.5 ng/mL (BGC-823), 75 ng/mL (SGC-7901)	[5]
Various Natural Products (Alkaloids)	Acute lymphoblastic leukemia (SUP-B15, KOPN-8)	Proliferation inhibition	Nanomolar to low micromolar	[6]

Signaling Pathways: Unraveling the Mechanisms

The biological effects of long-chain esters are mediated through their interaction with various cellular signaling pathways. While the specific pathways modulated by Triacontyl acetate are yet to be fully elucidated, the known mechanisms of acetate and other long-chain esters provide valuable insights.

Acetate has been shown to influence key inflammatory and cell survival pathways, including the NF-κB and MAPK signaling cascades.[2] It can also impact histone acetylation, leading to epigenetic modifications that regulate gene expression.[7]

Caption: Putative signaling pathways modulated by acetate.

Experimental Protocols: A Guide for Researchers

To facilitate further research and direct comparison, this section outlines key experimental protocols for evaluating the efficacy of Triacontyl acetate and other long-chain esters.

Synthesis and Purification of Long-Chain Esters

A common method for synthesizing long-chain esters is through the esterification of a long-chain alcohol with a carboxylic acid or its derivative.

Caption: General workflow for the synthesis of long-chain esters.

Protocol for Fischer Esterification:

• Reactant Mixture: In a round-bottom flask, combine the long-chain alcohol (e.g., 1-triacontanol) and the carboxylic acid (e.g., acetic acid) in a suitable solvent. An excess of one reactant can be used to drive the reaction to completion.

• Catalyst Addition: Add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

• Reaction: Heat the mixture under reflux for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture and neutralize the acid catalyst. Extract the ester into an organic solvent.

• Purification: Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., sodium sulfate). Remove the solvent under reduced pressure. The crude product can be further purified by column chromatography.

• Characterization: Confirm the structure and purity of the final product using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

In Vitro Efficacy Assays

Cell Viability and Cytotoxicity Assay (MTT Assay):

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the long-chain ester (e.g., Triacontyl acetate) and a vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining):

• Cell Treatment: Treat cells with the long-chain ester at its IC50 concentration for a specified time.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Anti-Inflammatory Assay (Measurement of Nitric Oxide Production):

• Cell Culture: Culture macrophages (e.g., RAW 264.7) in a 96-well plate.

• Pre-treatment: Pre-treat the cells with different concentrations of the long-chain ester for 1-2 hours.

• Inflammatory Stimulus: Stimulate the cells with an inflammatory agent such as lipopolysaccharide (LPS).

• Incubation: Incubate for 24 hours.

• Griess Assay: Collect the cell supernatant and measure the nitric oxide (NO) concentration using the Griess reagent.

• Data Analysis: Determine the inhibitory effect of the compound on NO production.

Conclusion and Future Directions

While the direct experimental evidence for the efficacy of Triacontyl acetate remains to be extensively explored, the known biological activities of its acetate component and the general properties of long-chain esters suggest its potential as a bioactive molecule. The provided comparative data and experimental protocols offer a framework for future research to systematically evaluate the anti-inflammatory, cytotoxic, and other therapeutic properties of Triacontyl acetate in direct comparison with other promising long-chain esters. Such studies are crucial for unlocking the full potential of this class of molecules in the development of novel therapeutics.

References

• 1. Acetate attenuates inflammasome activation through GPR43-mediated Ca2+-dependent NLRP3 ubiquitination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acetate reduces microglia inflammatory signaling in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative effects of tocotrienol-rich fraction, α-tocopherol and α-tocopheryl acetate on inflammatory mediators and nuclear factor kappa B expression in mouse peritoneal macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acetic acid induces cell death: an in vitro study using normal rat gastric mucosal cell line and rat and human gastric cancer and mesothelioma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gastric cancer cell lines induced by trichostatin A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microbiota-derived acetate activates intestinal innate immunity via the Tip60 histone acetyltransferase complex - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Insecticidal Activity of Triacontyl Acetate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the insecticidal activity of Triacontyl acetate, a naturally occurring long-chain fatty acid ester. While direct quantitative data on the isolated compound is limited in publicly available literature, this document synthesizes findings from studies on plant extracts rich in Triacontyl acetate and compares its potential efficacy with established synthetic insecticides. Detailed experimental protocols for evaluating insecticidal activity are also provided to support further research and validation.

Performance Comparison: Triacontyl Acetate vs. Synthetic Insecticides

Triacontyl acetate has been identified as a component of plant extracts exhibiting insecticidal properties, particularly against stored-product pests. The most relevant data comes from studies on extracts of Capparis decidua, where Triacontyl acetate is a known constituent. A direct comparison with common synthetic insecticides highlights the trade-offs between natural and synthetic pest control agents.

Table 1: Comparative Insecticidal Activity Against Stored-Product Pests

Insecticide/Extract	Active Ingredient(s)	Target Pest	LC50 (µ g/insect ) after 96h	Primary Mechanism of Action	Source
Capparis decidua Extract (CD1)	Triacontanol, 2-carboxy-1,1-dimethylpyrrolidine (Triacontyl acetate is a derivative of Triacontanol)	Bruchus chinensis (Pulse Beetle)	3.619	Not fully elucidated; likely disruption of cuticle and cell membranes.	[1][2]
Malathion	Malathion (Organophosphate)	Various stored-product insects	Varies by species (typically low µg range)	Inhibition of acetylcholinesterase (neurotoxin)	[3][4]
Pirimiphos-methyl	Pirimiphos-methyl (Organophosphate)	Various stored-product insects	Varies by species (typically low µg range)	Inhibition of acetylcholinesterase (neurotoxin)	[3]
Pyrethroids	e.g., Permethrin	Various stored-product insects	Varies by species (typically low µg range)	Sodium channel modulators (neurotoxin)	[3][4]

Disclaimer: The LC50 value for the Capparis decidua extract represents the toxicity of a complex mixture and not of pure Triacontyl acetate. Further studies are required to determine the specific insecticidal activity of isolated Triacontyl acetate.

Experimental Protocols

Accurate validation of insecticidal activity requires standardized and reproducible experimental protocols. Below are detailed methodologies for two common bioassays used in insecticide research.

Contact Toxicity Bioassay (Topical Application)

This method assesses the toxicity of a substance through direct contact with the insect cuticle.

Materials:

• Test insects of a uniform age and stage

• Technical grade Triacontyl acetate (or other test compound)

• Acetone (or other suitable solvent)

• Microsyringe or microapplicator

• Petri dishes or ventilated holding containers

• Food source for the test insects

• Incubator or controlled environment chamber

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of Triacontyl acetate in acetone. From this stock, create a series of five to seven serial dilutions to obtain a range of concentrations. A control solution of pure acetone should also be prepared.

• Insect Handling: Anesthetize the test insects (e.g., using CO2 or chilling) to facilitate handling.

• Application: Using a microsyringe, apply a precise volume (typically 1 µL) of the test solution to the dorsal thorax of each insect.

• Observation: Place the treated insects in clean petri dishes with access to food and water. Maintain the insects in a controlled environment (e.g., 25±2°C, 60-70% relative humidity, 12:12 h light:dark cycle).

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-application. Insects that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Correct the observed mortality for control mortality using Abbott's formula. Calculate the LC50 and LC90 values using probit analysis.

Fumigant Toxicity Bioassay

This assay evaluates the toxicity of a compound in its vapor phase, which is particularly relevant for the control of pests in enclosed spaces like grain silos.

Materials:

• Test insects

• Triacontyl acetate (or other test compound)

• Glass jars or vials of a known volume with airtight lids

• Filter paper or cotton wicks

• Controlled environment chamber

Procedure:

• Preparation of Test Substance: Apply a known amount of the test substance onto a piece of filter paper or a cotton wick.

• Exposure: Place the treated filter paper/wick inside the glass jar. Introduce a known number of test insects into the jar and seal it tightly. A control jar containing an untreated filter paper should be set up in parallel.

• Incubation: Place the jars in a controlled environment chamber for a specific exposure period (e.g., 24, 48, or 72 hours).

• Recovery and Observation: After the exposure period, transfer the insects to clean containers with food and fresh air.

• Mortality Assessment: Record mortality at 24 hours post-exposure.

• Data Analysis: Calculate the LC50 and LC90 values based on the concentration of the test substance in the air volume of the jar.

Proposed Mechanism of Action and Signaling Pathways

The precise molecular mechanism of insecticidal action for Triacontyl acetate has not been definitively elucidated. However, based on the activity of other long-chain fatty acid esters, a plausible mechanism involves the disruption of the insect's protective cuticle and underlying cell membranes.

Proposed Mechanism of Cuticular Disruption

Long-chain, lipophilic molecules like Triacontyl acetate can interact with the waxy outer layer of the insect cuticle. This interaction can disrupt the highly organized lipid matrix, leading to increased water loss and dehydration. Furthermore, the compound may penetrate the cuticle and interfere with the function of epidermal cells, disrupting the synthesis and repair of the cuticle.

Caption: Proposed mechanism of Triacontyl acetate on the insect cuticle.

Comparison with Synthetic Insecticide Signaling Pathway

In contrast, synthetic insecticides like organophosphates and pyrethroids act as neurotoxins, targeting specific signaling pathways in the insect's nervous system.

Caption: Simplified signaling pathway of neurotoxic synthetic insecticides.

Experimental Workflow

The process of validating the insecticidal activity of a novel compound like Triacontyl acetate follows a structured workflow from initial screening to detailed toxicological assessment.

Caption: Workflow for validating insecticidal activity.

Conclusion and Future Directions

The available evidence suggests that plant extracts containing Triacontyl acetate possess insecticidal and oviposition-inhibiting properties against certain stored-product pests. However, a significant knowledge gap exists regarding the specific efficacy of the pure compound. Future research should focus on:

• Isolation and Purification: Conducting bioassays with highly purified Triacontyl acetate to determine its intrinsic insecticidal activity and establish accurate LC50 values against a broader range of insect pests.

• Mechanism of Action Studies: Investigating the precise molecular targets of Triacontyl acetate to understand its mode of action, including its effects on the insect cuticle, cell membranes, and potential neurotoxic or respiratory disruption.

• Formulation Development: Exploring novel formulations to enhance the stability and delivery of Triacontyl acetate for practical pest management applications.

By addressing these research questions, a clearer picture of Triacontyl acetate's potential as a viable and environmentally benign insecticide can be established.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Bioassays for Monitoring Insecticide Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]

Triacontyl Acetate as an Insect Pheromone: A Comparative Analysis Reveals Significant Data Gaps

While commercially utilized in insect attractants and repellents, a comprehensive review of scientific literature reveals a significant lack of quantitative data on the pheromonal effects of triacontyl acetate. This absence of primary research, particularly comparative studies with other known pheromones, precludes a detailed, data-driven analysis of its efficacy and mechanism of action as requested by researchers, scientists, and drug development professionals.

Triacontyl acetate, a long-chain acetate ester, is described in chemical supply databases as a compound found in insects and is purported to play a role in their communication and mating behaviors.[1] It is marketed as a mimic of insect pheromones for use in agricultural biopesticides and pest management solutions.[1] However, beyond these general assertions, the scientific record is largely silent on the specific pheromonal activity of this compound.

Intensive searches for quantitative data from established experimental protocols such as electroantennography (EAG), behavioral assays, and field trials specifically for triacontyl acetate have yielded no significant results. This is in stark contrast to well-studied pheromones where extensive data on dose-response relationships, behavioral effects, and receptor interactions are readily available. For instance, the sex pheromones of many lepidopteran species have been rigorously characterized, with detailed information on the specific behavioral steps they elicit, from upwind flight to mating attempts.

Furthermore, no information could be found regarding the signaling pathway activated by triacontyl acetate in any insect species. Understanding the signal transduction cascade, from receptor binding in the antenna to neuronal activation and ultimately behavioral output, is fundamental to characterizing a pheromone's function and potential for use in pest control. The absence of such data for triacontyl acetate represents a critical knowledge gap.

Due to this lack of fundamental research, it is not possible to construct the requested comparison guide with clearly structured tables of quantitative data, detailed experimental methodologies, or diagrams of signaling pathways. The core requirements for an objective, evidence-based comparison with other known pheromones cannot be met with the currently available scientific literature.

While the commercial availability of products containing triacontyl acetate suggests some level of efficacy, the absence of peer-reviewed data makes it impossible to:

• Objectively compare its performance against other pheromonal compounds.

• Provide the detailed experimental protocols necessary for scientific replication and validation.

• Illustrate the logical and biological frameworks of its action through signaling pathway diagrams.

For researchers, scientists, and drug development professionals, this highlights a potential area for future investigation. The exploration of long-chain acetate esters like triacontyl acetate as a novel class of insect semiochemicals could yield valuable insights. However, until such primary research is conducted and published, any claims regarding its specific pheromonal effects remain unsubstantiated in the scientific literature.

References

• 1. lookchem.com [lookchem.com]

A Comparative Guide to Investigating the Biological Activity of Triacontyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Published research directly investigating the anti-inflammatory, anticancer, and antimicrobial properties of Triacontyl acetate for therapeutic applications is currently limited. This guide provides a comparative framework based on the known biological activities of structurally related long-chain fatty acid esters and outlines established experimental protocols to facilitate future research into the potential bioactivity of Triacontyl acetate.

Introduction

Triacontyl acetate is a long-chain saturated fatty acid ester.[1][2] While its primary documented roles are in entomology as an insect pheromone and in agriculture as a biopesticide, the broader biological activities relevant to human health remain largely unexplored.[1] However, the class of long-chain fatty acids and their esters has demonstrated a range of biological effects, including anti-inflammatory, anticancer, and antimicrobial activities, suggesting that Triacontyl acetate may possess similar therapeutic potential.[3][4][5] This document serves as a guide for researchers aiming to replicate and expand upon studies of related compounds to elucidate the biological profile of Triacontyl acetate.

Comparative Biological Activity of Long-Chain Fatty Acid Esters

Due to the scarcity of direct data on Triacontyl acetate, this section summarizes the reported activities of other long-chain fatty acid esters to provide a basis for hypothesizing its potential effects.

Biological Activity	Compound Class	Example Compound(s)	Observed Effect	Reference(s)
Anti-inflammatory	Fatty Acid Esters of Hydroxy Fatty Acids	13-Linoleic acid ester of 13-hydroxy linoleic acid (13-LAHLA)	Suppression of lipopolysaccharide (LPS)-stimulated cytokine secretion and pro-inflammatory gene expression.	[6]
Saturated Fatty Acid Esters	Propofol stearate, Propofol palmitate	Specific cytotoxicity towards cancer cells.	[7][8]
Anticancer	Resveratrol Esters of Long-Chain Fatty Acids	Mono-RES-Oleic Acid, Tri-RES-Palmitic Acid, Mono-RES-Conjugated Linoleic Acid	Efficient reduction in cancer cell viability without significantly affecting normal cells.	[4]
Sugar Fatty Acid Esters	Lactose-based esters	Cytotoxicity against human skin melanoma and prostate cancer cell lines with low metastatic potential.	[9]
Antimicrobial	Long-Chain Fatty Acid Esters	Methyl and ethyl esters of γ-linoleic acid, linoleic acid, arachidonic acid, palmitoleic acid, and oleic acid	Strong antimicrobial activity against oral microorganisms, particularly Gram-positive bacteria.	[3]
Sugar Fatty Acid Esters	Sucrose monolaurate, Sucrose dicaprylate	Active against some Gram-negative and Gram-positive bacteria, as well as fungi.	[10]

Proposed Experimental Protocols for Triacontyl Acetate

The following are detailed methodologies for key experiments that can be adapted to investigate the biological activity of Triacontyl acetate.

In Vitro Anti-inflammatory Activity Assessment

Objective: To determine the potential of Triacontyl acetate to mitigate inflammatory responses in a cell-based model.

Experimental Workflow:

Caption: Workflow for in vitro anti-inflammatory screening.

Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cytotoxicity Assay (MTT): Prior to anti-inflammatory assays, determine the non-toxic concentration range of Triacontyl acetate. Seed cells in a 96-well plate, treat with various concentrations of Triacontyl acetate for 24 hours, and assess cell viability using the MTT assay.[11]

• LPS Stimulation: Seed RAW 264.7 cells in 24-well plates. Pre-treat the cells with non-toxic concentrations of Triacontyl acetate for 1-2 hours before stimulating with lipopolysaccharide (LPS) (e.g., 50 ng/mL) to induce an inflammatory response.[12][13]

• Nitric Oxide (NO) Production Assay: After 24 hours of LPS stimulation, collect the cell culture supernatant. Measure the accumulation of nitrite, a stable product of NO, using the Griess reagent.[11] A reduction in nitrite levels in Triacontyl acetate-treated cells compared to the LPS-only control indicates anti-inflammatory activity.

• Cytokine Measurement (ELISA): Use Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the culture supernatants.[11][13] A dose-dependent reduction in these cytokines would suggest an anti-inflammatory effect.

In Vitro Anticancer Activity Assessment

Objective: To evaluate the cytotoxic and anti-proliferative effects of Triacontyl acetate on cancer cell lines.

Experimental Workflow:

Caption: Workflow for in vitro anticancer screening.

Methodology:

• Cell Lines and Culture: Use a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a non-cancerous cell line (e.g., BJ human fibroblasts) to assess selectivity.[4]

• Cytotoxicity Assay (MTT): Seed cells in 96-well plates and treat with a range of Triacontyl acetate concentrations for 48-72 hours. Use the MTT assay to determine the half-maximal inhibitory concentration (IC50).[9]

• Apoptosis Assay: To determine if cell death occurs via apoptosis, treat cells with Triacontyl acetate at its IC50 concentration. After treatment, stain cells with Annexin V and propidium iodide (PI) and analyze by flow cytometry. An increase in the Annexin V-positive population indicates apoptosis.

Antimicrobial Susceptibility Testing

Objective: To determine if Triacontyl acetate has inhibitory activity against pathogenic microorganisms.

Experimental Workflow:

Caption: Workflow for antimicrobial susceptibility testing.

Methodology:

• Microorganisms: Test against a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Broth Microdilution Method: This is a standard method for determining the Minimum Inhibitory Concentration (MIC).[14][15]

  • Prepare two-fold serial dilutions of Triacontyl acetate in a 96-well microtiter plate with an appropriate broth medium.

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 24 hours for most bacteria).

  • The MIC is the lowest concentration of Triacontyl acetate that completely inhibits visible growth of the microorganism.[14]

• Agar Disk Diffusion Assay: For a qualitative assessment of antimicrobial activity, impregnate sterile paper disks with a solution of Triacontyl acetate and place them on an agar plate swabbed with the test microorganism. The presence of a zone of inhibition around the disk after incubation indicates antimicrobial activity.[16]

Potential Signaling Pathways for Investigation

Based on the known mechanisms of long-chain fatty acids, the following signaling pathways are proposed as potential targets for Triacontyl acetate.[17][18][19][20][21]

Caption: Potential signaling pathways modulated by Triacontyl Acetate.

Investigative Approach (Western Blotting):

• Treat cells (e.g., macrophages for inflammation, cancer cells for anticancer studies) with Triacontyl acetate for various time points.

• Lyse the cells and separate proteins by SDS-PAGE.

• Transfer proteins to a membrane and probe with antibodies specific for key signaling proteins (e.g., phosphorylated forms of NF-κB, ERK, JNK, Akt) to assess pathway activation.[11]

Conclusion and Future Directions

While direct evidence for the therapeutic biological activities of Triacontyl acetate is currently lacking, the established bioactivities of other long-chain fatty acid esters provide a strong rationale for its investigation. The experimental protocols and potential signaling pathways outlined in this guide offer a comprehensive roadmap for researchers to systematically evaluate the anti-inflammatory, anticancer, and antimicrobial properties of Triacontyl acetate. Such studies are crucial to unlock the potential of this natural compound for future drug development.

References

• 1. Cas 41755-58-2,TRIACONTYL ACETATE | lookchem [lookchem.com]
• 2. echemi.com [echemi.com]
• 3. Antimicrobial activity of n-6, n-7 and n-9 fatty acids and their esters for oral microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies on the Anticancer and Antioxidant Activities of Resveratrol and Long-Chain Fatty Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals [escholarship.org]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Francisco Plou Lab: Fatty acid esters as anticancer agents published in IJMS [franciscoploulab.eu]
• 10. jocpr.com [jocpr.com]
• 11. benchchem.com [benchchem.com]
• 12. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro and in vivo evaluation of anti-inflammatory activities of ethanol extract from Lom-Am-Ma-Pruek remedy for pain relief - PMC [pmc.ncbi.nlm.nih.gov]
• 14. integra-biosciences.com [integra-biosciences.com]
• 15. apec.org [apec.org]
• 16. Anti-Inflammatory Activities of an Extract of In Vitro Grown Adventitious Shoots of Toona sinensis in LPS-Treated RAW264.7 and Propionibacterium acnes-Treated HaCaT Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Long Chain Fatty Acids as Modulators of Immune Cells Function: Contribution of FFA1 and FFA4 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. longdom.org [longdom.org]
• 19. Long-chain fatty acids and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Side-by-side comparison of Triacontyl acetate extraction techniques

For researchers, scientists, and drug development professionals, the efficient extraction of triacontyl acetate from natural sources is a critical first step in various research and development endeavors. This long-chain ester, a significant component of plant cuticular waxes, finds applications in pharmaceuticals, cosmetics, and as a biochemical reagent.[1][2] The choice of extraction technique profoundly impacts the yield, purity, and overall efficiency of the process. This guide provides a side-by-side comparison of common extraction methodologies for triacontyl acetate, supported by experimental data and detailed protocols.

Comparison of Extraction Techniques

The selection of an optimal extraction method for triacontyl acetate hinges on a balance of factors including yield, purity, processing time, cost, and environmental impact. The primary techniques employed are Conventional Solvent Extraction (such as Soxhlet), Supercritical Fluid Extraction (SFE), and Microwave-Assisted Extraction (MAE).

Parameter	Conventional Solvent Extraction (Soxhlet)	Supercritical Fluid Extraction (SFE)	Microwave-Assisted Extraction (MAE)
Principle	Continuous solid-liquid extraction with a cycling solvent.	Extraction using a supercritical fluid (typically CO2) as the solvent.	Use of microwave energy to heat the solvent and sample matrix, accelerating extraction.
Typical Solvents	n-Hexane, Chloroform, Ethanol	Supercritical Carbon Dioxide (often with a co-solvent like ethanol)	n-Hexane, Ethanol, Acetone
Extraction Time	Long (6-24 hours)[3]	Short to Moderate (30-120 minutes)[3]	Very Short (5-30 minutes)[3]
Solvent Consumption	High[3]	Low (CO2 is recycled)	Low to Moderate[3]
Extraction Temperature	Boiling point of the solvent (e.g., n-Hexane: 69°C)	Near-ambient to moderate (e.g., 40-60°C)	Can be precisely controlled, often higher than ambient
Extraction Pressure	Atmospheric	High (100-350 bar)	Slightly above atmospheric
Selectivity	Low to moderate	High (tunable with pressure and temperature)	Moderate
Yield	Generally high due to exhaustive extraction	High, comparable to Soxhlet	High, often comparable or higher than Soxhlet in shorter times[3]
Purity of Extract	May contain impurities due to prolonged heating and high solvent volume	High, as CO2 is easily removed and non-toxic	Generally good, but can co-extract other polar compounds
Environmental Impact	High due to large volumes of organic solvents	Low, "green" technology	Moderate, uses less solvent than conventional methods
Cost	Low initial investment	High initial investment	Moderate initial investment

Experimental Protocols

Detailed methodologies for the extraction of triacontyl acetate from a plant matrix (e.g., dried leaves) are provided below.

Conventional Solvent Extraction (Soxhlet)

This traditional method is effective for exhaustive extraction but is time and solvent-intensive.

Materials:

• Dried and powdered plant material

• n-Hexane (or other suitable non-polar solvent)

• Soxhlet apparatus (extraction chamber, condenser, round-bottom flask)

• Heating mantle

• Cellulose extraction thimble

• Rotary evaporator

Procedure:

• Place approximately 20-30 g of the dried, powdered plant material into a cellulose extraction thimble.

• Position the thimble inside the main chamber of the Soxhlet extractor.

• Fill a round-bottom flask with 250-300 mL of n-hexane.

• Assemble the Soxhlet apparatus and place the flask in a heating mantle.

• Heat the solvent to its boiling point. The solvent vapor will travel up to the condenser, liquefy, and drip into the thimble containing the plant material.

• Allow the extraction to proceed for 6-8 hours. The solvent will cycle through the sample, extracting the lipids.

• After extraction, allow the apparatus to cool.

• Recover the n-hexane from the extract using a rotary evaporator to obtain the crude wax extract containing triacontyl acetate.

Supercritical Fluid Extraction (SFE)

SFE is a green and highly selective extraction method that utilizes supercritical CO2.

Materials:

• Dried and powdered plant material

• Supercritical Fluid Extractor

• High-purity carbon dioxide

• Co-solvent (e.g., ethanol), if required

Procedure:

• Pack approximately 10-20 g of the dried, powdered plant material into the extraction vessel of the SFE system.

• Set the extraction temperature (e.g., 50°C) and pressure (e.g., 250 bar).

• If a co-solvent is used, set the desired percentage (e.g., 5% ethanol).

• Pump supercritical CO2 (and co-solvent) through the extraction vessel at a constant flow rate.

• The extracted compounds are carried with the supercritical fluid to a separator vessel where the pressure and/or temperature are reduced.

• This causes the CO2 to return to a gaseous state, and the extracted wax, including triacontyl acetate, precipitates and is collected.

• The gaseous CO2 can be recompressed and recycled.

Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy for rapid and efficient extraction with reduced solvent consumption.

Materials:

• Dried and powdered plant material

• Microwave extraction system with controllable power and temperature

• Microwave-safe extraction vessels

• n-Hexane or ethanol

• Filtration apparatus

Procedure:

• Place 1-2 g of the dried, powdered plant material into a microwave-safe extraction vessel.

• Add a suitable solvent (e.g., 20 mL of n-hexane).

• Seal the vessel and place it in the microwave extractor.

• Set the microwave power (e.g., 400 W), temperature (e.g., 80°C), and extraction time (e.g., 15 minutes).

• After extraction, allow the vessel to cool.

• Filter the mixture to separate the plant debris from the liquid extract.

• Evaporate the solvent from the filtrate to obtain the crude wax extract.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the extraction and analysis of Triacontyl acetate.

References

• 1. TRIACONTYL ACETATE | 41755-58-2 [amp.chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. extraction soxhlet extraction: Topics by Science.gov [science.gov]

The Uncharted Path of Triacontyl Acetate as a Biochemical Marker: A Comparative Guide to Verification

For Immediate Release

[City, State] – [Date] – In the rigorous landscape of biomarker discovery and validation, the journey from a candidate molecule to a clinically accepted marker is a lengthy and evidence-driven process. This guide provides a comparative analysis of the established pathways for biomarker verification against the current scientific standing of Triacontyl acetate, a long-chain fatty acid ester. For researchers, scientists, and drug development professionals, this document serves to highlight the critical steps and data required for the independent verification of any potential biochemical marker.

Currently, there is a notable absence of scientific literature validating Triacontyl acetate as a biochemical marker for any specific biological process or disease state. While the compound is commercially available as a biochemical reagent, its role in diagnostics or as a prognostic indicator remains scientifically unverified.[1][2][3][4] This stands in stark contrast to numerous lipid molecules that have undergone and continue to undergo the rigorous validation process.

The Established Biomarker Validation Pipeline

The discovery and validation of a biochemical marker is a multi-stage process, designed to ensure its analytical and clinical robustness.[5][6][7][8] This pathway, often guided by regulatory bodies like the FDA, provides a framework for generating the necessary evidence for a biomarker's acceptance and use.[9][10][11][12]

A simplified representation of this critical workflow is illustrated below:

Caption: A generalized workflow for the discovery, validation, and implementation of a biochemical marker.

Comparative Analysis: Triacontyl Acetate vs. Validated Lipid Biomarkers

To contextualize the current standing of Triacontyl acetate, it is useful to compare its evidentiary basis against that of established lipid biomarkers. Classes of lipids such as fatty acids, ceramides, and cholesterol esters have been investigated as potential biomarkers for various conditions, including cardiovascular disease and cancer.[2][9][10][12][13][14][15]

The following table summarizes the typical data required for biomarker validation and contrasts it with the publicly available information for Triacontyl acetate.

Validation Parameter	Validated Lipid Biomarkers (e.g., specific ceramides, fatty acids)	Triacontyl Acetate
Association with Disease	Numerous studies demonstrating correlation with disease presence, progression, or response to therapy.[2][9][12][13]	No published studies demonstrating a correlation with any disease state.
Analytical Methodology	Well-defined and validated analytical methods, primarily utilizing mass spectrometry (GC-MS, LC-MS/MS), with established protocols for extraction from biological matrices.[5][6][8][16]	No specific, validated analytical methods for its quantification in biological samples have been published. General methods for long-chain fatty acids could be adapted.[3][17]
Quantitative Data in Biological Samples	Published concentration ranges in healthy and diseased populations, with statistical analysis of sensitivity and specificity.[8][18]	No quantitative data in any biological samples (e.g., plasma, tissue) is available in the scientific literature.
Clinical Utility	For some, established roles in risk stratification, diagnosis, or prognosis, with some assays used in clinical settings.[19][20]	No demonstrated clinical utility.
Regulatory Status	Some lipid-based biomarkers have undergone regulatory review and may be included in clinical guidelines.[11][13]	No regulatory submissions or qualifications.

Experimental Protocols: The Foundation of Verification

The independent verification of a potential biomarker is built upon detailed and reproducible experimental protocols. For lipid biomarkers, this typically involves sophisticated analytical techniques capable of detecting and quantifying these molecules in complex biological samples.

Key Experimental Methodologies for Lipid Biomarker Validation

• Sample Preparation and Lipid Extraction: This is a critical first step to isolate lipids from biological matrices like plasma, serum, or tissue. Common methods include the Folch or Bligh-Dyer techniques, which use a combination of chloroform and methanol.[4] The protocol must ensure high recovery of the target analyte and minimize degradation.[21][22]

  • Illustrative Workflow for Lipid Extraction:

    Caption: A typical workflow for the extraction of lipids from biological samples for subsequent analysis.

• Quantitative Analysis by Mass Spectrometry: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the gold standards for the accurate quantification of lipids.[5][6][8][16] These methods offer high sensitivity and specificity, allowing for the precise measurement of individual lipid species.

  • LC-MS/MS Protocol Outline:

    • Chromatographic Separation: The extracted lipids are separated on a liquid chromatography column (e.g., C18) based on their physicochemical properties.

    • Ionization: The separated lipids are ionized, typically using electrospray ionization (ESI).

    • Mass Analysis: The ionized lipids are detected and fragmented in a tandem mass spectrometer. Specific precursor-product ion transitions are monitored for quantification (Multiple Reaction Monitoring - MRM), ensuring high specificity.[7][8]

    • Quantification: The concentration of the target lipid is determined by comparing its signal to that of a stable isotope-labeled internal standard.[5]

Conclusion

The validation of a biochemical marker is a systematic and evidence-based process that is essential for its acceptance and utility in research and clinical settings. While Triacontyl acetate is a known chemical entity, it currently lacks the body of scientific evidence required to be considered a validated biochemical marker. For researchers interested in exploring its potential, the path forward would involve a comprehensive research program following the established biomarker validation pipeline. This includes developing and validating robust analytical methods, conducting case-control and cohort studies to establish associations with biological states, and ultimately, demonstrating clinical utility. Without such data, Triacontyl acetate remains a compound of unknown biological significance in the context of biomarkers.

References

• 1. researchgate.net [researchgate.net]
• 2. Lipid-Derived Biomarkers as Therapeutic Targets for Chronic Coronary Syndrome and Ischemic Stroke: An Updated Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 4. mdpi.com [mdpi.com]
• 5. Comprehensive Analysis of Lipidomics Using Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 6. Analysis of Lipids via Mass Spectrometry - Sannova [sannova.net]
• 7. Quantitative Lipidomics - MetwareBio [metwarebio.com]
• 8. Quantitative analysis of lipids: a higher-throughput LC–MS/MS-based method and its comparison to ELISA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Exploring Novel Biomarkers in Lipid Metabolism for Cardiovascular Disease Risk Assessment | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 10. longdom.org [longdom.org]
• 11. Lipid Biomarkers and Cardiometabolic Diseases: Critical Knowledge Gaps and Future Research Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid Metabolite Biomarkers in Cardiovascular Disease: Discovery and Biomechanism Translation from Human Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipidomics Provides New Biomarkers for Cardiovascular Disease and Type 2 Diabetes | DZD - Deutsches Zentrum für Diabetesforschung [dzd-ev.de]
• 14. mdpi.com [mdpi.com]
• 15. Blood-Derived Lipid and Metabolite Biomarkers in Cardiovascular Research from Clinical Studies: A Recent Update - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Biological Mass Spectrometry in Lipidomics - Creative Proteomics [creative-proteomics.com]
• 17. m.youtube.com [m.youtube.com]
• 18. Fatty acids in serum cholesteryl esters as quantitative biomarkers of dietary intake in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Emerging Biomarkers for Lipid Disorders: Beyond Traditional Lipid Profiles [rupahealth.com]
• 20. Clinical lipidomics: realizing the potential of lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 22. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]

A Comparative Analysis of Triacontyl Acetate and Commercial Biopesticides for Crop Protection

For Researchers, Scientists, and Drug Development Professionals

In the quest for sustainable agricultural practices, the exploration of naturally derived compounds for crop protection is paramount. This guide provides a comparative analysis of Triacontyl acetate, a known plant growth regulator with purported biopesticidal properties, against established commercial biopesticides. While direct comparative efficacy data is limited for Triacontyl acetate as a pesticide, this document aims to provide a clear overview of its known effects alongside the proven performance of leading biopesticide alternatives, supported by available experimental data and detailed methodologies.

Section 1: Understanding the Compounds

Triacontyl Acetate:

Triacontyl acetate is a long-chain fatty alcohol ester. It is recognized primarily as a potent plant growth regulator (PGR) that can enhance various physiological processes in plants, leading to improved growth, yield, and stress tolerance.[1][2][3][4][5] Its direct role as a biopesticide is not extensively documented in peer-reviewed literature, although some commercial sources suggest its use in insect attractants and as a natural alternative to synthetic insecticides.[6] One study on the insecticidal and oviposition inhibitory activities of Capparis decidua extracts, which may contain long-chain esters, suggests a potential, though unconfirmed, role in pest control.[6]

Commercial Biopesticides:

For the purpose of this comparison, we will focus on three widely used and well-researched commercial biopesticides:

• Neem Oil (Azadirachtin-based): Extracted from the seeds of the neem tree (Azadirachta indica), neem oil contains azadirachtin as its most active component. It is a broad-spectrum biopesticide with multiple modes of action.[7][8][9][10]

• Bacillus thuringiensis (Bt): A soil-dwelling bacterium that produces crystalline proteins (Cry toxins) with specific insecticidal properties. Different strains of Bt are effective against different orders of insects.[11][12][13][14]

• Spinosad: A fermentation product of the soil actinomycete Saccharopolyspora spinosa. It is a neurotoxic insecticide with a broad spectrum of activity against various insect pests.[15][16][17][18][19]

• Beauveria bassiana: An entomopathogenic fungus that acts as a contact insecticide against a wide range of arthropod pests.[20][21][22][23][24]

Section 2: Performance and Efficacy Data

The following tables summarize the available data on the performance of Triacontyl acetate as a plant growth regulator and the efficacy of the selected commercial biopesticides.

Table 1: Performance of Triacontyl Acetate as a Plant Growth Regulator

Parameter	Observed Effect	Plant Species Studied	Reference
Plant Growth	Increased plant height, biomass, leaf number, and leaf area.	Cacao, Tomato, Papaver somniferum, various crops	[3][4]
Yield	Increased yield in various crops including vegetables and horticultural plants.	Cotton, Winter Wheat, various crops	[1][5]
Photosynthesis	Enhanced chlorophyll content and photosynthetic rate.	General observation in treated plants	[1][3]
Stress Tolerance	Plays a role in mitigating the effects of abiotic stresses such as salinity and drought.	Various crops	[2][3]

Table 2: Efficacy of Commercial Biopesticides

Biopesticide	Target Pests	Efficacy Data	Mode of Action	References
Neem Oil	Aphids, mosquitoes, fungi, various insects	Up to 80% reduction in aphid populations. 100% larval control of some mosquito species after 7 days. Significant negative effect on the growth of some fungi.	Antifeedant, insect growth regulator, repellent, ovicidal, and larvicidal.	[7][8][9]
Bacillus thuringiensis	Larvae of Lepidoptera (moths, butterflies), Coleoptera (beetles), and Diptera (flies, mosquitoes)	Mortality rates above 60% in some studies against S. frugiperda larvae. Efficacy is strain-specific.	Ingestion of Cry toxins leads to gut paralysis and septicemia.	[12][14]
Spinosad	Lepidoptera, Diptera, Coleoptera, Thysanoptera	Can induce 100% larval mortality in some species. Highly effective through both contact and ingestion.	Acts on the insect nervous system, causing involuntary muscle contractions and paralysis.	[16][17][19]
Beauveria bassiana	Wide range of insects including aphids, thrips, whiteflies, beetles, and mites.	Mortality rates can be high but may take 6-14 days to become apparent. Efficacy is dependent on environmental conditions.	Fungal spores attach to the insect cuticle, germinate, and penetrate the body, leading to death by mycosis.	[20][22]

Section 3: Mechanism of Action

The mode of action of Triacontyl acetate in plant protection is indirect, primarily by enhancing the plant's own growth and defense mechanisms. In contrast, commercial biopesticides have direct pesticidal mechanisms.

Triacontyl Acetate - Indirect Plant Protection:

The primary role of Triacontyl acetate is to act as a plant growth regulator. By stimulating plant metabolism, photosynthesis, and nutrient uptake, it contributes to a healthier and more robust plant.[1][3] A healthier plant is often more resilient to pest and disease attacks.

Fig. 1: Indirect plant protection mechanism of Triacontyl Acetate.

Commercial Biopesticides - Direct Pest Control Mechanisms:

The signaling pathways and modes of action for the selected commercial biopesticides are well-established and target the pest directly.

Fig. 2: Direct pest control mechanisms of common commercial biopesticides.

Section 4: Experimental Protocols

General Experimental Workflow for Biopesticide Efficacy Testing:

Fig. 3: A generalized workflow for evaluating biopesticide efficacy.

Key Considerations for Protocol Design:

• Dose-Response Studies: To determine the effective concentration of the biopesticide.

• Control Groups: Including negative (untreated) and positive (commercial biopesticide) controls.

• Replication: Ensuring the statistical validity of the results.

• Environmental Conditions: Maintaining consistent temperature, humidity, and light cycles.

• Non-Target Organism Testing: Assessing the impact on beneficial insects and other non-target species.

Section 5: Conclusion and Future Directions

Triacontyl acetate is a well-established plant growth regulator with significant potential to enhance crop health and resilience. While its direct biopesticidal activity requires substantial further investigation, its role in an Integrated Pest Management (IPM) program as a plant health promoter is a promising area for future research.

In contrast, commercial biopesticides such as Neem oil, Bacillus thuringiensis, Spinosad, and Beauveria bassiana have proven, direct efficacy against a wide range of pests, supported by extensive research and well-understood modes of action.

For researchers and drug development professionals, the key takeaway is the distinction between indirect plant protection through growth regulation and direct pesticidal action. Future studies should aim to:

• Conduct rigorous, controlled experiments to quantify any direct insecticidal or fungicidal properties of Triacontyl acetate.

• Investigate the synergistic effects of using Triacontyl acetate in conjunction with commercial biopesticides to potentially enhance overall crop protection.

• Elucidate the specific signaling pathways in plants that are activated by Triacontyl acetate and contribute to enhanced pest and disease resilience.

By addressing these research gaps, a more complete understanding of Triacontyl acetate's potential role in sustainable agriculture can be achieved.

References

• 1. saahasindia.org [saahasindia.org]
• 2. Triacontanol as a dynamic growth regulator for plants under diverse environmental conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Triacontanol as a dynamic growth regulator for plants under diverse environmental conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agrivita.ub.ac.id [agrivita.ub.ac.id]
• 5. researchgate.net [researchgate.net]
• 6. lookchem.com [lookchem.com]
• 7. Frontiers | Progress on Azadirachta indica Based Biopesticides in Replacing Synthetic Toxic Pesticides [frontiersin.org]
• 8. journaljeai.com [journaljeai.com]
• 9. ycjournal.net [ycjournal.net]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. datainsightsmarket.com [datainsightsmarket.com]
• 13. ipm-4-citrus.insa-toulouse.fr [ipm-4-citrus.insa-toulouse.fr]
• 14. epa.gov [epa.gov]
• 15. Spinosad (Ref: XDE 105) [sitem.herts.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Spinosad General Fact Sheet [npic.orst.edu]
• 19. Spinosad: The First Selective, Broad-Spectrum Insecticide | Integrated Pest Management [ipm.cahnr.uconn.edu]
• 20. Beauveria bassiana | NYSIPM Biocontrol Fact Sheet [cals.cornell.edu]
• 21. pan-uk.org [pan-uk.org]
• 22. mdpi.com [mdpi.com]
• 23. Entomopathogenic fungus Beauveria bassiana–based bioinsecticide suppresses severity of powdery mildews of vegetables by inducing the plant defense responses - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Triacontyl Acetate: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other laboratory-based research, the safe handling and disposal of chemical compounds are critical to ensuring a secure work environment and minimizing environmental impact. This guide provides detailed procedures for the proper disposal of triacontyl acetate, a long-chain ester. The following protocols are based on best practices for similar chemical substances and are intended to provide essential, immediate safety and logistical information.

I. Understanding Triacontyl Acetate: Physicochemical Properties

A summary of the known physical and chemical properties of triacontyl acetate is presented below. This information is crucial for understanding the compound's behavior and potential hazards.

Property	Data
Chemical Formula	C₃₂H₆₄O₂[1][2]
Molecular Weight	480.85 g/mol [2]
Physical State	Solid at room temperature
Appearance	Colorless liquid or solid[3]
Solubility	Insoluble in water; Soluble in organic solvents like ethanol, chloroform, and benzene[3]
Storage Temperature	2-8°C[1]
Incompatible Materials	Strong oxidizing agents, strong alkalis, strong acids[4][5]

II. Procedural Steps for Safe Disposal

The following step-by-step process outlines the recommended procedure for the disposal of triacontyl acetate, from initial handling to final disposition.

Step 1: Personal Protective Equipment (PPE) and Handling

Before handling triacontyl acetate for disposal, it is imperative to be outfitted with the appropriate personal protective equipment to prevent skin and eye contact.[3]

• Gloves: Wear chemical-resistant gloves, such as nitrile gloves.

• Eye Protection: Use safety glasses or goggles.[3]

• Lab Coat: A standard laboratory coat should be worn.

• Respiratory Protection: If there is a risk of generating dust, a type N95 (US) respirator or equivalent should be used.

Always handle the compound in a well-ventilated area, preferably within a fume hood, to minimize the potential for inhalation of dust.[4]

Step 2: Waste Collection

All materials contaminated with triacontyl acetate must be collected as hazardous waste. This includes:

• Unused or excess triacontyl acetate.

• Contaminated labware (e.g., weighing boats, spatulas, filter paper).

• Contaminated personal protective equipment (e.g., gloves).

• Cleaning materials from spills (e.g., absorbent pads).

Collect all waste in a designated, properly sealed, and clearly labeled hazardous waste container. The container must be made of a chemically compatible material. The label should include:

• The words "Hazardous Waste."

• The chemical name: "Triacontyl Acetate."

• The associated hazards (e.g., "Irritant," "Hazardous to the Aquatic Environment").

Step 3: Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate unnecessary personnel.

• Containment: Prevent the spill from spreading. For solid spills, carefully sweep or scoop the material to avoid creating dust.

• Collection: Collect the spilled material and any contaminated cleaning supplies into the designated hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent and then with soap and water. All cleaning materials must also be disposed of as hazardous waste.

Step 4: Disposal of Empty Containers

Empty containers that previously held triacontyl acetate must also be treated as hazardous waste unless properly decontaminated.

• Triple-Rinse: Rinse the container three times with a suitable organic solvent (e.g., ethanol, acetone).

• Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as hazardous waste.

• Container Disposal: Once triple-rinsed, the container can often be disposed of as non-hazardous waste, depending on institutional and local regulations. Check with your institution's Environmental Health and Safety (EHS) department.

Step 5: Final Disposal

The collected hazardous waste must be disposed of through your institution's certified hazardous waste management program. Do not pour triacontyl acetate or its solutions down the drain, as it is classified with a Water Hazard Class (WGK) of 3 in Germany, indicating it is highly hazardous to water.[1] The primary methods for the final disposal of this type of chemical waste are typically:

• Incineration: High-temperature incineration at a licensed facility is a common and effective method for destroying organic chemical waste.

• Secure Landfill: In some cases, the waste may be sent to a secure chemical landfill.

Always follow the specific procedures and guidelines provided by your institution's EHS department and local regulations.

III. Disposal Workflow Diagram

The following diagram illustrates the logical flow of the triacontyl acetate disposal process.

Caption: A workflow diagram illustrating the key steps for the safe disposal of triacontyl acetate.

References

• 1. Cas 41755-58-2,TRIACONTYL ACETATE | lookchem [lookchem.com]
• 2. scbt.com [scbt.com]
• 3. chembk.com [chembk.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]

Essential Safety and Logistics for Handling Triacontyl Acetate

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount. This guide provides essential safety protocols, operational procedures, and disposal plans for Triacontyl acetate, a long-chain ester.

Triacontyl acetate is generally considered to have low acute and chronic toxicity, though it may cause mild eye and skin irritation upon contact. It is a combustible solid but does not have a flash point listed under standard conditions.[1] Adherence to proper laboratory safety practices is crucial to minimize exposure and ensure a safe working environment.

Chemical and Physical Properties

A summary of the known physical and chemical properties of Triacontyl acetate is presented below. This data is essential for understanding the compound's behavior and potential hazards.

Property	Value
Molecular Formula	C₃₂H₆₄O₂
Molecular Weight	480.85 g/mol [1]
Appearance	Colorless liquid or solid
Boiling Point	436.4°C at 760 mmHg
Flash Point	191.2°C
Density	0.858 g/cm³
Vapor Pressure	8.11E-08 mmHg at 25°C
Solubility	Soluble in organic solvents (e.g., ethanol, chloroform, benzene); Insoluble in water
Storage Temperature	2-8°C[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Triacontyl acetate to prevent skin and eye exposure.

Equipment	Specification	Purpose
Eye Protection	Safety glasses with side shields or chemical safety goggles	Protects eyes from dust and potential splashes.
Hand Protection	Nitrile gloves	Minimizes skin contact.
Respiratory Protection	Type N95 (US) or equivalent respirator	Recommended when handling the powder form to avoid inhalation.
Body Protection	Laboratory coat	Protects clothing and skin from contamination.

Experimental Protocol: Handling and Storage

Adherence to the following step-by-step procedures will ensure the safe handling and storage of Triacontyl acetate in a laboratory setting.

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area. For procedures that may generate dust, use a chemical fume hood.
• Locate the nearest safety shower and eyewash station before beginning work.
• Have a chemical spill kit readily available.

2. Donning Personal Protective Equipment (PPE):

• Put on a laboratory coat.
• Wear safety glasses with side shields or chemical safety goggles.
• Put on nitrile gloves.
• If weighing or transferring the solid form where dust may be generated, wear an N95 respirator.

3. Handling the Compound:

• Avoid direct contact with skin, eyes, and clothing.
• Do not inhale dust.
• Use a spatula or other appropriate tools to handle the solid material.
• For dissolving, add the solid to the solvent slowly and stir to avoid splashing.

4. Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
• The recommended storage temperature is between 2-8°C.[1]
• Keep away from strong oxidizing agents.[2]

Disposal Plan

Proper disposal of Triacontyl acetate and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• Collect all waste containing Triacontyl acetate, including unused product, contaminated consumables (e.g., weighing boats, pipette tips), and contaminated PPE, in a designated, leak-proof container.
• Label the container clearly as "Non-hazardous Chemical Waste" and specify the contents ("Triacontyl acetate").[3]

2. Disposal of Empty Containers:

• Triple-rinse empty containers with a suitable organic solvent.
• Dispose of the rinsate as chemical waste.
• Deface the label on the empty container before disposing of it in the regular trash.[4]

3. Final Disposal:

• While Triacontyl acetate is not classified as a hazardous waste under federal regulations, it is the generator's responsibility to make a final waste determination.[5]
• Dispose of the collected chemical waste through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.
• Do not dispose of solid Triacontyl acetate in laboratory trash cans.[4]

Workflow for Handling Triacontyl Acetate

Caption: Workflow for the safe handling and disposal of Triacontyl acetate.

References

• 1. Triacontyl acetate | 41755-58-2 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 4. sfasu.edu [sfasu.edu]
• 5. blog.idrenvironmental.com [blog.idrenvironmental.com]